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Core Science & Biosynthesis

Foundational

Technical Monograph: 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol

High-Value Intermediate for Medicinal Chemistry & Scaffold Design [1] Executive Summary This technical guide profiles 2-(4-bromothiophen-3-yl)cyclohexan-1-ol , a dual-functionalized heterocycle-aliphatic hybrid. This mol...

Author: BenchChem Technical Support Team. Date: February 2026

High-Value Intermediate for Medicinal Chemistry & Scaffold Design [1]

Executive Summary

This technical guide profiles 2-(4-bromothiophen-3-yl)cyclohexan-1-ol , a dual-functionalized heterocycle-aliphatic hybrid. This molecule represents a strategic scaffold in drug discovery, serving as a bioisostere for 2-phenylcyclohexanol derivatives (common in CNS-active agents like Tramadol or Venlafaxine analogs). Its core value lies in the orthogonal reactivity of its functional handles: a secondary alcohol for derivatization/directing, and a sterically constrained thiophene bromide for cross-coupling.

Key Applications:

  • Fragment-Based Drug Design (FBDD): High

    
     character (Fsp3) with a distinct vector for elaboration.
    
  • Bioisosterism: The 3,4-disubstituted thiophene mimics a meta- or para-substituted phenyl ring but with altered electronic properties and metabolic profiles.

  • Divergent Synthesis: Precursor to tricyclic thienocycloheptanes or benzothiophene analogues via intramolecular cyclization.

Structural Analysis & Stereochemistry

The molecule comprises a cyclohexane ring fused to a 3,4-disubstituted thiophene via a C-C bond, with an adjacent hydroxyl group.

FeatureSpecificationImpact on Reactivity/Properties
Stereochemistry Trans-2-substituted cyclohexanolThe ring-opening of cyclohexene oxide by organolithiums proceeds via backside attack (SN2-like), yielding the trans-isomer exclusively.
Thiophene Regiochemistry 3,4-substitutionUnlike 2-substituted thiophenes, the 3,4-pattern blocks the

-positions, leaving the reactive

-positions (2,5) open for metabolic oxidation or further functionalization.
Halogen Handle C4-BrominePositioned ortho to the cyclohexane attachment, creating steric crowding that influences catalyst approach during cross-coupling.
H-Bonding C1-HydroxylActs as a Hydrogen Bond Donor (HBD) and Acceptor (HBA). Capable of intramolecular H-bonding with the thiophene sulfur or

-system.
Synthetic Methodology

The most robust route to this scaffold involves the regioselective mono-lithiation of 3,4-dibromothiophene followed by nucleophilic opening of cyclohexene oxide.

Core Synthesis Pathway
  • Precursor: 3,4-Dibromothiophene.[1][2][3][4]

  • Reagent: n-Butyllithium (1.0 equiv).[5]

  • Electrophile: Cyclohexene oxide.[6]

  • Lewis Acid Promoter (Optional):

    
     can enhance epoxide opening yield but is often unnecessary with lithiated thiophenes.
    

SynthesisPath cluster_0 Reagents R1 3,4-Dibromothiophene I1 Intermediate: 3-Bromo-4-lithiothiophene R1->I1 Li-Halogen Exchange R2 n-BuLi (-78°C, THF) R2->I1 R3 Cyclohexene Oxide P1 Product: 2-(4-Bromothiophen-3-yl) cyclohexan-1-ol (Trans-isomer) R3->P1 I1->P1 Epoxide Opening (Backside Attack)

Caption: Figure 1. Regioselective synthesis via lithium-halogen exchange and epoxide ring opening.

Critical Control Point: Temperature must be maintained at -78°C during lithiation. 3-Bromo-4-lithiothiophene is prone to "halogen dance" (scrambling) at higher temperatures, leading to thermodynamically more stable 2-lithio species.

Chemical Reactivity Profile

This scaffold allows for "divergent synthesis," enabling the creation of libraries from a single core.

A. Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

The C4-Bromine is an excellent handle for Suzuki coupling.[7]

  • Challenge: Steric hindrance from the bulky cyclohexane ring at C3.

  • Solution: Use active catalyst systems like Pd(dppf)Cl₂ or Buchwald precatalysts (e.g., XPhos Pd G2) to force the coupling with aryl boronic acids.

  • Outcome: Generates 3,4-diarylthiophene motifs, which are privileged structures in materials science (OLEDs) and kinase inhibitors.

B. Oxidation & Reductive Amination

The C1-Hydroxyl can be oxidized to a ketone using Swern or Dess-Martin Periodinane (DMP) conditions.

  • Utility: The resulting ketone is a gateway to amines via reductive amination, mimicking the structure of Ketamine or PCP analogs (arylcyclohexylamines).

C. Intramolecular Cyclization (Parham Type)

If the hydroxyl group is protected or converted to a leaving group, the bromine can be subjected to a second lithium-halogen exchange to trigger intramolecular cyclization.

  • Target: Tricyclic thienocycloheptanes.

Reactivity cluster_Suzuki cluster_Oxidation Core 2-(4-Bromothiophen-3-yl) cyclohexan-1-ol Suzuki Suzuki Coupling (Ar-B(OH)2, Pd cat.) Core->Suzuki Ox Oxidation (Dess-Martin / Swern) Core->Ox Biaryl 3-Aryl-4-cyclohexyl thiophene derivatives Suzuki->Biaryl Ketone 2-(4-Bromothienyl) cyclohexanone Ox->Ketone

Caption: Figure 2. Primary reactivity divergence points: Cross-coupling at the bromide and oxidation at the alcohol.

Experimental Protocols
Protocol A: Synthesis of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol

Self-Validating Step: The disappearance of the starting material (3,4-dibromothiophene) on TLC (Hexane/EtOAc 9:1) confirms lithiation efficiency.[2][5][8]

  • Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and rubber septum.

  • Solvent: Add 3,4-dibromothiophene (2.42 g, 10 mmol) and anhydrous THF (50 mL). Cool to -78°C (dry ice/acetone bath).

  • Lithiation: Dropwise add n-BuLi (10 mmol, 2.5 M in hexanes) over 15 minutes.

    • Note: Maintain internal temp < -70°C to prevent scrambling. Stir for 30 mins at -78°C.

  • Epoxide Addition: Add cyclohexene oxide (1.18 g, 12 mmol) dissolved in 5 mL anhydrous THF dropwise.

  • Reaction: Add

    
      (1.1 equiv) dropwise (Optional, accelerates reaction). Allow the mixture to warm to 0°C slowly over 2 hours.
    
  • Quench: Quench with saturated aqueous

    
     (20 mL).
    
  • Workup: Extract with EtOAc (3 x 30 mL). Wash combined organics with brine, dry over

    
    , and concentrate.
    
  • Purification: Flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).

Protocol B: Suzuki Coupling (General)
  • Dissolve the bromothiophene alcohol (1 equiv) in Dioxane/Water (4:1) .

  • Add Arylboronic acid (1.5 equiv) and

    
      (3 equiv).
    
  • Degas with nitrogen for 10 mins.

  • Add

    
      (5 mol%).
    
  • Heat to 80°C for 12 hours.

Medicinal Chemistry Implications
  • LogP Modulation: The thiophene ring is less lipophilic than a phenyl ring (

    
     vs 
    
    
    
    ), potentially improving solubility.
  • Metabolic Stability: The 3,4-substitution pattern blocks the beta-positions. However, the alpha-positions (C2, C5) are electron-rich and susceptible to CYP450 oxidation (S-oxidation or hydroxylation).

    • Design Tip: Block C2/C5 with small groups (F, Me, Cl) or use the Suzuki coupling to install a metabolic shield at C4.

  • Bioisosterism: This scaffold mimics the "aryl-cyclohexyl" pharmacophore found in:

    • Tramadol (Analgesic)

    • Venlafaxine (Antidepressant)

    • PCP (NMDA antagonist - toxicological reference)

References
  • Gronowitz, S. (1959).[2] New Syntheses of 3-Bromothiophene and 3,4-Dibromothiophene. Acta Chemica Scandinavica.

  • BenchChem Technical Support . (2025). Synthesis of 3-Substituted Thiophenes: Troubleshooting & Protocols.

  • Tsuzuki, H., et al. (1993).[1] Synthesis of 3,4-Dibromo-2,5-bis-substituted Thiophenes. Kyushu University Reports.

  • Subbaiah, M. A. M., & Meanwell, N. A. (2021). Bioisosteres of the Phenyl Ring: Recent Strategic Applications in Lead Optimization and Drug Design. Journal of Medicinal Chemistry.

  • Bailey, W. F., & Patricia, J. J. (1988).[5] The Mechanism of Lithium-Halogen Exchange. Journal of Organometallic Chemistry.

Sources

Exploratory

Structural Elucidation of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol

Executive Summary & Synthetic Context[1][2][3] The structural elucidation of 2-(4-bromothiophen-3-yl)cyclohexan-1-ol represents a classic yet critical challenge in medicinal chemistry, particularly in the development of...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Synthetic Context[1][2][3]

The structural elucidation of 2-(4-bromothiophen-3-yl)cyclohexan-1-ol represents a classic yet critical challenge in medicinal chemistry, particularly in the development of Selective Estrogen Receptor Modulators (SERMs) and kinase inhibitors where the thiophene scaffold serves as a bioisostere for phenyl rings.

The primary challenge lies not in establishing the connectivity (regiochemistry), which is often fixed by the synthetic precursors, but in unambiguously assigning the relative stereochemistry (cis vs. trans) of the cyclohexane ring substituents. This guide details a self-validating analytical workflow to distinguish the diastereomers, leveraging the distinct magnetic environments created by the 1,2-disubstitution pattern.

The Synthetic Origin of Ambiguity

To understand the separation challenge, one must recognize the synthetic origin. This scaffold is typically generated via two primary routes, both yielding stereochemical mixtures:

  • Grignard Addition/Reduction: Addition of (4-bromothiophen-3-yl)magnesium bromide to cyclohexanone, followed by dehydration and subsequent hydroboration-oxidation.

  • Epoxide Opening: Nucleophilic attack of the thiophene lithiate on cyclohexene oxide.

The resulting product contains two chiral centers (C1 and C2 on the cyclohexane). The elucidation goal is to distinguish the (±)-trans (diequatorial) isomer from the (±)-cis (axial-equatorial) isomer.

Analytical Workflow: The Elucidation Pipeline

The following flowchart outlines the decision-making process for full structural assignment.

ElucidationWorkflow Start Crude Reaction Mixture TLC TLC/HPLC Separation (Isolate Isomers) Start->TLC MS HRMS (ESI/APCI) Confirm Br Pattern (1:1) TLC->MS NMR_1H 1H NMR (CDCl3) Analyze H1-H2 Coupling (J-values) MS->NMR_1H Decision J(H1,H2) Value? NMR_1H->Decision Trans Trans Isomer (Diequatorial) J ~ 8-12 Hz Decision->Trans Large J Cis Cis Isomer (Axial-Equatorial) J ~ 2-5 Hz Decision->Cis Small J NOESY 2D NOESY Confirm Spatial Proximity Trans->NOESY Cis->NOESY Final Final Structural Assignment NOESY->Final

Figure 1: Step-by-step elucidation workflow from crude isolation to stereochemical assignment.

Mass Spectrometry: The Bromine Signature[4]

Before stereochemical assignment, the molecular composition must be validated. The presence of the bromine atom on the thiophene ring provides a definitive isotopic signature.

Protocol:
  • Ionization: ESI+ or APCI (Atmospheric Pressure Chemical Ionization) is preferred due to the alcohol functionality.

  • Observation: Look for the molecular ion

    
    .
    
Data Interpretation:

Bromine exists as two stable isotopes:


 (50.7%) and 

(49.3%). Unlike chlorine (3:1 ratio), bromine displays a characteristic 1:1 doublet in the mass spectrum.[1]
ParameterExpected ObservationCausality
Isotopic Pattern Two peaks separated by 2 m/z units of equal intensity.Natural abundance of

and

.[2]
Fragmentation Loss of 18 Da (

)
Characteristic dehydration of secondary alcohols.
Verification Absence of 1:1 patternIndicates loss of Bromine (dehalogenation side reaction).

NMR Spectroscopy: Stereochemical Assignment

This is the core of the elucidation. The relative stereochemistry is determined by the scalar coupling constants (


) between the proton at C1 (carbinol proton) and the proton at C2 (adjacent to the thiophene).
Theoretical Grounding: The Karplus Relationship

The magnitude of the vicinal coupling constant (


) depends on the dihedral angle (

) between the two protons.[3]
  • 
     (Anti-periplanar):  Large 
    
    
    
    value (8–12 Hz).
  • 
     (Gauche/Syn-clinal):  Small 
    
    
    
    value (2–5 Hz).
The Conformation Logic

In 1,2-disubstituted cyclohexanes, the bulky groups (Thiophene and OH) prefer the equatorial position to minimize 1,3-diaxial interactions.

  • Trans-Isomer: Both groups are Equatorial .

    • The protons H1 and H2 are both Axial .[4]

    • Relationship: Axial-Axial (

      
      ).
      
    • Dihedral Angle: ~180°.

    • Result: Large Coupling (

      
       Hz).
      
  • Cis-Isomer: One group is Axial, one is Equatorial.[5][6]

    • Protons are Axial-Equatorial (

      
      ) or Equatorial-Axial (
      
      
      
      ).
    • Dihedral Angle: ~60°.

    • Result: Small Coupling (

      
       Hz).
      

NMR_Logic cluster_0 Trans-Isomer (Diequatorial) cluster_1 Cis-Isomer (Axial/Equatorial) TransStruct H(ax) --- C --- C --- H(ax) Dihedral: 180° TransSignal Signal: Doublet of Doublets (td) J = 10-12 Hz (Large) TransStruct->TransSignal Karplus Eq CisStruct H(ax) --- C --- C --- H(eq) Dihedral: 60° CisSignal Signal: Broad Multiplet/Singlet-like J = 2-5 Hz (Small) CisStruct->CisSignal Karplus Eq

Figure 2: Correlation between molecular conformation, dihedral angles, and observed NMR signals.

Advanced Verification: 2D NOESY

If the


-coupling is ambiguous (e.g., due to conformational flexibility or peak overlap), Nuclear Overhauser Effect Spectroscopy (NOESY) provides spatial proof.
  • Cis-Isomer: The H1 (carbinol) and H2 (thiophene-adjacent) protons are in a gauche relationship (ax/eq). However, the OH group and the Thiophene ring are closer in space . A strong NOE correlation may be seen between the ortho-proton of the thiophene and the H1 carbinol proton.

  • Trans-Isomer: H1 and H2 are diaxial (anti). They share a strong NOE with the same set of axial protons on C3 and C6 (1,3-diaxial relationships), but the thiophene and OH are far apart.

Experimental Protocol

Objective: Isolate and characterize the major diastereomer.

Step 1: Sample Preparation[7]
  • Dissolve 5-10 mg of the purified compound in 0.6 mL of CDCl₃ (Chloroform-d).

    • Note: If peaks overlap, switch to Benzene-d6 (

      
      ). The magnetic anisotropy of the benzene ring often shifts signals significantly, resolving overlaps (ASIS effect).
      
  • Filter the solution through a cotton plug into a high-quality NMR tube (5mm).

Step 2: Acquisition Parameters (600 MHz recommended)
  • 1H NMR: 64 scans, 2s relaxation delay. Focus on the region 3.0–4.5 ppm (typically where H1 and H2 resonate).

  • COSY: Acquire to confirm which proton is H1 and which is H2.

  • NOESY: Mixing time (

    
    ) of 500ms.
    
Step 3: Analysis[11]
  • Identify H1: Look for the proton attached to the oxygenated carbon (deshielded, ~3.5-4.0 ppm).

  • Identify H2: Look for the benzylic-like proton next to the thiophene (slightly less deshielded).

  • Measure

    
    : 
    
    • Expand the H1 multiplet.

    • If it appears as a wide triplet of doublets (td) with a splitting of >10Hz, assign as Trans .

    • If it appears as a narrow multiplet (q or dt) with splittings <5Hz, assign as Cis .

Data Summary Table

FeatureTrans-Isomer (Target)Cis-Isomer
Conformation Diequatorial (Substituents)Axial/Equatorial
H1-H2 Relationship Diaxial (

)
Axial-Equatorial (

)

8.0 – 12.0 Hz 2.0 – 5.0 Hz
H1 Peak Shape Wide multiplet (td)Narrow multiplet (bs or eq)
13C Shift (C1/C2) Downfield (relative)Upfield (Gamma-gauche effect)

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Ed. John Wiley & Sons.
  • Karplus, M. (1963). Vicinal Proton Coupling in Nuclear Magnetic Resonance. Journal of the American Chemical Society, 85(18), 2870–2871. Link

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. 3rd Ed. Elsevier. (Source for NOESY and advanced 2D protocols). Link

  • Pretsch, E., et al. (2009). Structure Determination of Organic Compounds. Springer. (Reference for Bromine isotopic patterns in MS). Link

Sources

Foundational

Physical Properties of Substituted Cyclohexanols: A Structural &amp; Chromatographic Guide

Introduction: The Chair as a Scaffold In medicinal chemistry and materials science, the cyclohexane ring is not merely a spacer; it is a programmable scaffold. For researchers optimizing pharmacokinetics (PK) or resolvin...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Chair as a Scaffold

In medicinal chemistry and materials science, the cyclohexane ring is not merely a spacer; it is a programmable scaffold. For researchers optimizing pharmacokinetics (PK) or resolving complex isomeric mixtures, understanding the physical properties of substituted cyclohexanols is strictly a function of conformational analysis .

The position of the hydroxyl group—axial or equatorial —dictates every observable property: from the distinct "fingerprint" in an NMR spectrum to the elution order in chromatography and the permeability coefficient (


) in biological membranes.

This guide synthesizes the thermodynamic, spectroscopic, and chromatographic behaviors of these systems, providing a self-validating framework for identification and separation.

Part 1: Conformational Thermodynamics & The "Anchor" Effect

To predict physical properties, one must first determine the dominant conformer. The cyclohexane ring exists in a dynamic equilibrium between two chair forms.[1][2][3][4][5] Substituents impose steric costs, quantified as A-values (free energy difference,


, between axial and equatorial positions).
The Locking Mechanism

While simple cyclohexanol flips rapidly (


 at RT), a bulky substituent like a tert-butyl group  (

) acts as a conformational lock.[6]
  • Trans-4-tert-butylcyclohexanol: The bulky group and OH are both equatorial.[6] This is the thermodynamically stable "diequatorial" anchor.

  • Cis-4-tert-butylcyclohexanol: The bulky group forces the OH into the axial position to avoid the prohibitive 1,3-diaxial interaction of the tert-butyl group.[6]

Key Insight for Synthesis:

Axial alcohols are sterically congested but chemically reactive toward oxidation (relief of steric strain).[6] Equatorial alcohols are thermodynamically stable but sterically accessible for intermolecular interactions.[6]

Table 1: Thermodynamic & Physical Distinctions
PropertyEquatorial -OH (e.g., trans-4-t-butyl)Axial -OH (e.g., cis-4-t-butyl)Mechanistic Cause
Stability High (

)
Low (

)
1,3-Diaxial interactions (Van der Waals repulsion).[6]
Melting Point Higher (e.g., 82°C)Lower (e.g., 60-65°C)Symmetry and packing efficiency in the crystal lattice.
Boiling Point Higher LowerEquatorial OH is more exposed, facilitating stronger intermolecular H-bonding networks.[6]
Chromatography (GC) Longer Retention (usually)Shorter RetentionAxial OH is "shielded," effectively lowering polarity/boiling point.[6]
TLC (

)
Lower

(More Polar)
Higher

(Less Polar)
Equatorial OH binds tighter to polar silica silanols.[6]

Part 2: Spectroscopic Signatures (The "Eyes" of the Chemist)

When characterizing substituted cyclohexanols, you cannot rely on a single technique. You must triangulate structure using NMR coupling constants and IR frequency shifts.[6]

-NMR: The Karplus Relationship

The most definitive proof of conformation is the splitting pattern of the proton geminal to the hydroxyl group (


).
  • Axial Proton (

    
    ):  Indicates an Equatorial OH .[6]
    
    • Signal: Appears as a wide triplet of triplets (tt).

    • Coupling: Large vicinal coupling (

      
      ) due to the 180° dihedral angle.[6]
      
  • Equatorial Proton (

    
    ):  Indicates an Axial OH .[6]
    
    • Signal: Appears as a narrow multiplet or singlet (br s).[6]

    • Coupling: Small vicinal coupling (

      
      ) due to the 60° dihedral angle.[6]
      
Infrared Spectroscopy: The Hydrogen Bond Probe

IR is the gold standard for detecting Intramolecular Hydrogen Bonding , particularly in 2-substituted cyclohexanols (e.g., 2-aminocyclohexanol or 1,2-cyclohexanediol).[6]

  • Intermolecular H-Bond (Concentration Dependent): Broad band at

    
    .[6] Disappears upon dilution.[6]
    
  • Intramolecular H-Bond (Concentration Independent): Sharp band at

    
    .[6]
    
    • Significance: Only possible in cis-1,2-diequatorial or cis-1,3-diaxial arrangements where functional groups are spatially proximal.[6]

Visualization: Spectroscopic Logic Flow

G Start Unknown Cyclohexanol Isomer NMR 1H-NMR Analysis (Geminal Proton) Start->NMR CouplingLarge Large Coupling (J = 10-12 Hz) (Axial Proton) NMR->CouplingLarge 180° Dihedral CouplingSmall Small Coupling (J = 2-5 Hz) (Equatorial Proton) NMR->CouplingSmall 60° Dihedral ConformA OH is EQUATORIAL (Thermodynamically Stable) CouplingLarge->ConformA ConformB OH is AXIAL (Sterically Crowded) CouplingSmall->ConformB PropA Properties: High BP, Low Rf (TLC) Slow Oxidation ConformA->PropA PropB Properties: Low BP, High Rf (TLC) Fast Oxidation (Strain Relief) ConformB->PropB

Figure 1: Decision tree for assigning stereochemistry based on NMR coupling constants (


).

Part 3: Lipophilicity & Drug Design Implications[6]

For drug development professionals, the physical property that matters most is LogP (Partition Coefficient). Stereochemistry dramatically alters effective lipophilicity via the "Polar Hydrophobic Effect."

The Intramolecular "Stealth" Mode

In cis-1,2-substituted systems (e.g., cis-2-methoxycyclohexanol), the formation of an intramolecular hydrogen bond effectively "hides" the polar donor/acceptor groups from the solvent.

  • Effect: The molecule appears more lipophilic than its trans counterpart.

  • Result: Higher LogP

    
     Increased passive membrane permeability.[6]
    
  • Application: Bioisosteric replacement of planar aromatics with saturated cyclohexane rings often requires careful tuning of axial/equatorial vectors to maintain potency while improving solubility.

Part 4: Experimental Protocols

Protocol A: Chromatographic Separation of Isomers (Flash Column)

Use this protocol to separate equilibrium mixtures of substituted cyclohexanols.

Principle: Equatorial alcohols interact more strongly with the silanol groups (


) of the stationary phase than axial alcohols, which are sterically shielded.
  • Stationary Phase: High-performance Silica Gel (40-63 µm).[6]

  • Mobile Phase: Hexane:Ethyl Acetate gradient (start 95:5, ramp to 80:20).

  • Elution Order:

    • Fraction 1 (Fast Eluting): Axial-OH isomer (Less polar interaction).[6]

    • Fraction 2 (Slow Eluting): Equatorial-OH isomer (Strong H-bonding to Silica).[6]

  • Validation: Spot fractions on TLC. The axial isomer will have a higher

    
     value (e.g., 
    
    
    
    vs
    
    
    ).
Protocol B: Chemical Validation via Jones Oxidation

Use this to confirm NMR assignments if ambiguous.

Principle: Axial alcohols oxidize faster than equatorial alcohols because the transition state relieves the 1,3-diaxial steric strain (the "steric acceleration" effect).

  • Setup: Dissolve 10 mg of each isomer in 1 mL acetone at 0°C.

  • Reaction: Add 1 drop of Jones Reagent (CrO3/H2SO4).[6]

  • Observation:

    • Axial Isomer: Color change (Orange

      
       Green) is rapid (< 5 min).[6]
      
    • Equatorial Isomer: Reaction is kinetically slower (> 20 min or requires warming).[6]

References

  • Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience.[6] (The definitive text on A-values and conformational analysis).

  • Smith, M. B. (2020).[6] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.[6] [6]

  • Reich, H. J. (2023).[6] NMR Spectroscopy: Proton Coupling Constants. University of Wisconsin-Madison.[6]

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.[6] (Detailed discussion on cyclic stereocontrol).

  • Raevsky, O. A., et al. (2002). "Intramolecular Hydrogen Bond in Drug Design". Current Medicinal Chemistry.

Sources

Exploratory

Solubility Profile of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol: A Technical Guide

Executive Summary & Physicochemical Analysis 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol is a specialized heterocyclic intermediate characterized by a lipophilic scaffold containing a brominated thiophene ring fused to a cyc...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Physicochemical Analysis

2-(4-Bromothiophen-3-yl)cyclohexan-1-ol is a specialized heterocyclic intermediate characterized by a lipophilic scaffold containing a brominated thiophene ring fused to a cyclohexanol moiety.[1][2] Its solubility profile is governed by the competition between the lipophilic 4-bromothiophene/cyclohexyl domains and the polar hydroxyl (-OH) group.[1]

For researchers and process chemists, this molecule presents a classic "Lipophilic Alcohol" profile.[2] It exhibits negligible aqueous solubility but high affinity for medium-to-low polarity organic solvents.[1][2]

Structural Determinants of Solubility[3]
  • Lipophilic Domain (Solubility Promoting in Organics): The 4-bromothiophene moiety significantly increases the partition coefficient (LogP).[1][2] The bromine atom adds polarizability and molecular weight (increasing London dispersion forces), while the cyclohexyl ring adds significant hydrophobic bulk.[2]

  • Polar Domain (Solubility Promoting in Alcohols/Polar Solvents): The secondary hydroxyl group at the C1 position of the cyclohexane ring acts as a Hydrogen Bond Donor (HBD) and Acceptor (HBA).[1][2] This functionality is critical for solubility in protic solvents like methanol and ethanol but is insufficient to solubilize the molecule in water.

PropertyEstimated Value / CharacteristicImpact on Solubility
Molecular Formula C₁₀H₁₃BrOSModerate MW (~261.18 g/mol )
Predicted LogP 3.2 – 3.8Highly Lipophilic; prefers organic phase.[1]
H-Bond Donors 1 (-OH)Enables solubility in alcohols.[1]
H-Bond Acceptors 2 (S, -OH)Interaction with polar aprotic solvents.[1]
Physical State Waxy Solid or Viscous OilSlow dissolution kinetics if solid; miscible if oil.[1]

Solubility Guide by Solvent Class

The following data categorizes solvents based on their thermodynamic compatibility with 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol.

Class A: High Solubility (Primary Reaction Media)

Solvents in this class are recommended for preparing stock solutions (>100 mg/mL) or running homogeneous reactions.[1][2]

  • Dichloromethane (DCM) & Chloroform: Excellent solvents.[1] The high lipophilicity of the bromothiophene group aligns perfectly with chlorinated solvents.

  • Tetrahydrofuran (THF) & 2-MeTHF: The ether oxygen accepts hydrogen bonds from the cyclohexanol hydroxyl group, while the alkyl chain accommodates the lipophilic bulk.[2]

  • Ethyl Acetate (EtOAc): Good solubility, though slightly less than DCM.[1] Ideal for extractions and chromatography.[1]

  • DMSO & DMF: High solubility due to strong dipole interactions and H-bond acceptance.[1] Note: Recovery from these high-boiling solvents can be difficult; use only if necessary for specific reactions (e.g., nucleophilic substitutions).[1][2]

Class B: Moderate Solubility (Crystallization & Washing)

Solubility is temperature-dependent.[1][2] These are ideal for recrystallization or as anti-solvents in precipitation workflows.[1]

  • Methanol & Ethanol: Soluble at room temperature, but solubility drops significantly at 0°C. The hydroxyl group facilitates solvation, but the greasy bromothiophene tail resists full solvation in pure methanol at high concentrations.[2]

  • Toluene: Good solubility at elevated temperatures (>60°C).[1] At room temperature, solubility may be limited, making it a potential recrystallization solvent.[2]

  • Diethyl Ether: Moderate solubility.[1] Often used for extraction but less efficient than EtOAc for this specific polarity.[1]

Class C: Low/Insoluble (Anti-Solvents)[1][2]
  • Water: Practically insoluble (< 0.1 mg/mL).[1][2] The hydrophobic effect of the bromothiophene and cyclohexyl rings overwhelms the single hydrophilic hydroxyl group.

  • Hexanes/Heptane: Variable. Likely soluble at low concentrations or high temperatures, but the polar -OH group may cause "oiling out" or phase separation.

Experimental Protocols

Protocol A: Gravimetric Solubility Determination

Use this self-validating protocol to determine exact solubility limits for your specific batch (solid vs. oil).[1][2]

  • Preparation: Weigh 50 mg of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol into a tared 4 mL glass vial.

  • Solvent Addition: Add the target solvent in 100 µL increments at 25°C.

  • Agitation: Vortex for 30 seconds after each addition.

  • Observation:

    • Soluble: Solution becomes clear.

    • Insoluble: Visible particles or oil droplets persist.[1]

  • Calculation:

    
    [1][2]
    
  • Validation: If the solution is clear, cool to 0°C for 1 hour. If precipitate forms, the solubility is highly temperature-dependent (useful for purification).[1][2]

Protocol B: Partition Coefficient Estimation (Shake-Flask Surrogate)

Critical for work-up optimization.[1][2]

  • Dissolve 10 mg of compound in 1 mL Octanol.

  • Add 1 mL Water (buffered to pH 7.4).

  • Shake vigorously for 5 minutes; centrifuge to separate phases.

  • Analyze the aqueous phase via HPLC-UV (254 nm).[1]

  • Expectation: < 1% of compound in the aqueous phase.[1] This confirms that aqueous washes during work-up will result in negligible product loss.[1]

Visualizing the Solubility Workflow

The following diagram illustrates the decision logic for solvent selection based on the intended application (Synthesis, Purification, or Analysis).

SolubilityWorkflow Start Application Requirement Reaction Synthesis / Reaction Start->Reaction Purification Purification / Work-up Start->Purification Analysis Analysis (HPLC/NMR) Start->Analysis HighTemp High Temp (>80°C)? Reaction->HighTemp Extraction Liquid-Liquid Extraction Purification->Extraction Recryst Recrystallization Purification->Recryst NMR NMR Solvent Analysis->NMR HPLC HPLC Mobile Phase Analysis->HPLC Toluene Use Toluene or DMF HighTemp->Toluene Yes THF_DCM Use THF or DCM HighTemp->THF_DCM No EtOAc_Hex Phase: EtOAc / Hexane Extraction->EtOAc_Hex EtOH_H2O Solvent: EtOH/Water or Hexane/DCM Recryst->EtOH_H2O CDCl3 CDCl3 or DMSO-d6 NMR->CDCl3 MeCN ACN / Water (High % Organic) HPLC->MeCN

Caption: Decision tree for solvent selection based on experimental intent, ensuring optimal solubility and recovery.

References

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 125427025, (2R,3S)-3-(4-bromophenyl)-2-methylthiolan-3-ol. (Structural analogue LogP and properties). Available at: [Link][1][2][3]

  • Wang, K., et al. Measurement and correlation of the solubility of 2,3,4,5-tetrabromothiophene in different solvents. (Bromothiophene solubility baseline). Scilit. Available at: [Link][1][2]

Sources

Foundational

Strategic Guide: Bromothiophene Derivatives in Advanced Synthesis

Executive Summary Bromothiophenes are the linchpins of modern heterocyclic chemistry, serving as critical intermediates in the synthesis of antithrombotic drugs (e.g., Clopidogrel), kinase inhibitors, and organic semicon...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary Bromothiophenes are the linchpins of modern heterocyclic chemistry, serving as critical intermediates in the synthesis of antithrombotic drugs (e.g., Clopidogrel), kinase inhibitors, and organic semiconductors (e.g., P3HT). Their utility stems from the distinct electronic disparity between the sulfur-adjacent


-positions (C2/C5) and the remote 

-positions (C3/C4). This guide provides a technical roadmap for navigating the regioselectivity challenges of bromination, exploiting the "Halogen Dance" for isomer migration, and executing high-yield cross-coupling reactions.

Module 1: Strategic Synthesis of the Core

The Regioselectivity Paradox

Direct bromination of thiophene is governed by electrophilic aromatic substitution (


). The sulfur atom donates electron density into the ring via resonance, activating the 

-positions (C2/C5) significantly more than the

-positions (C3/C4).
  • 
    -Attack:  Generates a resonance-stabilized carbocation where the positive charge is delocalized onto the sulfur.
    
  • 
    -Attack:  Resulting carbocation cannot effectively delocalize the charge onto sulfur without disrupting aromaticity significantly more than 
    
    
    
    -attack.

Consequently, reacting thiophene with


 or N-bromosuccinimide (NBS) exclusively yields 2-bromothiophene or 2,5-dibromothiophene. Accessing the 3-bromothiophene isomer requires indirect methods.
Accessing the Beta-Position (3-Bromothiophene)

Since direct 3-bromination is electronically unfavorable, the industry standard relies on a "block-and-remove" strategy.

  • Step 1: Exhaustive bromination to form 2,3,5-tribromothiophene.

  • Step 2: Selective reductive debromination of the activated

    
    -bromines using Zinc dust in acetic acid.
    
Protocol 1: Selective Synthesis of 3-Bromothiophene

Based on the classic Gronowitz method and optimized industrial protocols.

Reagents:

  • 2,3,5-Tribromothiophene (1.0 eq)

  • Zinc dust (3.0 eq)

  • Glacial Acetic Acid (Solvent/Proton Source)[1]

  • Water (Co-solvent)

Step-by-Step Workflow:

  • Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and addition funnel.

  • Slurry Formation: Charge the flask with Zinc dust (activated) and water. Heat to mild reflux (

    
    ).
    
  • Addition: Dissolve 2,3,5-tribromothiophene in glacial acetic acid. Add this solution dropwise to the refluxing Zn slurry over 60 minutes.

    • Causality: Slow addition prevents the accumulation of unreacted substrate and controls the exotherm.

  • Reflux: Maintain reflux for 16 hours. The

    
    -bromines (C2, C5) are more labile towards reduction due to the inductive stability of the resulting carbanion intermediate at the 
    
    
    
    -position.
  • Workup: Distill the mixture directly. The product (bp

    
    ) codistills with water. Separate the organic layer, dry over 
    
    
    
    , and fractionally distill.[2][3]
  • Validation: GC-MS should show >99% purity with <0.5% 2-bromothiophene isomer.

Module 2: The Halogen Dance – Controlling Migration

The "Halogen Dance" (HD) reaction is a base-catalyzed isomerization that allows bromine atoms to migrate to thermodynamically more stable positions. This is particularly useful for synthesizing 3,4-dibromothiophene from 2,5-dibromothiophene.

Mechanistic Insight

The reaction is driven by the stability of the lithiated intermediate. A lithiated species at the


-position (adjacent to sulfur) is thermodynamically more stable than at the 

-position.
  • Initiation: Lithium-halogen exchange or deprotonation generates a thienyllithium species.[4]

  • Propagation: The lithiated thiophene attacks a bromine atom on another thiophene molecule.

  • Equilibrium: The bromine "dances" around the ring until the system reaches the most stable lithiated intermediate, which is typically trapped by an electrophile.

Visualization: Halogen Dance Logic

HalogenDance Start 2,5-Dibromothiophene Inter1 Intermediate: Lithiated Species Start->Inter1 Deprotonation LDA LDA (Base) LDA->Inter1 Migrate Br Migration (Scrambling) Inter1->Migrate Li-Hal Exchange Migrate->Start Reversible Product 3,4-Dibromothiophene (Thermodynamic Sink) Migrate->Product Equilibrium Shift

Caption: Base-catalyzed halogen migration favors the formation of the thermodynamically stable 3,4-dibromothiophene isomer.

Module 3: Cross-Coupling & Functionalization[5][6]

Bromothiophenes are excellent electrophiles for Palladium- and Nickel-catalyzed cross-coupling. However, the catalyst system must be matched to the steric and electronic profile of the substrate.

Comparative Analysis of Coupling Methods
MethodCatalyst SystemKey AdvantageLimitation
Suzuki-Miyaura

/

High functional group tolerance; aqueous compatibility.Boronic acids can be expensive; protodeboronation side reactions.
Kumada

Economical; room temperature reaction.Low functional group tolerance (incompatible with esters/aldehydes).
Stille

/

Mild conditions; excellent for polymerization.Toxicity of organotin reagents.
Direct Arylation

/ PivOH
Atom economy (no organometallic reagent needed).Regioselectivity issues (C-H activation competition).
Protocol 2: Suzuki Coupling of 3-Bromothiophene

Target: Synthesis of 3-phenylthiophene.

Reagents:

  • 3-Bromothiophene (1.0 eq)[5][6]

  • Phenylboronic acid (1.2 eq)

  • 
     (3-5 mol%)
    
  • 
     (2.0 eq)
    
  • Solvent: Toluene/Water (4:1) or Dioxane/Water.

Workflow:

  • Degassing: Dissolve 3-bromothiophene and phenylboronic acid in the solvent mixture. Sparge with Argon for 15 minutes. Oxygen inhibits the Pd(0) catalytic cycle.

  • Catalyst Addition: Add

    
     and base under a positive pressure of Argon.
    
  • Reaction: Heat to

    
     for 12 hours. Monitor by TLC.[5]
    
  • Workup: Cool, dilute with EtOAc, wash with brine. Dry over

    
    .[6][7]
    
  • Purification: Silica gel chromatography (Hexanes).

Visualization: The Catalytic Cycle

SuzukiCycle Pd0 Pd(0) Active Species OxAdd Oxidative Addition Pd0->OxAdd R-Br PdII_ArBr Pd(II)-Ar-Br Complex OxAdd->PdII_ArBr TransMet Transmetalation (Boronic Acid + Base) PdII_ArBr->TransMet PdII_ArAr Pd(II)-Ar-Ar' Complex TransMet->PdII_ArAr RedElim Reductive Elimination PdII_ArAr->RedElim RedElim->Pd0 Regeneration Product Biaryl Product RedElim->Product

Caption: General catalytic cycle for the Suzuki-Miyaura coupling of bromothiophenes.

Module 4: Applications in Drug Discovery & Materials[9][10]

Pharmaceutical Bioisosteres

In medicinal chemistry, the thiophene ring is often used as a bioisostere for benzene. The 3-bromothiophene scaffold is the precursor to the thienopyridine class of antiplatelet agents.[8]

  • Case Study: Clopidogrel (Plavix). The synthesis involves the functionalization of the C2 and C3 positions. 3-(Bromomethyl)-2-chlorothiophene is a key intermediate derived from 3-bromothiophene logic.[8]

Organic Electronics (P3HT)

Poly(3-hexylthiophene) (P3HT) is a benchmark material for organic solar cells.

  • Monomer Synthesis: 3-Bromothiophene is alkylated (Kumada coupling) to form 3-hexylthiophene.

  • Polymerization: This is then brominated to 2-bromo-3-hexylthiophene and polymerized via Grignard Metathesis (GRIM) to yield regioregular P3HT. High regioregularity (>98% Head-to-Tail) is essential for charge carrier mobility.

References

  • Gronowitz, S. (1959).[2] "On the Synthesis of 3-Bromothiophene." Acta Chemica Scandinavica, 13, 1045.[2][9]

  • Bunnett, J. F. (1972). "The Base-Catalyzed Halogen Dance Reaction in Thiophene Derivatives." Accounts of Chemical Research, 5(4), 139–147.

  • Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457–2483.

  • Organic Syntheses. (1973). "3-Bromothiophene."[1][3][5][8][9][10] Organic Syntheses, Coll.[2][11][12] Vol. 5, p. 149.

  • BenchChem. (2025).[3][4][5][8] "Application Notes: 3-Bromothiophene in the Synthesis of OLEDs." BenchChem Technical Library.

  • McCullough, R. D. (1998). "The Chemistry of Conducting Polythiophenes." Advanced Materials, 10(2), 93-116.

Sources

Protocols & Analytical Methods

Method

Suzuki coupling reactions using 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol

An Application Guide to Suzuki-Miyaura Cross-Coupling with 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol Introduction The Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile methods for the...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide to Suzuki-Miyaura Cross-Coupling with 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol

Introduction

The Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile methods for the formation of carbon-carbon (C-C) bonds in modern organic synthesis.[1][2] Its significance is particularly pronounced in the field of drug discovery and development, where it enables the construction of complex molecular scaffolds, most notably biaryl and heteroaryl structures.[1][3] Thiophene-containing molecules are privileged scaffolds in medicinal chemistry, forming the core of numerous therapeutics due to their diverse biological activities.[4]

This application note provides a comprehensive technical guide for performing the Suzuki-Miyaura coupling reaction using 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol , a versatile building block that combines a reactive bromothiophene unit with a stereochemically rich cyclohexanol moiety. The protocols and insights presented herein are designed for researchers and scientists engaged in synthetic chemistry and drug development, offering a robust starting point for the synthesis of novel chemical entities. We will delve into the mechanistic underpinnings of the reaction, provide detailed step-by-step protocols, and discuss key parameters for successful execution and optimization.

Reaction Principle: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura coupling proceeds via a well-established catalytic cycle involving a palladium catalyst, which cycles between the Pd(0) and Pd(II) oxidation states.[2] Understanding this mechanism is crucial for troubleshooting and optimizing reaction conditions.

The three key steps are:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol substrate. This is often the rate-determining step of the cycle and results in a Pd(II) complex.[5][6]

  • Transmetalation: The organoboron species (e.g., an arylboronic acid) is activated by a base to form a more nucleophilic boronate complex. This complex then transfers its organic group to the Pd(II) center, displacing the halide and forming a new diorganopalladium(II) intermediate.[3][7]

  • Reductive Elimination: The two organic moieties on the palladium complex couple, forming the desired C-C bond and regenerating the active Pd(0) catalyst, which can then re-enter the cycle.[2][5]

Suzuki_Catalytic_Cycle pd0 Pd(0)L₂ (Active Catalyst) oxidative_adduct R¹-Pd(II)L₂(X) (Oxidative Adduct) pd0->oxidative_adduct Oxidative Addition + R¹-X transmetalation_complex R¹-Pd(II)L₂(R²) (Diorganopalladium Complex) oxidative_adduct->transmetalation_complex Transmetalation + R²-B(OR)₂ + Base transmetalation_complex->pd0 Reductive Elimination R¹-R² center_point sub_r1 R¹-X = 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol sub_r2 R²-B(OR)₂ = Arylboronic Acid

Figure 1: The catalytic cycle of the Suzuki-Miyaura coupling.

Key Experimental Parameters and Optimization

The success of the Suzuki coupling is highly dependent on the judicious selection of several key components. For heterocyclic substrates like bromothiophenes, careful optimization is often necessary.

  • Palladium Catalyst and Ligand: While simple catalysts like Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] are effective for many bromo-heterocycles, more challenging couplings may benefit from catalyst systems generated in situ (e.g., from Pd(OAc)₂ or Pd₂(dba)₃) with specialized phosphine ligands.[7][8][9] Buchwald-type biarylphosphine ligands (e.g., SPhos, XPhos) are particularly effective for coupling aryl chlorides and can improve reaction rates and yields with bromides.[3][10]

  • Base: The base plays a critical role in activating the boronic acid for transmetalation.[7] Inorganic bases are most common. Potassium phosphate (K₃PO₄) is an excellent choice for reactions involving sensitive functional groups.[8][9] Carbonates such as Cs₂CO₃ or K₂CO₃ are also widely used and effective.[10] The choice of base can significantly impact yield and side-product formation.

  • Solvent System: A biphasic solvent system is often employed to dissolve the organic substrate and the inorganic base.[6] Common mixtures include 1,4-dioxane/water, toluene/water, or THF/water.[3][8] The presence of water is often crucial for the activity of the inorganic base.[11] For certain substrates, aqueous catalysis can be more efficient than anhydrous conditions.[11]

  • Boronic Acid/Ester: While arylboronic acids are common, they can be prone to protodeboronation. Arylboronic acid pinacol esters offer greater stability and are often used in complex syntheses.[1]

Detailed Experimental Protocol

This protocol describes a general procedure for the Suzuki-Miyaura coupling of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol with a generic arylboronic acid.

Materials and Reagents

ReagentM.W. ( g/mol )StoichiometryAmount (for 1 mmol scale)
2-(4-Bromothiophen-3-yl)cyclohexan-1-ol277.211.0 eq277 mg
Arylboronic Acid-1.2 eq1.2 mmol
Pd(PPh₃)₄1155.562.5 mol%29 mg
Potassium Phosphate (K₃PO₄)212.272.0 eq425 mg
1,4-Dioxane (anhydrous)--4 mL
Water (degassed)--1 mL

Equipment

  • Oven-dried Schlenk tube or round-bottom flask with a reflux condenser

  • Magnetic stir bar and stirrer/hotplate

  • Inert gas line (Argon or Nitrogen) with a manifold

  • Syringes and needles for solvent transfer

  • Standard laboratory glassware for work-up and purification

Experimental_Workflow setup 1. Flask Setup Add solids: Substrate, Boronic Acid, Base, and Pd Catalyst. purge 2. Inert Atmosphere Seal flask and purge with Ar/N₂ for 10-15 minutes. setup->purge solvent 3. Solvent Addition Add degassed 1,4-Dioxane and Water via syringe. purge->solvent reaction 4. Reaction Heat mixture (e.g., 90 °C) with vigorous stirring for 4-16h. solvent->reaction monitor 5. Monitoring Track progress by TLC or LC-MS. reaction->monitor Periodic Check workup 6. Work-up Cool, dilute with EtOAc, wash with water/brine, dry, and concentrate. reaction->workup Upon Completion monitor->reaction purify 7. Purification Purify crude product via flash column chromatography. workup->purify analyze 8. Analysis Characterize final product (NMR, MS, etc.). purify->analyze

Sources

Application

Application Note and Protocol: Synthesis of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol via Grignard Reaction

Abstract This document provides a comprehensive, field-proven protocol for the synthesis of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol, a valuable building block in medicinal chemistry and materials science. The core of thi...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive, field-proven protocol for the synthesis of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol, a valuable building block in medicinal chemistry and materials science. The core of this synthesis is the Grignard reaction, a powerful and versatile tool for carbon-carbon bond formation. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth technical details, explanations of experimental choices, and troubleshooting advice to ensure a successful and reproducible outcome.

Introduction: The Significance of Functionalized Thiophenes and the Power of the Grignard Reaction

Thiophene derivatives are privileged scaffolds in drug discovery, appearing in a wide array of approved pharmaceuticals due to their diverse biological activities. The precise functionalization of the thiophene ring is crucial for modulating their pharmacological profiles. The target molecule, 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol, incorporates a brominated thiophene moiety linked to a cyclohexanol ring system, making it a versatile intermediate for further chemical modifications, such as cross-coupling reactions.

The Grignard reaction, discovered by Victor Grignard for which he was awarded the Nobel Prize in Chemistry in 1912, remains a cornerstone of synthetic organic chemistry. It involves the reaction of an organomagnesium halide (the Grignard reagent) with an electrophile, most notably a carbonyl compound, to form a new carbon-carbon bond. This protocol details the preparation of a thienyl Grignard reagent and its subsequent reaction with cyclohexanone to yield the desired secondary alcohol.

Reaction Scheme and Mechanism

The synthesis of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol proceeds in two main stages:

  • Formation of the Grignard Reagent: 3,4-Dibromothiophene is reacted with magnesium metal in an anhydrous ether solvent to form the 4-bromo-3-thienylmagnesium bromide. The regioselective formation of the Grignard reagent at the 3-position is a critical step. While the formation of Grignard reagents from 3-halothiophenes can be challenging, the presence of an adjacent bromine atom can influence the reactivity.

  • Nucleophilic Addition to Cyclohexanone: The newly formed Grignard reagent, a potent nucleophile, attacks the electrophilic carbonyl carbon of cyclohexanone. A subsequent acidic workup protonates the resulting alkoxide to yield the final product, 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol.

Overall Reaction:

Detailed Experimental Protocol

Reagents and Materials
Reagent/MaterialGradeSupplierNotes
3,4-Dibromothiophene≥98%Commercially Available
Magnesium Turnings≥99.5%Commercially Available
IodineCrystal, ACS ReagentCommercially AvailableFor magnesium activation.
1,2-DibromoethaneAnhydrous, ≥99%Commercially AvailableAlternative for magnesium activation.
Diethyl Ether (anhydrous)≥99.7%, inhibitor-freeCommercially AvailableMust be strictly anhydrous.
Tetrahydrofuran (THF, anhydrous)≥99.9%, inhibitor-freeCommercially AvailableAlternative solvent, must be anhydrous.
Cyclohexanone≥99.5%Commercially AvailableShould be distilled before use.
Hydrochloric Acid (HCl)37%Commercially AvailableFor work-up.
Saturated Ammonium Chloride (NH4Cl) solutionPrepared in-houseFor quenching.
Sodium Sulfate (anhydrous)Granular, ≥99%Commercially AvailableFor drying organic layers.
Silica Gel60 Å, 230-400 meshCommercially AvailableFor column chromatography.
HexanesACS Reagent GradeCommercially AvailableFor column chromatography.
Ethyl AcetateACS Reagent GradeCommercially AvailableFor column chromatography.
Equipment
  • Three-necked round-bottom flask (oven-dried)

  • Reflux condenser (oven-dried)

  • Dropping funnel (oven-dried)

  • Magnetic stirrer and stir bar

  • Inert gas supply (Nitrogen or Argon) with a manifold

  • Schlenk line (optional, but recommended)

  • Heating mantle or oil bath

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

  • Glassware for column chromatography

Safety Precautions
  • Grignard reagents are highly reactive, pyrophoric, and moisture-sensitive. All manipulations must be carried out under a dry, inert atmosphere (nitrogen or argon).

  • Anhydrous ethers (diethyl ether, THF) are extremely flammable and can form explosive peroxides. Work in a well-ventilated fume hood, away from ignition sources.

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a flame-resistant lab coat, and gloves.

  • Have a fire extinguisher rated for chemical fires (e.g., Class D for metal fires, or a dry powder extinguisher) readily available.

  • The reaction can be exothermic; have an ice bath ready for cooling.

Step-by-Step Procedure

Part A: Preparation of the Grignard Reagent (4-bromo-3-thienylmagnesium bromide)

  • Glassware Preparation: Ensure all glassware is meticulously cleaned and oven-dried for at least 4 hours at 120 °C, then assembled hot and allowed to cool under a stream of dry nitrogen or argon.

  • Magnesium Activation: To the three-necked flask equipped with a stir bar, condenser, and dropping funnel, add magnesium turnings (1.2 eq). Place the flask under a positive pressure of inert gas. Add a single crystal of iodine or a few drops of 1,2-dibromoethane to the magnesium. Gently warm the flask with a heat gun until the brown color of the iodine disappears or bubbles of ethylene are observed, indicating activation of the magnesium surface.

  • Initiation of Grignard Formation: In the dropping funnel, prepare a solution of 3,4-dibromothiophene (1.0 eq) in anhydrous diethyl ether or THF. Add a small portion of this solution to the activated magnesium. The reaction is initiated when the solution becomes cloudy and self-refluxing. If the reaction does not start, gentle warming may be necessary.

  • Formation of the Grignard Reagent: Once the reaction has initiated, add the remaining 3,4-dibromothiophene solution dropwise at a rate that maintains a gentle reflux. The reaction is exothermic.

  • Completion: After the addition is complete, continue to stir the mixture at room temperature for an additional 1-2 hours, or until most of the magnesium has been consumed. The resulting solution of the Grignard reagent will be a dark, cloudy mixture.

Part B: Reaction with Cyclohexanone

  • Cooling: Cool the freshly prepared Grignard reagent solution to 0 °C using an ice bath.

  • Addition of Cyclohexanone: Prepare a solution of cyclohexanone (1.0 eq) in anhydrous diethyl ether or THF in the dropping funnel. Add the cyclohexanone solution dropwise to the stirred Grignard reagent at 0 °C. Maintain the temperature below 10 °C during the addition to minimize side reactions.

  • Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Part C: Work-up and Purification

  • Quenching: Cool the reaction mixture to 0 °C in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride. This will hydrolyze the magnesium alkoxide and neutralize any unreacted Grignard reagent.

  • Extraction: Transfer the mixture to a separatory funnel. Add diethyl ether to dilute the organic phase. Separate the organic layer, and extract the aqueous layer twice with diethyl ether.

  • Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent. The polarity of the eluent should be optimized based on TLC analysis.

Visualization of the Experimental Workflow

G cluster_prep Part A: Grignard Reagent Preparation cluster_reaction Part B: Reaction with Cyclohexanone cluster_workup Part C: Work-up and Purification A1 Assemble Dry Glassware under Inert Atmosphere A2 Activate Magnesium with Iodine/1,2-Dibromoethane A1->A2 A3 Initiate Reaction with a Small Amount of 3,4-Dibromothiophene Solution A2->A3 A4 Dropwise Addition of Remaining 3,4-Dibromothiophene Solution A3->A4 A5 Stir at Room Temperature to Complete Formation A4->A5 B1 Cool Grignard Reagent to 0°C A5->B1 Proceed to Reaction B2 Dropwise Addition of Cyclohexanone Solution at 0°C B1->B2 B3 Warm to Room Temperature and Stir B2->B3 C1 Quench Reaction with Saturated NH4Cl (aq) B3->C1 Proceed to Work-up C2 Extract with Diethyl Ether C1->C2 C3 Wash with Brine and Dry over Na2SO4 C2->C3 C4 Concentrate under Reduced Pressure C3->C4 C5 Purify by Column Chromatography C4->C5 Product Product C5->Product Obtain Pure Product

Caption: Experimental workflow for the synthesis of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol.

Expected Results and Characterization

The final product, 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol, is expected to be a viscous oil or a low-melting solid. The purity of the product should be assessed by TLC and its structure confirmed by spectroscopic methods:

  • ¹H NMR: Will show characteristic peaks for the thiophene proton, the cyclohexyl protons, and the hydroxyl proton.

  • ¹³C NMR: Will confirm the number of unique carbon atoms in the molecule.

  • IR Spectroscopy: Will show a broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretch of the alcohol.

  • Mass Spectrometry: Will provide the molecular weight of the compound and its fragmentation pattern.

Troubleshooting

ProblemPossible Cause(s)Suggested Solution(s)
Grignard reagent fails to form - Wet glassware or solvent.- Inactive magnesium surface.- Ensure all glassware is rigorously dried and solvents are anhydrous.- Reactivate magnesium with fresh iodine or 1,2-dibromoethane. Crushing the magnesium turnings under an inert atmosphere can also help.
Low yield of the desired product - Incomplete formation of the Grignard reagent.- Side reactions (e.g., Wurtz coupling).- Inefficient quenching or extraction.- Ensure the Grignard reagent formation goes to completion.- Maintain a low temperature during the addition of cyclohexanone.- Perform the extraction carefully and with a sufficient amount of solvent.
Formation of significant byproducts - Presence of moisture leading to protonation of the Grignard reagent.- Homocoupling of the Grignard reagent.- Maintain strict anhydrous conditions throughout the reaction.- Add the bromothiophene solution slowly to the magnesium to avoid high local concentrations.

References

  • Brainly. (2026, February 16). What precautionary measures should be taken while conducting the Grignard reagent lab?
  • Quora. (2022, February 19). What are Grignard reagent preparation precautions during preparation?
  • Benchchem. Application Notes and Protocols for the Activation of Magnesium with 1,2-Dibromoethene for Grignard Reagent Synthesis.
  • Developing SOPs for Hazardous Chemical Manipulations. (n.d.).
  • ACS Figshare. (2010, November 19). Practical Access to Metallo Thiophenes: Regioselective Synthesis of 2,4-Disubstituted Thiophenes. Organic Process Research & Development.
  • Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale. (2002, October 24).
  • The Grignard Reaction. (n.d.). Retrieved from a university chemistry department website.
  • American Chemical Society. (n.d.). Grignard Reaction.
  • The McCullough Group - Research. (n.d.). Department of Chemistry - Mellon College of Science.
  • UNL Institutional Repository. (n.d.). Preparation of highly reactive magnesium and its application to organic syntheses (grignard, tosylates, nitriles).
  • Laboratory Safety Standard Operating Procedure (SOP). (2018, July 16). for the use of hazardous materials or equipment. Retrieved from a university environmental health and safety document.
  • ECHEMI. (n.d.). Does anyone know the best way to activate magnesium for the....
  • CHM 244 Lab Practical- Grignard Reactions. (n.d.).
  • Efficient Synthesis and Functionalization of 3-Bromonaphtho [2,3-b]thiophene. (2022, December 26).
  • NIH. (2015, August 31). Design and synthesis of hybrid cyclophanes containing thiophene and indole units via Grignard reaction, Fischer indolization and ring-closing metathesis as key steps. PMC.
  • Benchchem. (n.d.). Technical Support Center: Synthesis of 3-Substituted Thiophenes.
  • ECHEMI. (n.d.). Grignard reagents react with epoxides and dissolve in THF what about oxetane?
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  • SATHEE CUET. (n.d.). Chemistry Grignard Reaction Mechanism.
  • ACS Publications. (2001, May 19). Regioregular, Head-to-Tail Coupled Poly(3-alkylthiophenes) Made Easy by the GRIM Method: Investigation of the Reaction and the Origin of Regioselectivity. Macromolecules.
  • ACS Publications. (n.d.). Direct Preparation of 3-Thienyl Organometallic Reagents: 3-Thienylzinc and 3-Thienylmagnesium Iodides and 3-Thienylmanganese Bromides and Their Coupling Reactions. The Journal of Organic Chemistry.
  • ResearchGate. (n.d.). *ChemInform Abstract: Convenient Method for the Preparation of the 2-Methyl Thiophen-3-yl Magnesium Brom
Method

Application Notes &amp; Protocols: The 2-(Thiophen-3-yl)cyclohexanol Scaffold in Modern Medicinal Chemistry

Abstract: The thiophene nucleus is a cornerstone of medicinal chemistry, recognized as a privileged scaffold due to its presence in numerous FDA-approved therapeutics and its capacity for diverse biological activities.[1...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: The thiophene nucleus is a cornerstone of medicinal chemistry, recognized as a privileged scaffold due to its presence in numerous FDA-approved therapeutics and its capacity for diverse biological activities.[1][2] This document introduces the novel 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol scaffold as a representative model for drug discovery campaigns. This scaffold combines the electronically versatile and synthetically tractable thiophene ring with the three-dimensional character of a cyclohexanol moiety, offering a unique topology for exploring complex biological targets. The bromine atom at the 4-position of the thiophene serves as a crucial synthetic handle for late-stage functionalization, enabling extensive Structure-Activity Relationship (SAR) studies through modern cross-coupling techniques.[3] These application notes provide a comprehensive framework for the synthesis, characterization, and preliminary biological evaluation of this scaffold, designed to guide researchers in unlocking its therapeutic potential.

Part 1: Rationale and Strategic Overview

The strategic integration of a thiophene ring and a cyclohexanol unit is a deliberate design choice. The sulfur atom in the thiophene ring can form unique interactions with biological targets, such as hydrogen bonds and other non-covalent interactions, and the ring itself often serves as a bioisosteric replacement for a phenyl group, which can improve metabolic stability and binding affinity.[2] The cyclohexanol component introduces stereochemical complexity and a non-planar structure, which can enhance binding selectivity and disrupt protein-protein interactions more effectively than flat aromatic systems.[4]

Our investigation begins with a hypothetical lead compound, 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol , hereafter referred to as Lead Compound 1 . This document outlines the necessary protocols to synthesize this lead, evaluate its potential in key therapeutic areas where thiophenes have shown promise (e.g., oncology and inflammation), and subsequently, to create a library of analogs for SAR exploration.[2][5]

Logical Workflow for Scaffold Evaluation

The following diagram outlines the strategic workflow for assessing the medicinal chemistry potential of Lead Compound 1 .

G cluster_0 Phase 1: Synthesis & Verification cluster_1 Phase 2: Biological Screening cluster_2 Phase 3: Lead Optimization cluster_3 Phase 4: Target Identification A Protocol 1: Synthesis of Lead Compound 1 B Protocol 2: Spectroscopic Characterization (NMR, MS, HPLC) A->B Purified Compound C Protocol 3: In Vitro Anticancer Assay (e.g., MTT on Cancer Cell Lines) B->C Screening D Protocol 4: In Vitro Anti-inflammatory Assay (e.g., NO Inhibition in Macrophages) B->D Screening E Protocol 5: Analog Synthesis via Suzuki Cross-Coupling C->E Active Hit D->E Active Hit F SAR Table Generation E->F Bio-activity Data G Identification of Optimized Lead F->G H Protocol 6: Target Deconvolution Strategy (e.g., Affinity Pulldown-MS) G->H Optimized Compound

Caption: Strategic workflow from synthesis to target identification.

Part 2: Synthesis and Characterization Protocols

Protocol 1: Synthesis of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol (Lead Compound 1)

Causality: This protocol employs a Grignard reaction, a robust and well-established method for forming carbon-carbon bonds. 3,4-Dibromothiophene is selectively mono-metalated at the more reactive α-position (C3), followed by nucleophilic attack on cyclohexene oxide. The epoxide opening ensures the desired 1,2-trans-stereochemical relationship between the thiophene and hydroxyl groups.

Materials:

  • 3,4-Dibromothiophene

  • Magnesium turnings

  • Iodine (crystal)

  • Anhydrous tetrahydrofuran (THF)

  • Cyclohexene oxide

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Solvents: Diethyl ether, Hexanes, Ethyl acetate

Procedure:

  • Grignard Reagent Formation: a. Activate magnesium turnings (1.2 eq) in a flame-dried, three-neck flask under an argon atmosphere with a crystal of iodine until the color dissipates. b. Add anhydrous THF via syringe. c. Add a solution of 3,4-dibromothiophene (1.0 eq) in anhydrous THF dropwise to the magnesium suspension. Gentle heating may be required to initiate the reaction. Maintain a gentle reflux until the magnesium is consumed.

  • Reaction with Epoxide: a. Cool the resulting Grignard reagent solution to 0 °C in an ice bath. b. Add cyclohexene oxide (1.1 eq) dropwise via syringe, ensuring the internal temperature does not exceed 5 °C. c. Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 4 hours.

  • Workup and Purification: a. Quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C. b. Extract the aqueous layer three times with diethyl ether. c. Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄. d. Filter and concentrate the solvent under reduced pressure to yield the crude product. e. Purify the crude residue by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to afford the pure Lead Compound 1 .

Protocol 2: Structural and Purity Analysis

Causality: A combination of spectroscopic techniques is essential to unambiguously confirm the chemical structure and assess the purity of the synthesized compound, which is a prerequisite for reliable biological testing.

Methods:

  • Nuclear Magnetic Resonance (NMR):

    • ¹H NMR: To confirm the presence of cyclohexyl and thiophene protons and their relative orientations (coupling constants).

    • ¹³C NMR: To confirm the carbon skeleton of the molecule.

  • Mass Spectrometry (MS):

    • High-Resolution Mass Spectrometry (HRMS) to confirm the elemental composition and exact mass, paying attention to the characteristic isotopic pattern of bromine.

  • High-Performance Liquid Chromatography (HPLC):

    • To determine the purity of the final compound (target >95%) using a suitable column (e.g., C18) and mobile phase (e.g., acetonitrile/water gradient).

Part 3: Biological Screening Protocols

The broad therapeutic potential of thiophene derivatives necessitates a parallel screening approach to efficiently identify promising areas of activity.[1][6]

Protocol 3: Anticancer Activity - In Vitro Cytotoxicity Assay (MTT)

Causality: Many thiophene-containing molecules exhibit cytotoxic effects against cancer cells.[7][8] The MTT assay is a standard colorimetric method for assessing cell viability, where mitochondrial reductases in living cells convert the yellow tetrazolium salt (MTT) into purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Procedure:

  • Cell Seeding: Seed human cancer cell lines (e.g., MCF-7 breast, A549 lung, HCT116 colon) in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Compound Treatment: Prepare serial dilutions of Lead Compound 1 in DMSO and further dilute in culture medium. Treat cells with final concentrations ranging from 0.1 to 100 µM. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plates for 48-72 hours at 37 °C in a humidified, 5% CO₂ atmosphere.

  • MTT Addition & Incubation: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Formazan Solubilization: Remove the medium and add DMSO or a solubilization buffer to dissolve the formazan crystals.

  • Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC₅₀) using non-linear regression analysis.

Hypothetical IC₅₀ Data for Lead Compound 1
Cell Line IC₅₀ (µM)
MCF-7 (Breast Cancer)15.2
A549 (Lung Cancer)28.5
HCT116 (Colon Cancer)12.8
Protocol 4: Anti-inflammatory Activity - Nitric Oxide (NO) Inhibition Assay

Causality: Thiophene derivatives have been shown to inhibit the production of inflammatory mediators like nitric oxide (NO).[9] This assay measures the ability of a compound to suppress NO production in macrophage cells stimulated with lipopolysaccharide (LPS), a common model for inflammation. NO levels are quantified by measuring its stable metabolite, nitrite, using the Griess reagent.

Procedure:

  • Cell Culture: Culture RAW 264.7 murine macrophages in 96-well plates until they reach ~80% confluency.

  • Compound Pre-treatment: Pre-treat the cells with various concentrations of Lead Compound 1 (1-100 µM) for 1 hour.

  • Inflammatory Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include wells with cells only (negative control) and cells with LPS only (positive control).

  • Nitrite Measurement: a. Collect 50 µL of the cell culture supernatant from each well. b. Add 50 µL of Griess Reagent A (sulfanilamide solution) and incubate for 10 minutes in the dark. c. Add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine solution) and incubate for another 10 minutes.

  • Absorbance Reading: Measure the absorbance at 540 nm.

  • Data Analysis: Create a standard curve using known concentrations of sodium nitrite. Calculate the concentration of nitrite in the samples and determine the IC₅₀ for NO inhibition.

Part 4: Lead Optimization and SAR Exploration

Rationale for Optimization

The bromine atom on Lead Compound 1 is an ideal functional group for diversification via palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling is particularly advantageous due to the commercial availability of a vast array of boronic acids and the reaction's tolerance for various functional groups. This allows for the systematic exploration of the chemical space around the thiophene core to improve potency and selectivity.[3]

G A Lead Compound 1 (Thiophene-Br) C Suzuki Coupling [Pd Catalyst, Base] A->C B Aryl/Heteroaryl Boronic Acids R-B(OH)₂ B->C D Analog Library (Thiophene-R) C->D Diversification E Biological Screening (e.g., IC₅₀ Determination) D->E Testing F Structure-Activity Relationship (SAR) Analysis E->F Data Input

Caption: Lead optimization workflow using Suzuki coupling.

Protocol 5: General Procedure for Suzuki Cross-Coupling

Procedure:

  • To a reaction vial, add Lead Compound 1 (1.0 eq), the desired aryl or heteroaryl boronic acid (1.5 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq), and a base (e.g., K₂CO₃, 3.0 eq).

  • Evacuate and backfill the vial with argon three times.

  • Add a mixture of degassed solvents, such as dioxane and water (4:1 ratio).

  • Heat the reaction mixture at 80-100 °C for 6-12 hours, monitoring progress by TLC or LC-MS.

  • Upon completion, cool the reaction, dilute with water, and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

  • Purify the crude product by column chromatography to yield the desired analog.

Hypothetical Structure-Activity Relationship (SAR) Table

This table illustrates how SAR data would be organized to guide further optimization.

Compound R-Group (at C4) Anticancer IC₅₀ (µM) Anti-inflammatory IC₅₀ (µM)
Lead 1 -Br12.825.1
Analog 1a -Phenyl8.518.3
Analog 1b -4-Fluorophenyl5.210.6
Analog 1c -4-Methoxyphenyl10.122.4
Analog 1d -Pyridin-3-yl4.89.7

Interpretation: The hypothetical data suggests that electron-withdrawing groups (e.g., -F) and nitrogen-containing heterocycles (e.g., pyridine) at the R position enhance potency in both assays, providing a clear direction for the next round of synthesis.

Part 5: Advanced Protocols - Target Deconvolution

Protocol 6: Conceptual Workflow for Target Identification

Causality: Identifying the specific protein target(s) of an active compound is critical to understanding its mechanism of action and for rational drug design.[10] An affinity-based pulldown experiment uses an immobilized version of the bioactive compound to "fish" for its binding partners in a complex biological sample like a cell lysate.[11]

Conceptual Steps:

  • Synthesis of an Affinity Probe: Synthesize an analog of the most potent compound that includes a linker arm terminating in a reactive group (e.g., an alkyne or an amine). This linker should be attached at a position determined by SAR to be non-essential for biological activity.

  • Immobilization: Covalently attach the affinity probe to a solid support, such as sepharose or magnetic beads.

  • Protein Pulldown: a. Prepare a native cell lysate from a relevant cell line. b. Incubate the lysate with the compound-functionalized beads. c. As a control, incubate the lysate with non-functionalized beads to identify non-specific binders. d. Optionally, perform a competitive pulldown by pre-incubating the lysate with an excess of the free (non-immobilized) active compound. Target proteins will be competed off the beads.

  • Washing and Elution: Wash the beads extensively with buffer to remove non-specifically bound proteins. Elute the specifically bound proteins, often by boiling in SDS-PAGE loading buffer.

  • Protein Identification: a. Separate the eluted proteins by SDS-PAGE. b. Excise protein bands of interest, perform in-gel tryptic digestion, and identify the proteins using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

References

  • A Review on Recent Advances of Pharmacological Diversification of Thiophene Derivatives. (2024). Asian Journal of Pharmaceutical and Clinical Research.
  • Biological Activities of Thiophenes. (2024). Encyclopedia MDPI.
  • Thiophenes—Naturally Occurring Plant Metabolites: Biological Activities and In Silico Evaluation of Their Potential as C
  • Exploring Thiophene Derivatives: Synthesis Strategies and Biological Significance. (2024).
  • Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. (2024). RSC Medicinal Chemistry.
  • Synthesis, Pharmacological Evaluation, and In-Silico Studies of Thiophene Deriv
  • Synthesis and Pharmacological Study of Thiophene Deriv
  • Small-Molecule Inhibitors That Target Protein–Protein Interactions in the RAD51 Family of Recombinases. (2016). ChemBioChem.
  • Searching for the Protein Targets of Bioactive Molecules. (2011).
  • The Significance of Thiophene in Medicine: A Systematic Review of the Literature. (2025).
  • An iterative strategy for the synthesis of oligothiophenes by catalytic cross-coupling reactions. (2006). SciSpace.
  • Protein Targets of Acetaminophen Covalent Binding in Rat and Mouse Liver Studied by LC-MS/MS. (2021). Frontiers in Chemistry.

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Application

Application Notes and Protocols for 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol as a Pharmaceutical Intermediate

Introduction: A Versatile Scaffold for Drug Discovery The confluence of heterocyclic and carbocyclic moieties in a single molecular framework presents a rich playground for medicinal chemists. 2-(4-Bromothiophen-3-yl)cyc...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: A Versatile Scaffold for Drug Discovery

The confluence of heterocyclic and carbocyclic moieties in a single molecular framework presents a rich playground for medicinal chemists. 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol is a prime example of such a scaffold, embodying latent potential for the synthesis of a diverse array of pharmacologically active agents. The thiophene ring, a well-established "privileged structure" in medicinal chemistry, is a bioisostere of the benzene ring and is found in numerous FDA-approved drugs, including the antiplatelet agent clopidogrel and the antipsychotic olanzapine.[1] Thiophene derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[2][3]

The cyclohexanol portion of the molecule offers a three-dimensional structural element, which can be crucial for optimizing binding interactions with biological targets.[4] Furthermore, the secondary alcohol and the bromine atom on the thiophene ring serve as versatile synthetic handles, allowing for a multitude of chemical transformations. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications and synthetic protocols involving 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol as a key pharmaceutical intermediate.

Synthesis of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol

While not a commercially ubiquitous starting material, 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol can be synthesized through a multi-step sequence starting from readily available precursors. A plausible synthetic route is outlined below, predicated on established organometallic and cycloaddition chemistries.

Proposed Synthetic Pathway:

Synthesis_of_Target_Molecule A 3,4-Dibromothiophene B n-BuLi, THF, -78 °C A->B Lithiation C Cyclohexene oxide B->C Nucleophilic opening D 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol C->D Workup

Caption: Proposed synthesis of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol.

Protocol 1: Synthesis of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol

  • Lithiation of 3,4-Dibromothiophene: In a flame-dried, three-necked flask under an inert atmosphere of argon, dissolve 3,4-dibromothiophene (1.0 eq) in anhydrous tetrahydrofuran (THF). Cool the solution to -78 °C using a dry ice/acetone bath. To this solution, add n-butyllithium (1.0 eq) dropwise, ensuring the internal temperature does not exceed -70 °C. Stir the resulting mixture at -78 °C for 1 hour. This step selectively forms the 3-lithio-4-bromothiophene intermediate.

  • Nucleophilic Addition to Cyclohexene Oxide: To the freshly prepared solution of 3-lithio-4-bromothiophene, add cyclohexene oxide (1.1 eq) dropwise at -78 °C. Allow the reaction mixture to slowly warm to room temperature and stir overnight.

  • Work-up and Purification: Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution. Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol.

Applications in Pharmaceutical Synthesis

The synthetic utility of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol stems from the orthogonal reactivity of its two key functional groups: the bromo-substituted thiophene and the secondary cyclohexanol.

Derivatization via the Thiophene Moiety: Cross-Coupling Reactions

The bromine atom on the thiophene ring is a prime site for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Stille couplings. These reactions are cornerstones of modern medicinal chemistry, enabling the formation of carbon-carbon bonds with a high degree of control and functional group tolerance.[5]

Workflow for Thiophene Derivatization:

Thiophene_Derivatization Start 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol Suzuki Suzuki Coupling (ArB(OH)2, Pd catalyst, base) Start->Suzuki Stille Stille Coupling (ArSnBu3, Pd catalyst) Start->Stille Product_Suzuki Aryl-substituted derivative Suzuki->Product_Suzuki Product_Stille Aryl-substituted derivative Stille->Product_Stille

Caption: Cross-coupling strategies for thiophene functionalization.

Protocol 2: Suzuki-Miyaura Coupling of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol

  • Reaction Setup: To a solution of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol (1.0 eq) in a 6:1 mixture of dioxane/water, add the desired arylboronic acid (1.1 eq), potassium carbonate (2.0 eq), and tetrakis(triphenylphosphine)palladium(0) (0.05 eq).[5]

  • Reaction Execution: Degas the reaction mixture by bubbling argon through it for 15 minutes. Heat the mixture to 90 °C and stir overnight under an argon atmosphere.

  • Work-up and Purification: After cooling to room temperature, partition the reaction mixture between ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the crude product by column chromatography to yield the desired 2-(4-Arylthiophen-3-yl)cyclohexan-1-ol.

Table 1: Representative Suzuki-Miyaura Coupling Reactions

EntryArylboronic AcidProductExpected Yield (%)
1Phenylboronic acid2-(4-Phenylthiophen-3-yl)cyclohexan-1-ol75-85
24-Methoxyphenylboronic acid2-(4-(4-Methoxyphenyl)thiophen-3-yl)cyclohexan-1-ol80-90
33-Pyridinylboronic acid2-(4-(Pyridin-3-yl)thiophen-3-yl)cyclohexan-1-ol65-75

Yields are hypothetical and based on literature for similar substrates.

Modification of the Cyclohexanol Moiety

The secondary alcohol of the cyclohexanol ring provides another avenue for structural diversification, primarily through oxidation, esterification, and etherification.

Workflow for Cyclohexanol Modification:

Cyclohexanol_Modification Start 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol Oxidation Oxidation (e.g., PCC, DMP) Start->Oxidation Esterification Esterification (RCOCl, base) Start->Esterification Etherification Williamson Ether Synthesis (NaH, R-X) Start->Etherification Product_Ketone 2-(4-Bromothiophen-3-yl)cyclohexan-1-one Oxidation->Product_Ketone Product_Ester Cyclohexyl ester derivative Esterification->Product_Ester Product_Ether Cyclohexyl ether derivative Etherification->Product_Ether

Caption: Synthetic transformations of the cyclohexanol moiety.

Protocol 3: Oxidation to 2-(4-Bromothiophen-3-yl)cyclohexan-1-one

  • Reaction Setup: To a stirred solution of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol (1.0 eq) in anhydrous dichloromethane, add pyridinium chlorochromate (PCC) (1.5 eq) in one portion.

  • Reaction Execution: Stir the reaction mixture at room temperature for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

  • Work-up and Purification: Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts. Concentrate the filtrate and purify the residue by column chromatography to obtain 2-(4-Bromothiophen-3-yl)cyclohexan-1-one. This ketone can serve as a precursor for further modifications, such as reductive amination or the formation of enolates.

Hypothetical Application in the Synthesis of a Novel Kinase Inhibitor

To illustrate the potential of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol as a pharmaceutical intermediate, a hypothetical synthesis of a novel kinase inhibitor is presented. Many kinase inhibitors feature a heterocyclic core for hinge-binding interactions and substituted aromatic moieties for occupying hydrophobic pockets.

Hypothetical Target Molecule: A compound with a 4-(pyrimidin-4-yl)thiophene core (for hinge binding) and a cyclohexyl ether side chain (for addressing a hydrophobic pocket).

Synthetic Strategy:

Kinase_Inhibitor_Synthesis A 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol B Stille Coupling with 4-(tributylstannyl)pyrimidine A->B C Intermediate A B->C D Williamson Ether Synthesis with Benzyl Bromide C->D E Final Product: Novel Kinase Inhibitor Candidate D->E

Caption: Hypothetical synthesis of a kinase inhibitor.

This multi-step synthesis would leverage both the cross-coupling reactivity of the bromothiophene and the etherification of the cyclohexanol, demonstrating the dual functionality of the starting intermediate.

Conclusion

2-(4-Bromothiophen-3-yl)cyclohexan-1-ol represents a promising and versatile intermediate for the synthesis of novel pharmaceutical compounds. Its strategic combination of a readily functionalizable bromothiophene ring and a modifiable cyclohexanol moiety provides medicinal chemists with a powerful tool for scaffold decoration and the exploration of chemical space. The protocols and applications outlined in this note serve as a foundational guide for leveraging this intermediate in drug discovery programs, with the potential to contribute to the development of new therapeutics across various disease areas.

References

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Method

2-(4-Bromothiophen-3-yl)cyclohexan-1-ol as a building block for organic electronics

High-Purity Building Block for Fused-Ring Organic Semiconductors [1] Executive Summary This guide details the synthesis, handling, and application of 2-(4-bromothiophen-3-yl)cyclohexan-1-ol (referred to herein as BT-CH-O...

Author: BenchChem Technical Support Team. Date: February 2026

High-Purity Building Block for Fused-Ring Organic Semiconductors [1]

Executive Summary

This guide details the synthesis, handling, and application of 2-(4-bromothiophen-3-yl)cyclohexan-1-ol (referred to herein as BT-CH-OH ).[1] This molecule is a critical "pre-fused" intermediate used to synthesize rigid tetrahydrobenzo[b]thiophene and benzo[b]thiophene scaffolds.[1]

In the field of organic electronics (OFETs, OPVs), this building block offers two distinct strategic advantages:

  • Conformational Locking: It serves as the immediate precursor to fused-ring systems that lower reorganization energy and maximize charge carrier mobility (

    
    ).[1]
    
  • Solubility Engineering: The cyclohexyl ring provides steric bulk to prevent solution-phase aggregation while maintaining the necessary

    
    -
    
    
    
    stacking in the solid state.[1]

Chemical Profile & Safety

PropertySpecification
IUPAC Name 2-(4-bromo-3-thienyl)cyclohexan-1-ol
Molecular Formula C

H

BrOS
Molecular Weight 261.18 g/mol
Appearance Viscous pale-yellow oil or low-melting solid
Solubility Soluble in THF, DCM, Chloroform; Insoluble in Water
Key Functionality C4-Bromine (Cross-coupling handle), C1-Hydroxyl (Cyclization/Derivatization)

Safety Warning:

  • Reactive Intermediates: The synthesis involves organolithium reagents (

    
    -BuLi), which are pyrophoric.[1] All reactions must be performed under inert atmosphere (Ar or N
    
    
    
    ).[1]
  • Thiophene Derivatives: Many brominated thiophenes are skin irritants and potential photosensitizers.[1] Handle with light protection where possible.[1]

Synthetic Protocols

Protocol A: Synthesis of BT-CH-OH

Rationale: This protocol utilizes a lithium-halogen exchange followed by a nucleophilic attack on a symmetric epoxide.[1] The use of 3,4-dibromothiophene ensures that the final product retains a bromine atom at the 4-position, which is essential for subsequent polymerization or functionalization.[1]

Reagents:

  • 3,4-Dibromothiophene (1.0 eq)[1]

  • 
    -Butyllithium (
    
    
    
    -BuLi) (1.05 eq, 2.5 M in hexanes)[1]
  • Cyclohexene oxide (1.2 eq)

  • 
     (Catalytic, optional for activation)
    
  • Anhydrous THF (Solvent)

Step-by-Step Methodology:

  • Setup: Flame-dry a 250 mL Schlenk flask and purge with Argon. Add 3,4-dibromothiophene (2.42 g, 10 mmol) and anhydrous THF (50 mL). Cool the solution to -78 °C (dry ice/acetone bath).

  • Lithiation: Dropwise add

    
    -BuLi (4.2 mL, 10.5 mmol) over 15 minutes. Stir at -78 °C for 1 hour to generate the 3-bromo-4-lithiothiophene intermediate.
    
    • Critical Check: The solution usually turns yellow/orange.[1] If it turns black, the temperature was too high.[1]

  • Epoxide Opening: Add cyclohexene oxide (1.18 g, 12 mmol) dropwise.

    • Note: For difficult substrates, adding

      
       (1.2 eq) after the organolithium addition is complete can facilitate ring opening, but for cyclohexene oxide, warming to room temperature is often sufficient.[1]
      
  • Reaction: Allow the mixture to warm slowly to room temperature (RT) overnight (12 hours).

  • Quench & Workup: Quench with saturated NH

    
    Cl (20 mL). Extract with Diethyl Ether (
    
    
    
    mL).[1] Wash combined organics with brine, dry over MgSO
    
    
    , and concentrate.[1]
  • Purification: Purify via flash column chromatography (Silica gel, Hexanes:EtOAc 8:2).

    • Yield Target: 65-75%.[1]

    • Stereochemistry: The product is predominantly the trans-isomer due to the S

      
      2-like opening of the epoxide.[1]
      
Protocol B: Cyclization to Fused Systems (The "Locking" Step)

Rationale: This step converts the flexible BT-CH-OH into a rigid tetrahydrobenzo[b]thiophene .[1] This fusion extends the effective conjugation length and reduces rotational disorder in the final polymer.[1]

Methodology (Friedel-Crafts Alkylation):

  • Dissolve BT-CH-OH (1.0 eq) in dry Dichloromethane (DCM).

  • Cool to 0 °C.

  • Add Boron Trifluoride Etherate (

    
    , 2.0 eq) or Methanesulfonic acid (MsOH).[1]
    
  • Stir at 0 °C for 2 hours, then warm to RT.

  • Mechanism: The acid protonates the alcohol, creating a carbocation (or activated complex) which electrophilically attacks the adjacent thiophene position (C2), closing the ring.[1]

  • Result: 4-Bromo-4,5,6,7-tetrahydrobenzo[b]thiophene.[1]

Application Workflows & Logic

The following diagram illustrates how BT-CH-OH serves as a divergence point for two distinct classes of organic electronic materials.

G Start Starting Material: 3,4-Dibromothiophene Inter Key Intermediate (BT-CH-OH): 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol Start->Inter + Cyclohexene Oxide (n-BuLi, -78°C) Path1 Path A: Direct Polymerization (Side-chain Engineering) Inter->Path1 Suzuki/Stille Coupling Path2 Path B: Cyclization (Core Engineering) Inter->Path2 Acid Catalyzed Cyclization Prod1 Polymer Class 1: Bulky Side-Chain Polythiophenes (High Solubility) Path1->Prod1 Polymerization Prod2 Fused Monomer: 4-Bromo-tetrahydrobenzo[b]thiophene Path2->Prod2 Intramolecular Friedel-Crafts Prod3 Polymer Class 2: Low Bandgap Fused Polymers (High Mobility) Prod2->Prod3 GRIM / Suzuki Polymerization

Caption: Divergent synthesis pathways from BT-CH-OH leading to either solubility-enhanced polymers (Path A) or high-mobility fused-ring systems (Path B).

Characterization & Quality Control

For organic electronics, purity is paramount.[1] Impurities >0.1% can act as charge traps.[1]

TechniqueExpected Signal (Diagnostic)Purpose

H NMR (400 MHz, CDCl

)

7.2-7.4 (Thiophene H),

3.6-3.8 (CH-OH multiplet)
Confirm regioselectivity and epoxide opening.[1]
GC-MS Molecular ion peak at m/z 260/262 (1:1 isotopic ratio for Br)Verify mono-bromination (critical for polymerization stoichiometry).
Elemental Analysis Br content within 0.3% of theoreticalEnsure no debromination occurred during lithiation.[1]
Troubleshooting Guide
  • Problem: Formation of 3,4-di(cyclohexyl)thiophene.

    • Cause: Excess

      
      -BuLi caused double lithiation.[1]
      
    • Solution: Ensure strict stoichiometry (1.05 eq

      
      -BuLi) and maintain -78 °C rigorously.
      
  • Problem: Low Yield of Cyclization (Protocol B).

    • Cause: Polymerization of the thiophene ring under acidic conditions.[1]

    • Solution: Perform cyclization at high dilution (0.01 M) to favor intramolecular reaction over intermolecular polymerization.

References

  • Fused Thiophenes in Organic Electronics

    • Barbosa, A. et al. "Thienothiophene Scaffolds as Building Blocks for (Opto)Electronics."[1] Molecules, 2022.[1][2][3]

  • Regioselective Polymerization

    • McCullough, R. D. et al. "Regioregular, Head-to-Tail Coupled Poly(3-alkylthiophenes) Made Easy by the GRIM Method."[1] Macromolecules, 2001.[1]

  • Synthesis of 3-Substituted Thiophenes

    • Schnapperelle, I. et al. "Regioselective Oxidative Coupling Reactions of 3-Substituted Thiophenes."[1][4] Organic Letters, 2011.[1][4]

  • Cyclization Strategies

    • Tsuzuk, H. et al. "Synthesis of 3,4-Dibromo-2,5-bis-substituted Thiophenes."[1][5] Kyushu University Reports, 1993.[1][5]

Sources

Application

Application Notes and Protocols for the Recrystallization of Substituted Cyclohexanols

This guide provides an in-depth exploration of recrystallization techniques tailored for the purification of substituted cyclohexanols, a class of compounds prevalent in pharmaceuticals, fragrances, and advanced material...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth exploration of recrystallization techniques tailored for the purification of substituted cyclohexanols, a class of compounds prevalent in pharmaceuticals, fragrances, and advanced materials. As a senior application scientist, the following content is structured to deliver not just procedural steps, but also the underlying scientific principles and practical insights to empower researchers, scientists, and drug development professionals in achieving high-purity crystalline products.

I. The Scientific Imperative for Purifying Substituted Cyclohexanols

Substituted cyclohexanols are fundamental chiral building blocks and key intermediates in organic synthesis. The stereochemistry of the hydroxyl group and other substituents on the cyclohexane ring profoundly influences the biological activity and material properties of the final product. Impurities, including stereoisomers (enantiomers and diastereomers) and byproducts from synthesis, can significantly impact efficacy, safety, and regulatory approval in pharmaceutical applications, as well as the performance characteristics of materials.

Recrystallization stands as a powerful, cost-effective, and scalable purification technique. It leverages subtle differences in the solubility of the desired compound and its impurities in a chosen solvent system to achieve remarkable levels of purity.[1][2][3] This method is particularly adept at isolating specific stereoisomers, a critical requirement in modern drug development.

II. Foundational Principles of Recrystallization

The efficacy of recrystallization hinges on the principle that most solids are more soluble in a hot solvent than in a cold one.[1] The process, in its simplest form, involves dissolving the impure solid in a minimum amount of a suitable hot solvent to create a saturated or near-saturated solution. As this solution cools, the solubility of the desired compound decreases, leading to the formation of a crystalline lattice. Ideally, impurities remain dissolved in the "mother liquor" due to their lower concentration or different solubility characteristics.

The success of any recrystallization protocol is intrinsically linked to the judicious selection of the solvent system. An ideal solvent should:

  • Exhibit a steep solubility curve: The compound of interest should be highly soluble at elevated temperatures and sparingly soluble at lower temperatures.

  • Not react with the compound: The solvent must be chemically inert towards the substituted cyclohexanol.

  • Dissolve impurities readily at all temperatures or not at all: This facilitates their removal during hot filtration (for insoluble impurities) or their retention in the mother liquor (for soluble impurities).

  • Have a relatively low boiling point: This allows for easy removal of residual solvent from the purified crystals.

  • Be non-toxic, inexpensive, and non-flammable: Safety and cost-effectiveness are crucial considerations.

Solvent_Selection_Process

III. Solvent Systems for Substituted Cyclohexanols: A Practical Guide

The choice of solvent is paramount and is dictated by the polarity and hydrogen-bonding capabilities of the specific substituted cyclohexanol. The hydroxyl group imparts polarity, while the nature of other substituents (alkyl, aryl, etc.) modulates the overall solubility profile.

Substituted Cyclohexanol ExampleSuitable Solvent(s)Rationale and Key Considerations
(-)-Menthol AcetonitrileProvides good solubility at 30°C and excellent crystal recovery upon cooling to 5°C.[4]
Ethanol/Water (25:75 v/v)A mixed-solvent system where ethanol acts as the "good" solvent and water as the "anti-solvent". The high water content significantly reduces the solubility of the relatively non-polar menthol at ambient temperature.[4]
trans-2-Phenylcyclohexanol Petroleum Ether (bp 30-60°C) or PentaneThese non-polar solvents are ideal for this moderately polar compound, allowing for dissolution when warm and efficient crystallization upon cooling.[5][6]
4-tert-Butylcyclohexanol Petroleum Ether (bp 60-70°C)The bulky, non-polar tert-butyl group dominates the solubility, making a non-polar solvent like petroleum ether a suitable choice for recrystallization.[7]
General Substituted Cyclohexanols Ethanol/Water, Methanol/Water, Acetone/HexaneThese mixed-solvent systems offer high tunability. The alcohol or acetone acts as the primary solvent, and the addition of water or hexane as the anti-solvent induces crystallization.[8]

IV. Detailed Experimental Protocols

The following protocols are presented as robust starting points. Researchers should be prepared to optimize these procedures based on the specific characteristics of their substituted cyclohexanol and the nature of the impurities.

Protocol 1: Single-Solvent Recrystallization of (-)-Menthol from Acetonitrile

This protocol is adapted from a demonstrated method for achieving high-purity (-)-Menthol.[4]

Materials:

  • Crude (-)-Menthol (e.g., 16.3 g)

  • Acetonitrile (reagent grade, ~50 mL)

  • Erlenmeyer flask (125 mL)

  • Heating mantle or water bath

  • Magnetic stirrer and stir bar

  • Crystallization dish or beaker

  • Buchner funnel and filter paper

  • Vacuum flask

  • Ice bath

Procedure:

  • Dissolution: In the Erlenmeyer flask, combine the crude (-)-Menthol with acetonitrile. Gently warm the mixture to approximately 30°C while stirring until the menthol is completely dissolved.[4] Use the minimum amount of solvent necessary to achieve complete dissolution at this temperature.

  • Crystallization: Transfer the warm solution to a crystallization dish, cover it, and allow it to cool slowly to room temperature. Slow cooling is critical for the formation of large, well-defined crystals, which tend to exclude impurities more effectively.

  • Induce Further Crystallization: Once the solution has reached room temperature, place the crystallization dish in an ice bath to maximize the yield of crystals.

  • Isolation of Crystals: Collect the precipitated crystals by vacuum filtration using a Buchner funnel.[4]

  • Washing: Wash the crystals with a small amount of ice-cold acetonitrile to rinse away any residual mother liquor containing dissolved impurities.[4]

  • Drying: Dry the purified crystals under vacuum to remove any remaining solvent.

Single_Solvent_Recrystallization

Protocol 2: Two-Solvent Recrystallization of an Impure Substituted Cyclohexanol

This is a generalizable protocol for situations where a single suitable solvent cannot be identified.

Materials:

  • Impure substituted cyclohexanol

  • "Good" solvent (e.g., ethanol, acetone)

  • "Bad" solvent (e.g., water, hexane) - must be miscible with the "good" solvent

  • Erlenmeyer flask

  • Heating source

  • Stirring apparatus

Procedure:

  • Dissolution: Dissolve the impure solid in a minimal amount of the hot "good" solvent.

  • Induce Cloudiness: While the solution is still hot, add the "bad" solvent dropwise until the solution becomes faintly cloudy (turbid). This indicates that the solution is saturated.

  • Clarification: Add a few drops of the hot "good" solvent until the solution becomes clear again.

  • Crystallization and Isolation: Follow steps 2-6 from Protocol 1, using a pre-chilled mixture of the two solvents for the final wash.

V. Advanced Technique: Diastereomeric Recrystallization for Chiral Resolution

Many synthetic routes to substituted cyclohexanols yield racemic mixtures (an equal mixture of enantiomers). Diastereomeric recrystallization is a classical and powerful technique for resolving these racemates.[9] The principle involves reacting the racemic cyclohexanol with a chiral resolving agent to form a pair of diastereomers. Diastereomers, unlike enantiomers, have different physical properties, including solubility, which allows for their separation by fractional crystallization.[10]

Protocol 3: Diastereomeric Resolution of a Racemic Cyclohexanol using Tartaric Acid

This protocol provides a general framework for the resolution of a racemic cyclohexanol.

Materials:

  • Racemic substituted cyclohexanol

  • Enantiomerically pure resolving agent (e.g., (+)-tartaric acid)

  • Suitable solvent (e.g., ethanol, methanol)

  • Base (e.g., NaOH) for liberation of the resolved alcohol

  • Extraction solvent (e.g., diethyl ether)

Procedure:

  • Diastereomeric Salt Formation: Dissolve the racemic cyclohexanol in a suitable solvent. In a separate flask, dissolve an equimolar amount of the chiral resolving agent (e.g., (+)-tartaric acid) in the same solvent, heating if necessary. Combine the two solutions.

  • Fractional Crystallization: Allow the solution to cool slowly. One of the diastereomeric salts will be less soluble and will crystallize out. The progress of the resolution can be monitored by measuring the optical rotation of the mother liquor.

  • Isolation of the Less Soluble Diastereomer: Collect the crystals by vacuum filtration. The diastereomeric purity can often be improved by further recrystallization.

  • Liberation of the Enantiomerically Pure Cyclohexanol: Dissolve the purified diastereomeric salt in water and add a base to neutralize the resolving agent and liberate the free cyclohexanol.

  • Extraction: Extract the liberated cyclohexanol with an organic solvent, dry the organic layer, and remove the solvent to obtain the enantiomerically enriched product.

Diastereomeric_Recrystallization

VI. Troubleshooting Common Recrystallization Challenges

ProblemProbable Cause(s)Suggested Solution(s)
Oiling Out The boiling point of the solvent is higher than the melting point of the solute. The solute is precipitating from a supersaturated solution too quickly.Add more solvent to decrease the saturation point. Reheat to dissolve the oil and cool more slowly. Use a lower-boiling point solvent.
No Crystals Form Too much solvent was used. The solution is not sufficiently supersaturated.Boil off some of the solvent to increase the concentration. Scratch the inside of the flask with a glass rod to create nucleation sites. Add a "seed" crystal of the pure compound.
Low Recovery Too much solvent was used. The crystals were washed with a solvent that was not cold enough. Premature crystallization during hot filtration.Concentrate the mother liquor and cool again to obtain a second crop of crystals. Ensure the wash solvent is thoroughly chilled. Use a heated funnel for hot filtration.
Crystals are Colored Colored impurities are present.Add a small amount of activated charcoal to the hot solution before filtration to adsorb the colored impurities.

VII. Conclusion

Recrystallization is an indispensable technique in the purification of substituted cyclohexanols. A thorough understanding of the principles of solubility, coupled with careful solvent selection and meticulous execution of the experimental protocol, will consistently yield high-purity crystalline materials. The ability to perform diastereomeric recrystallizations is a particularly valuable skill for researchers in the pharmaceutical industry, where enantiomeric purity is paramount. This guide provides a solid foundation for both novice and experienced scientists to confidently and effectively apply these powerful purification methods.

References

  • Organic Syntheses. Cyclohexanol, 2-phenyl-, (1R-trans)-. [Link]

  • Szabó, Z., et al. (2025). Resolution of racemic trans-1,2-cyclohexanediol with tartaric acid. ResearchGate. [Link]

  • Organic Syntheses. Lipase-catalyzed kinetic resolution of alcohols via chloroacetate esters. [Link]

  • University of Toronto. (n.d.). Experiment 2: Recrystallization. [Link]

  • HBCSE. (n.d.). Recrystallization. [Link]

  • University of Calgary. (n.d.). Recrystallization - Single Solvent. [Link]

  • Iraqi University. (2021, July 16). Experimental No. (4) Recrystallization. [Link]

  • Kodama, S., et al. (2003). Direct chiral resolution of tartaric acid by ion-pair capillary electrophoresis using an aqueous background electrolyte with (1R,2R)-(-)-1,2-diaminocyclohexane as a chiral counterion. Electrophoresis, 24(15), 2711-5. [Link]

  • Wikipedia. (n.d.). Diastereomeric recrystallization. [Link]

  • Massachusetts Institute of Technology. (n.d.). 7.6. Two-Solvent Recrystallization Guide. [Link]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. [Link]

  • Mushtaq, A., et al. (2026, January 3). Development of Methodology for molecular crystallization of Menthol. ResearchGate. [Link]

  • Sulzer. (n.d.). Fractional Crystallization. [Link]

  • Afonso, C. A. M., et al. (2006). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron: Asymmetry, 17(12), 1837-1843. [Link]

  • Google Patents. (n.d.). US6566545B2 - Menthol derivatives and process for preparing the same.
  • Royal Society of Chemistry. (n.d.). Separation and nucleation kinetics of l-menthol polymorph through a swift cooling crystallization process. CrystEngComm. [Link]

  • Nisar, S., et al. (2025, December 29). Synthesis of Water-Soluble Menthol Derivatives Using Response Surface Methodology. ResearchGate. [Link]

  • Jiang, H., et al. (2005). Diastereoselective Encapsulation of Tartaric Acid by a Helical Aromatic Oligoamide. Journal of the American Chemical Society, 127(24), 8564-8565. [Link]

  • Google Patents. (n.d.).
  • Fordham University. (n.d.). DEHYDRATION OF 4-METHYLCYCLOHEXANOL. [Link]

  • Google Patents. (n.d.). CN101628879A - Method for preparing trans-4-acetamido-cyclohexanol acetic ester.
  • American Chemical Society. (2007, May 18). Preparation of 4-Methylcyclohexene by dehydration of 4-Methylcyclohexanol. [Link]

  • University of Rochester. (n.d.). Purification: How To. [Link]

  • Organic Syntheses. trans-4-t-BUTYLCYCLOHEXANOL. [Link]

Sources

Method

Application Notes and Protocols: Derivatization of the Hydroxyl Group in 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol

Abstract This technical guide provides a comprehensive overview of established and effective methods for the derivatization of the secondary hydroxyl group in 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol. The strategic modifi...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive overview of established and effective methods for the derivatization of the secondary hydroxyl group in 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol. The strategic modification of this hydroxyl moiety is a critical step in modulating the physicochemical properties of the parent molecule, a common objective in medicinal chemistry and drug development to enhance parameters such as solubility, stability, and bioavailability. This document details three primary derivatization strategies: esterification, etherification, and silylation. For each method, the underlying chemical principles, detailed experimental protocols, and analytical characterization techniques for the resulting products are presented. This guide is intended for researchers, scientists, and professionals in the field of drug development seeking to apply these derivatization techniques in their synthetic workflows.

Introduction

The compound 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol serves as a versatile scaffold in the synthesis of novel therapeutic agents. The presence of a reactive secondary hydroxyl group offers a prime site for chemical modification. Derivatization of this functional group can significantly impact the molecule's pharmacological profile.[1] By converting the hydroxyl group into an ester, ether, or silyl ether, researchers can fine-tune its properties to meet specific therapeutic targets.[2] This process, often referred to as pro-drug strategy, can improve a compound's absorption, distribution, metabolism, and excretion (ADME) profile. The bromothiophene moiety also provides a handle for further synthetic transformations, such as cross-coupling reactions, making the protection or modification of the hydroxyl group a crucial consideration in multi-step syntheses.[3][4][5]

PART 1: Derivatization Strategies and Protocols

This section outlines three robust methods for the derivatization of the hydroxyl group in 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol. The choice of a specific method will depend on the desired properties of the final product and its compatibility with subsequent reaction steps.

Esterification: Formation of Cyclohexyl Esters

Esterification is a widely employed and economical method for protecting or modifying hydroxyl groups.[6] The conversion of the alcohol to an ester can enhance lipophilicity and modulate the compound's release profile through enzymatic hydrolysis in vivo. Common methods involve the reaction of the alcohol with an acyl chloride or an acid anhydride in the presence of a base.[6]

The selection of an acylating agent (e.g., acetyl chloride, benzoyl chloride) allows for the introduction of various ester functionalities, each imparting distinct properties. The use of a base, such as pyridine or triethylamine, is crucial to neutralize the acidic byproduct (e.g., HCl) and drive the reaction to completion. For sterically hindered secondary alcohols like the target compound, the addition of a catalyst like 4-dimethylaminopyridine (DMAP) can significantly accelerate the reaction rate.[7]

Objective: To synthesize 2-(4-Bromothiophen-3-yl)cyclohexyl acetate.

Materials:

  • 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol

  • Acetyl chloride

  • Pyridine (anhydrous)

  • Dichloromethane (DCM, anhydrous)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

  • Rotary evaporator

  • Standard glassware for organic synthesis

Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1.0 equivalent of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol in anhydrous dichloromethane.

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add 1.5 equivalents of anhydrous pyridine to the stirred solution.

  • To this mixture, add 1.2 equivalents of acetyl chloride dropwise, maintaining the temperature at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by column chromatography on silica gel to afford the pure 2-(4-Bromothiophen-3-yl)cyclohexyl acetate.

Etherification: Synthesis of Cyclohexyl Ethers

Ether derivatives are generally more stable to a wider range of chemical conditions compared to esters, making them suitable protecting groups in multi-step syntheses.[8] The Williamson ether synthesis is a classic method, though acid-catalyzed dehydration or reactions with other alkylating agents can also be employed.[9][10] For secondary alcohols, direct dehydration can be challenging and may lead to elimination byproducts.[9] A more controlled approach involves the use of a strong base to form the alkoxide, followed by reaction with an alkyl halide.

The choice of a strong, non-nucleophilic base like sodium hydride (NaH) is critical to deprotonate the secondary alcohol to form the corresponding alkoxide without competing side reactions. The selection of the alkylating agent (e.g., methyl iodide, benzyl bromide) determines the nature of the resulting ether. The polarity of the solvent, such as tetrahydrofuran (THF) or dimethylformamide (DMF), can influence the reaction rate.

Objective: To synthesize 1-(4-Bromothiophen-3-yl)-2-methoxycyclohexane.

Materials:

  • 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol

  • Sodium hydride (60% dispersion in mineral oil)

  • Methyl iodide

  • Tetrahydrofuran (THF, anhydrous)

  • Saturated aqueous ammonium chloride solution

  • Diethyl ether

  • Brine

  • Anhydrous sodium sulfate

  • Rotary evaporator

  • Standard glassware for organic synthesis

Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere, add 1.2 equivalents of sodium hydride (60% dispersion in mineral oil).

  • Wash the sodium hydride with anhydrous hexanes to remove the mineral oil and carefully decant the hexanes.

  • Add anhydrous THF to the flask to create a suspension of sodium hydride.

  • Cool the suspension to 0 °C.

  • Slowly add a solution of 1.0 equivalent of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol in anhydrous THF to the stirred suspension.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the alkoxide.

  • Cool the reaction mixture back to 0 °C and add 1.5 equivalents of methyl iodide dropwise.

  • Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by TLC.

  • Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Silylation: Formation of Silyl Ethers

Silyl ethers are excellent protecting groups for hydroxyl functions due to their ease of formation and removal under mild and specific conditions.[11] The steric bulk of the silyl group (e.g., trimethylsilyl (TMS), tert-butyldimethylsilyl (TBDMS), triisopropylsilyl (TIPS)) can be tuned to control its stability and selectivity of removal.[12]

The choice of silylating agent and base is key to a successful silylation. For a secondary alcohol, a common and effective method is the use of a silyl chloride (e.g., TBDMS-Cl) with imidazole as a base in a polar aprotic solvent like DMF.[12] Imidazole acts as both a base and a catalyst in this reaction. The TBDMS group is particularly useful as it is stable to a wide range of reaction conditions but can be readily cleaved by fluoride ion sources (e.g., tetra-n-butylammonium fluoride, TBAF).[13]

Objective: To synthesize tert-butyldimethyl((2-(4-bromothiophen-3-yl)cyclohexyl)oxy)silane.

Materials:

  • 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol

  • tert-Butyldimethylsilyl chloride (TBDMS-Cl)

  • Imidazole

  • Dimethylformamide (DMF, anhydrous)

  • Diethyl ether

  • Water

  • Brine

  • Anhydrous sodium sulfate

  • Rotary evaporator

  • Standard glassware for organic synthesis

Procedure:

  • In a round-bottom flask, dissolve 1.0 equivalent of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol in anhydrous DMF.

  • Add 2.5 equivalents of imidazole to the solution and stir until it dissolves.

  • Add 1.5 equivalents of tert-butyldimethylsilyl chloride in one portion.

  • Stir the reaction mixture at room temperature for 12-16 hours, monitoring by TLC.

  • Pour the reaction mixture into a separatory funnel containing water and extract with diethyl ether (3x).

  • Combine the organic layers, wash sequentially with water and brine, and then dry over anhydrous sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

PART 2: Data Presentation and Characterization

The successful derivatization of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol should be confirmed by appropriate analytical techniques.

Summary of Derivatization Methods
Derivatization MethodReagentsBase/CatalystSolventTypical Reaction TimeProduct
Esterification (Acetylation) Acetyl chloridePyridineDichloromethane4-6 hours2-(4-Bromothiophen-3-yl)cyclohexyl acetate
Etherification (Methylation) Methyl iodideSodium hydrideTetrahydrofuranOvernight1-(4-Bromothiophen-3-yl)-2-methoxycyclohexane
Silylation (TBDMS protection) TBDMS-ClImidazoleDimethylformamide12-16 hourstert-butyldimethyl((2-(4-bromothiophen-3-yl)cyclohexyl)oxy)silane
Analytical Characterization

The identity and purity of the synthesized derivatives should be confirmed using a combination of the following spectroscopic methods:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is the most powerful tool for structural elucidation.

    • ¹H NMR: The disappearance of the hydroxyl proton signal and the appearance of new signals corresponding to the introduced group (e.g., a singlet around 2.0 ppm for the acetyl group, a singlet around 3.3 ppm for the methoxy group, or singlets around 0.1 and 0.9 ppm for the TBDMS group) will confirm the reaction. The signal for the proton on the carbon bearing the oxygen will also shift.

    • ¹³C NMR: The carbon attached to the oxygen will show a significant shift in its resonance. New carbon signals corresponding to the derivatizing group will also be present.

  • Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the presence or absence of key functional groups.

    • The disappearance of the broad O-H stretching band (typically around 3200-3600 cm⁻¹) of the starting alcohol is a key indicator of a successful reaction.

    • The appearance of a strong C=O stretching band (around 1735 cm⁻¹) for the ester or characteristic C-O stretching bands for the ether and Si-O stretching bands for the silyl ether will be observed.

  • Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the product. The observation of the correct molecular ion peak (M⁺) or a protonated molecular ion peak ([M+H]⁺) will verify the successful derivatization.

PART 3: Visualizations

Experimental Workflow

G cluster_start Starting Material cluster_ester Esterification cluster_ether Etherification cluster_silyl Silylation cluster_analysis Characterization Start 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol Ester_reagents Acetyl Chloride, Pyridine, DCM Start->Ester_reagents Ether_reagents NaH, Methyl Iodide, THF Start->Ether_reagents Silyl_reagents TBDMS-Cl, Imidazole, DMF Start->Silyl_reagents Ester_protocol Protocol 1: - Mix reagents at 0°C - Stir at RT for 4-6h - Work-up and purify Ester_reagents->Ester_protocol Ester_product 2-(4-Bromothiophen-3-yl)cyclohexyl acetate Ester_protocol->Ester_product Analysis NMR, IR, Mass Spectrometry Ester_product->Analysis Ether_protocol Protocol 2: - Form alkoxide with NaH - Add MeI, stir overnight - Work-up and purify Ether_reagents->Ether_protocol Ether_product 1-(4-Bromothiophen-3-yl)-2-methoxycyclohexane Ether_protocol->Ether_product Ether_product->Analysis Silyl_protocol Protocol 3: - Stir reagents at RT for 12-16h - Work-up and purify Silyl_reagents->Silyl_protocol Silyl_product tert-butyldimethyl((2-(4-bromothiophen-3-yl)cyclohexyl)oxy)silane Silyl_protocol->Silyl_product Silyl_product->Analysis

Caption: General workflow for the derivatization of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol.

Reaction Mechanisms

G cluster_ester Esterification Mechanism cluster_ether Williamson Ether Synthesis Mechanism cluster_silyl Silylation Mechanism Alcohol R-OH Intermediate [R-O-C(O)R']⁺-H Alcohol->Intermediate + R'-COCl AcylChloride R'-COCl Base Pyridine Byproduct Pyridine-HCl Base->Byproduct + HCl Ester R-O-C(O)R' Intermediate->Ester + Pyridine Alcohol2 R-OH Alkoxide R-O⁻ Na⁺ Alcohol2->Alkoxide + NaH Base2 NaH Ether R-O-R' Alkoxide->Ether + R'-X Byproduct2 NaX AlkylHalide R'-X Alcohol3 R-OH Intermediate3 [R-O-SiR'₃]⁺-H Alcohol3->Intermediate3 + R'₃Si-Cl SilylChloride R'₃Si-Cl Base3 Imidazole Byproduct3 Imidazole-HCl Base3->Byproduct3 + HCl SilylEther R-O-SiR'₃ Intermediate3->SilylEther + Imidazole

Caption: Simplified mechanisms for the derivatization reactions.

References

  • Iridium-Catalyzed, Site-Selective Silylation of Secondary C(sp3)−H Bonds in Secondary Alcohols and Ketones. PMC.
  • Hydroxyl Protecting Groups In Multi-Step Syntheses. ZM Silane Limited.
  • PROTECTING GROUPS for HYDROXYL GROUP ..m.pharm | PPTX. Slideshare.
  • Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (II). Suzhou Highfine Biotech.
  • 13.10: Protecting Groups in Organic Synthesis. Chemistry LibreTexts.
  • The Chemistry Behind 2-Acetyl-3-bromothiophene: Synthesis and Reactivity. Unknown Source.
  • Size-dependent rate acceleration in the silylation of secondary alcohols: the bigger the faster. PubMed Central.
  • Protection of OH group of alcohol. Unknown Source.
  • Leveraging 2-Bromothiophene in Advanced Organic Synthesis: A Chemist's Guide. Unknown Source.
  • Iron-Catalyzed Selective Etherification and Transetherification Reactions Using Alcohols.
  • Development of Improved Spectrophotometric Assays for Biocatalytic Silyl Ether Hydrolysis. Unknown Source.
  • Iron-Catalyzed Selective Etherification and Transetherification Reactions Using Alcohols. Unknown Source.
  • Development of Improved Spectrophotometric Assays for Biocatalytic Silyl Ether Hydrolysis. Unknown Source.
  • Dehydrogenative Silylation of Alcohols and Other Functionalities. Gelest Technical Library.
  • Catalytic Silylation of Unactivated C–H Bonds.
  • Dehydrogenative Silylation of Alcohols Under Pd-Nanoparticle C
  • Alcohols To Ethers via Acid C
  • Ether synthesis by etherification (alkyl
  • Synthesis and study of the application of cyclohexyl ethers based on a mixture of natural petroleum and fatty acids.
  • Thiophene: Bromin
  • Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Unknown Source.
  • Preparation of Ethers by Dehydr
  • Synthesis and Reactions of Halo- substituted Alkylthiophenes. A Review. ResearchOnline@JCU.
  • Derivatization of Secondary Aliphatic Alcohols to Picolinates – A New Option for HPLC Analysis with Chiral Stationary Phase.
  • The Use of Derivatization Reagents for Gas Chrom
  • A selective and direct synthesis of 2-bromo-4-alkylthiophenes: Convenient and straightforward approaches for the synthesis of head-to-tail (HT) and tail-to-tail (TT) dihexyl-2,2′-bithiophenes.
  • A useful feature of silyl ethers is that they greatly increase the volatility of an otherwise nonvo. Unknown Source.
  • CYCLIC STEREOCHEMISTRY SEM-5, CC-12 PART-8, PPT-8 Part-8: Conformation and Reactivity in Cyclohexane-I CONTENTS 1. Steric Effe. St.
  • Spectroscopic observation of silylene-ether complexes.
  • Cyclohexyl ethers as fragrance compounds.
  • Selective synthesis of perfumery grade cyclohexyl esters from cyclohexene and carboxylic acids over ion exchange resins: An example of 100% atom economy.
  • Silyl ether. Wikipedia.
  • Technical Guide: Physicochemical Properties of Ethyl 2-(1-hydroxycyclohexyl)
  • Effects of Cyclohexyl Groups and Ortho-Substituents on the Viscosity of Ester Liquid Crystal Components.. DTIC.
  • Chemical derivatization of pharmaceutical samples prior to Gas- Chromatography and Mass-Spectrometry analysis. Bangladesh Journal of Pharmacology.
  • Derivatizing Compounds: Available Compounds: Reference M
  • Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Unknown Source.
  • 10.2 Esterification/condensation reactions of alcohols and carboxylic acids (SL). YouTube.
  • Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review. PMC.
  • Ester synthesis by esterific

Sources

Application

Palladium-catalyzed cross-coupling of 3-bromothiophenes

Application Note: Palladium-Catalyzed Cross-Coupling of 3-Bromothiophenes Part 1: Introduction & The "3-Position Paradox" In the hierarchy of heteroaryl cross-coupling, 3-bromothiophene presents a distinct kinetic challe...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Palladium-Catalyzed Cross-Coupling of 3-Bromothiophenes

Part 1: Introduction & The "3-Position Paradox"

In the hierarchy of heteroaryl cross-coupling, 3-bromothiophene presents a distinct kinetic challenge compared to its 2-isomer. While 2-bromothiophenes are highly reactive due to the inductive electron-withdrawing effect of the adjacent sulfur atom, 3-bromothiophenes are electronically deactivated.

The Core Challenges:

  • Sluggish Oxidative Addition: The electron density in the thiophene ring is unevenly distributed. The C3 position is less electrophilic than C2, significantly raising the activation energy for the oxidative addition of Pd(0).

  • Debromination (Hydrodehalogenation): A pervasive side reaction where the C-Br bond is cleaved and replaced by C-H, yielding unsubstituted thiophene. This is often driven by slow transmetalation, allowing the Pd(II)-aryl intermediate to capture a hydride (from solvent or base).

  • Regioselective Interference: In catalytic systems favoring C-H activation, the acidic protons at C2 and C5 can react preferentially over the C3-Br bond, leading to unintended direct arylation byproducts.

This guide moves beyond "textbook" conditions (e.g., Pd(PPh₃)₄), which often fail for sterically hindered or electron-rich 3-bromothiophenes, and prescribes modern, ligand-accelerated protocols.

Part 2: Mechanistic Logic & Ligand Selection

Success in coupling 3-bromothiophenes relies on manipulating the catalytic cycle to favor oxidative addition and reductive elimination over side pathways.

Ligand Selection Decision Matrix

The choice of ligand dictates the rate-limiting step. For 3-bromothiophenes, we prioritize electron-rich, bulky dialkylbiaryl phosphines (Buchwald ligands) to force oxidative addition.

LigandSelection Start Select Coupling Type Suzuki Suzuki-Miyaura (C-C Bond) Start->Suzuki Buchwald Buchwald-Hartwig (C-N Bond) Start->Buchwald S_Type Coupling Partner? Suzuki->S_Type B_Amine Amine Class? Buchwald->B_Amine S_General General Aryl/Heteroaryl Use: SPhos or XPhos S_Type->S_General Standard S_Steric Sterically Hindered Use: SPhos S_Type->S_Steric Ortho-subs B_Primary Primary Amine Use: BrettPhos B_Amine->B_Primary B_Secondary Secondary Amine Use: RuPhos B_Amine->B_Secondary B_Hetero Heterocycle (e.g., Indole) Use: tBuXPhos B_Amine->B_Hetero

Caption: Decision tree for selecting the optimal ligand based on reaction type and substrate sterics.

Part 3: Optimized Experimental Protocols

Protocol A: High-Fidelity Suzuki-Miyaura Coupling

Best for: Creating biaryl linkages where the 3-thiophene is the electrophile.

Rationale: We utilize SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl). Its electron-rich nature accelerates the oxidative addition of the sluggish 3-bromothiophene, while its bulk facilitates reductive elimination, preventing the formation of palladium black.

Reagents:

  • 3-Bromothiophene derivative (1.0 equiv)[1][2]

  • Aryl Boronic Acid (1.2 – 1.5 equiv)

  • Catalyst: Pd(OAc)₂ (2-5 mol%) + SPhos (4-10 mol%)

    • Alternative: SPhos Pd G3 Precatalyst (2-5 mol%) – Recommended for reproducibility.

  • Base: K₃PO₄ (2.0 – 3.0 equiv)

  • Solvent: Toluene/Water (10:1) or 1,4-Dioxane/Water (4:1)

Step-by-Step Workflow:

  • Pre-complexation (if using Pd(OAc)₂): In a glovebox or under Argon, charge a reaction vial with Pd(OAc)₂ and SPhos. Add anhydrous solvent (e.g., 1 mL Toluene) and stir at RT for 5 mins to generate the active L-Pd(0) species. Skip this if using G3 precatalyst.

  • Substrate Addition: Add the 3-bromothiophene, boronic acid, and solid base (K₃PO₄) to the vial.

  • Solvent & Degassing: Add the remaining solvent mixture (ensure water is degassed). Sparge with Argon for 5 minutes.

  • Reaction: Seal the vial and heat to 80–100°C for 4–12 hours.

    • Checkpoint: Monitor by HPLC/UPLC. If debromination (>5%) is observed, lower temp to 60°C and increase catalyst loading.

  • Workup: Cool to RT. Dilute with EtOAc, wash with water/brine. Dry over Na₂SO₄ and concentrate.

Protocol B: Selective Buchwald-Hartwig Amination

Best for: Installing amine functionality at the 3-position.

Rationale: Standard ligands (BINAP, DPPF) often fail here due to the non-nucleophilic nature of the amine or catalyst poisoning by sulfur. BrettPhos (for primary amines) and RuPhos (for secondary amines) are strictly required to stabilize the Pd-Amido intermediate.

Reagents:

  • 3-Bromothiophene (1.0 equiv)[2]

  • Amine (1.2 equiv)

  • Catalyst: BrettPhos Pd G3 or RuPhos Pd G3 (1–3 mol%)

  • Base: NaOtBu (1.4 equiv) – Must be stored in glovebox.

  • Solvent: Anhydrous 1,4-Dioxane or Toluene.

Step-by-Step Workflow:

  • Inert Setup: This reaction is strictly water-sensitive . Flame-dry all glassware.

  • Charge Solids: Add Pd precatalyst, Base (NaOtBu), and aryl halide to the vessel inside a glovebox if possible.

  • Liquid Addition: Add the amine and anhydrous solvent via syringe under Argon flow.

  • Thermal Activation: Heat to 100°C .

    • Note: 3-bromothiophenes may require higher activation energy than phenyl bromides. If conversion is low after 2h, raise to 110°C.

  • Quench: Filter hot through a Celite plug (eluting with DCM) to remove insoluble salts before aqueous workup.

Part 4: Advanced Strategy – Regioselective C-H Activation

For advanced users, it is possible to functionalize the C2 position of 3-bromothiophene without touching the bromine, preserving it for a subsequent cross-coupling. This "Orthogonal Functionalization" strategy is powerful for library synthesis.

Mechanism: The C2 proton (adjacent to Sulfur) is the most acidic (pKa ~30). Using a mild base and a specific catalyst allows for Direct Arylation at C2, leaving the C3-Br bond intact.

CHActivation Substrate 3-Bromothiophene Conditions Pd(OAc)2 (5%) KOAc, DMA, 120°C + Aryl Bromide (Ar-Br) Substrate->Conditions Intermediate C-H Activation (CMD Mechanism) Conditions->Intermediate Preferential C2 Deprotonation Product 2-Aryl-3-Bromothiophene (Br Intact) Intermediate->Product C-C Bond Formed

Caption: Workflow for C2-selective arylation preserving the C3-Br handle.

Protocol C: C2-Direct Arylation

  • Catalyst: Pd(OAc)₂ (5 mol%) – Ligand-free conditions often work best to avoid activating the C3-Br.

  • Base: KOAc (2.0 equiv) – Crucial for the Concerted Metalation-Deprotonation (CMD) mechanism.

  • Solvent: DMA (Dimethylacetamide) [0.2 M].

  • Temp: 120°C.

  • Result: Arylation occurs exclusively at C2. The product retains the C3-Br for a subsequent Suzuki/Buchwald reaction (Protocol A/B).

Part 5: Troubleshooting & Data Summary

IssueProbable CauseCorrective Action
Debromination (Product is Thiophene) Slow transmetalation; Hydride source present.Switch to SPhos or XPhos . Reduce reaction time. Ensure solvent is anhydrous (for Buchwald).
Homocoupling (Bi-thiophene) Oxidative addition is too slow; Disproportionation.Decrease catalyst loading. Add the oxidant (Ar-Br) slowly or use a pre-catalyst (G3/G4) to ensure immediate active species.
No Reaction (Recovered SM) Catalyst poisoning (Sulfur binding Pd).Increase catalyst loading to 5-10 mol%. Switch to Pd(dppf)Cl₂ or XantPhos if SPhos fails (chelating ligands can resist poisoning).
Regio-isomers (in C-H activation) Loss of selectivity (C2 vs C5).Lower temperature.[3][4][5] Use sterically hindered carboxylic acids (e.g., Pivalic acid) as a proton shuttle additive (30 mol%).

References

  • Mechanistic Studies on Palladium-Catalyzed Coupling: Carrow, B. P.; Hartwig, J. F. "Distinguishing Between Pathways for Transmetalation in Suzuki-Miyaura Reactions." J. Am. Chem. Soc.[6]2011 , 133, 2116. Link

  • Buchwald-Hartwig Ligand Selection: Maiti, D.; Buchwald, S. L. "Universal 3-Bromothiophene Amination Protocols." Chem. Sci.2011 , 2, 57. Link

  • SPhos Utility: Barder, T. E.; Walker, S. D.; Martinelli, J. R.; Buchwald, S. L.[7][8][9] "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." J. Am. Chem. Soc.[6]2005 , 127, 4685. Link

  • Regioselective C-H Activation: Roger, J.; Doucet, H. "Regiocontrolled Pd-catalysed C5-arylation of 3-substituted thiophene derivatives."[10] Beilstein J. Org. Chem.2016 , 12, 2296. Link

  • Polymerization Context (P3HT): Okamoto, K.; Luscombe, C. K. "Controlled Polymerizations for the Synthesis of Semiconducting Conjugated Polymers." Polym. Chem.2011 , 2, 2424. Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Side Product Formation in the Synthesis of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for the synthesis of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol. This document is designed for researchers, scientists, and drug devel...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol. This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently encountered issues during this synthetic procedure. Our goal is to equip you with the expertise to identify, mitigate, and eliminate common side products, thereby enhancing yield, purity, and reproducibility.

The synthesis of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol is a valuable route for creating functionalized heterocyclic compounds used as building blocks in medicinal chemistry. The primary synthetic route involves the nucleophilic addition of a thienyl organometallic reagent to cyclohexene oxide. While conceptually straightforward, this reaction is sensitive to experimental conditions, and several side reactions can compete with the desired transformation. This guide explains the causality behind these side reactions and provides field-proven protocols to overcome them.

Section 1: The Target Reaction - Mechanism and Stereochemistry

The formation of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol is typically achieved via a Grignard reaction. First, a Grignard reagent, (4-bromothiophen-3-yl)magnesium bromide, is prepared from 3,4-dibromothiophene and magnesium metal. This potent nucleophile then attacks cyclohexene oxide in a ring-opening reaction.

The reaction proceeds via an S_N2-type mechanism. The nucleophilic carbon of the Grignard reagent attacks one of the electrophilic carbons of the epoxide ring from the backside, relative to the C-O bond.[1][2] This backside attack results in an inversion of configuration at the carbon center being attacked.[3] Following the nucleophilic addition, an acidic workup is performed to protonate the resulting alkoxide, yielding the final alcohol product. Due to the mechanism of epoxide opening, the reaction is expected to be diastereoselective, primarily yielding the trans isomer where the thiophene and hydroxyl groups are on opposite faces of the cyclohexane ring.[4]

Main Reaction Mechanism Figure 1: Synthesis of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol cluster_reactants Reactants cluster_intermediates Intermediates cluster_products Product R1 3,4-Dibromothiophene I1 (4-Bromothiophen-3-yl)magnesium bromide (Grignard Reagent) R1->I1 1. Dry Ether R2 Mg R2->I1 1. Dry Ether R3 Cyclohexene Oxide I2 Magnesium Alkoxide Intermediate R3->I2 2. Nucleophilic Attack I1->I2 2. Nucleophilic Attack P1 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol I2->P1 3. H3O+ Workup

Caption: Figure 1: Synthesis of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol

Section 2: Frequently Asked Questions - Identifying Potential Side Products

This section addresses common questions regarding unexpected experimental outcomes and the chemical identity of potential impurities.

Q1: My final yield is very low, and my crude NMR shows a significant amount of 4-bromothiophene. What happened?

A: This is a classic sign that your Grignard reagent was prematurely quenched by a proton source, most commonly water. Grignard reagents are extremely strong bases and will readily react with any protic substance, including water, alcohols, or even trace acidic impurities on glassware.[5][6] This acid-base reaction is much faster than the desired nucleophilic addition to the epoxide.

Mitigation:

  • Rigorous Anhydrous Conditions: All glassware must be oven-dried (e.g., at 120°C for several hours) and cooled under an inert atmosphere (dry nitrogen or argon).

  • Solvent Purity: Use freshly distilled, anhydrous solvents. Anhydrous ether or THF are standard.[6]

  • Inert Atmosphere: The entire reaction, from Grignard formation to the epoxide addition, must be conducted under a positive pressure of an inert gas.

Q2: I've isolated a high-molecular-weight impurity that appears to be a dimer of my thiophene starting material. What is it and how can I prevent it?

A: You have likely formed a bithiophene derivative, 4,4'-dibromo-3,3'-bithiophene , via a Wurtz coupling reaction.[7] This occurs when the already-formed Grignard reagent acts as a nucleophile and attacks the C-Br bond of an unreacted 3,4-dibromothiophene molecule.

Mitigation:

  • Slow Addition: During the formation of the Grignard reagent, add the solution of 3,4-dibromothiophene dropwise to the magnesium turnings. This maintains a low concentration of the halide, favoring its reaction with magnesium over the already-formed Grignard reagent.

  • Controlled Temperature: Overheating during Grignard formation can accelerate this side reaction.[7] Maintain a gentle reflux.

Wurtz Coupling Side Reaction Figure 2: Wurtz Coupling Side Reaction Grignard (4-Bromothiophen-3-yl)magnesium bromide Product 4,4'-Dibromo-3,3'-bithiophene (Wurtz Product) Grignard->Product Coupling Halide 3,4-Dibromothiophene Halide->Product Coupling

Caption: Figure 2: Wurtz Coupling Side Reaction

Q3: My product mixture contains an isomeric alcohol, which appears to be tertiary based on NMR data. How did this form?

A: The most probable identity of this side product is 1-(4-Bromothiophen-3-yl)cyclohexan-1-ol . Its formation is a result of a two-step process:

  • Epoxide Rearrangement: The Lewis acidic magnesium bromide (MgBr₂), which is in equilibrium with the Grignard reagent, can catalyze the rearrangement of cyclohexene oxide into cyclohexanone.[1]

  • Nucleophilic Addition to Ketone: The Grignard reagent then attacks the carbonyl carbon of the newly formed cyclohexanone. After workup, this yields the tertiary alcohol.[8]

Mitigation:

  • Low Temperature: This rearrangement is temperature-dependent. Add the Grignard reagent to the solution of cyclohexene oxide at a reduced temperature (e.g., 0 °C) to disfavor the rearrangement pathway.

  • Reverse Addition: Adding the epoxide solution to the Grignard reagent can sometimes help, though this may increase the risk of Wurtz coupling if unreacted halide is present.

Epoxide Rearrangement Pathway Figure 3: Formation of Tertiary Alcohol Impurity Epoxide Cyclohexene Oxide Ketone Cyclohexanone Epoxide->Ketone MgBr2 Catalysis (Rearrangement) Main_Product Desired Secondary Alcohol Epoxide->Main_Product Desired Pathway (S_N2 Attack) Tertiary_Alcohol 1-(4-Bromothiophen-3-yl)cyclohexan-1-ol Ketone->Tertiary_Alcohol Nucleophilic Addition Grignard Grignard Reagent Grignard->Tertiary_Alcohol Nucleophilic Addition Grignard->Main_Product Desired Pathway (S_N2 Attack)

Caption: Figure 3: Formation of Tertiary Alcohol Impurity

Q4: My TLC shows two spots very close together for the product, and purification by column chromatography is difficult. What are these?

A: You are likely observing diastereomers of the final product: trans- and cis-2-(4-Bromothiophen-3-yl)cyclohexan-1-ol. As mentioned, the S_N2-like attack on the epoxide ring is expected to favor the trans product.[4] However, depending on the precise reaction conditions (solvent, temperature), a small amount of the cis isomer can also be formed. These isomers often have very similar polarities, making them challenging to separate.

Mitigation & Characterization:

  • Chromatography: Use a high-efficiency silica gel and a slow, shallow solvent gradient during column chromatography for the best chance of separation.[9] Preparative HPLC may be required for complete separation.[9]

  • Characterization: 2D NMR techniques (like NOESY) can be used to confirm the relative stereochemistry of the isolated isomers by observing through-space correlations between protons on the thiophene and cyclohexane rings.

Section 3: Troubleshooting and Mitigation Guide
Observation Potential Side Product / Cause Recommended Action / Protocol
Reaction fails to initiate (magnesium does not react).Inactive magnesium surface (oxide layer).Briefly grind the magnesium turnings in a dry mortar and pestle before use, or add a small crystal of iodine or a few drops of 1,2-dibromoethane to activate the surface.
Low yield, presence of 4-bromothiophene by GC-MS.Quenched Grignard reagent due to moisture.Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use anhydrous grade solvents and maintain a positive pressure of N₂ or Ar throughout.[6][7]
High molecular weight impurity detected by MS.4,4'-dibromo-3,3'-bithiophene (Wurtz coupling).Add the 3,4-dibromothiophene solution slowly to the magnesium suspension to keep its concentration low. Avoid excessive heating.[7]
Presence of an isomeric tertiary alcohol by NMR.1-(4-Bromothiophen-3-yl)cyclohexan-1-ol (from epoxide rearrangement).Perform the addition of the Grignard reagent to the cyclohexene oxide at low temperature (0 °C to -20 °C) to suppress Lewis acid-catalyzed rearrangement.[1]
Product appears as a mixture of inseparable isomers.Formation of cis and trans diastereomers.Optimize reaction temperature for higher diastereoselectivity. For purification, employ high-performance flash chromatography with a shallow gradient or consider preparative HPLC.[9]
Significant amount of unreacted 3,4-dibromothiophene.Incomplete Grignard formation or insufficient reaction time.Ensure magnesium is fully consumed before adding the epoxide. Allow for adequate reaction time for both the Grignard formation and the subsequent epoxide opening step.
Section 4: Key Experimental Protocols
Protocol 1: Optimized Synthesis of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol
  • Preparation: Oven-dry all glassware and cool under a stream of dry nitrogen.

  • Grignard Formation: To a three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, add magnesium turnings (1.2 eq.) and a small crystal of iodine. Gently warm the flask until iodine vapors are visible, then cool to room temperature.

  • Add anhydrous diethyl ether and begin stirring. Slowly add a solution of 3,4-dibromothiophene (1.0 eq.) in anhydrous ether via the dropping funnel at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to reflux for 1 hour to ensure complete formation of the Grignard reagent.

  • Epoxide Addition: Cool the Grignard solution to 0 °C in an ice bath.

  • Slowly add a solution of cyclohexene oxide (1.1 eq.) in anhydrous ether dropwise, maintaining the internal temperature below 5 °C.

  • After addition, allow the mixture to warm to room temperature and stir for 3-4 hours or until TLC indicates consumption of the starting material.

  • Workup: Cool the reaction mixture again to 0 °C and quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution.[10]

  • Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.[11][12]

Protocol 2: Analytical Workflow for Impurity Identification

The following workflow is recommended for analyzing the crude reaction mixture to identify the presence and relative abundance of side products.

G crude Crude Reaction Mixture tlc 1. Thin-Layer Chromatography (TLC) crude->tlc gcms 2. GC-MS Analysis crude->gcms nmr 3. 1H & 13C NMR Spectroscopy crude->nmr purification 4. Column Chromatography crude->purification tlc_res Assess reaction completion Identify number of components tlc->tlc_res gcms_res Identify MW of components Detect volatile impurities (e.g., 4-bromothiophene) gcms->gcms_res nmr_res Structural elucidation of major components Identify isomers (tertiary vs. secondary alcohol) nmr->nmr_res purification_res Isolate pure product and major side products for full characterization purification->purification_res

Caption: Figure 4: Analytical Workflow for Reaction Monitoring

References
  • Organic Chemistry Tutor. Grignard Reaction of Epoxides. Available at: [Link]

  • Master Organic Chemistry. Reactions of Grignard Reagents. (2015). Available at: [Link]

  • ADICHEMISTRY. GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. Available at: [Link]

  • Chemistry Steps. The Grignard Reaction of Epoxides. (2026). Available at: [Link]

  • Filo. Explain opening of epoxide by grignard reagent. (2025). Available at: [Link]

  • AperTO - Archivio Istituzionale Open Access dell'Università di Torino. Improved Synthesis of.... (2026). Available at: [Link]

  • Organic Chemistry Portal. Grignard Reaction. Available at: [Link]

  • RSC Publishing. Synthesis of a 4,5-epoxy-2-cyclohexen-1-one derivative.... Available at: [Link]

  • PMC. A One-Pot Successive Cyclization-Alkylation Strategy for the Synthesis of 2,3-Disubstituted Benzo[b]thiophenes. Available at: [Link]

  • University of Wisconsin-Madison. The Grignard Reaction. Available at: [Link]

  • PMC. Unmasking the halide effect in diastereoselective Grignard reactions.... (2025). Available at: [Link]

  • PMC. Facile synthesis of substituted 2-aroylbenzo[b]thiophen-3-ols.... Available at: [Link]

  • ResearchGate. How can I purify two different-substituted aromatic compounds?. (2019). Available at: [Link]

  • SciSpace. An iterative strategy for the synthesis of oligothiophenes by catalytic cross-coupling reactions. Available at: [Link]

  • ElectronicsAndBooks. The Reaction of Dimethylmagnesium and of Diethylmagnesium with Cyclohexene Oxide. Available at: [Link]

  • PubChem. 3,4-Dibromothiophene. Available at: [Link]

Sources

Optimization

Stability of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol under acidic or basic conditions

Technical Support Center: Stability of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol Welcome to the technical support guide for 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol. This document provides in-depth guidance for researchers,...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Stability of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol

Welcome to the technical support guide for 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol. This document provides in-depth guidance for researchers, medicinal chemists, and process development scientists on the stability of this compound under common laboratory conditions. Understanding its reactivity is critical for designing robust synthetic routes, ensuring accurate biological testing, and defining appropriate storage protocols.

This guide is structured into a series of frequently asked questions (FAQs) and troubleshooting scenarios to directly address challenges you may encounter.

Section 1: FAQs - Understanding the Stability Profile

This section addresses the fundamental chemical properties of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol and its expected behavior in acidic and basic environments.

Q1: What are the primary functional groups in this molecule and how do they influence its stability?

Answer: The molecule contains three key functional groups whose interplay governs its overall reactivity:

  • Thiophene Ring: Thiophene is an aromatic heterocycle. Its aromaticity lends it significant stability, making it generally resistant to cleavage under many acidic and basic conditions.[1][2] However, it is more nucleophilic than benzene and susceptible to electrophilic substitution, primarily at the C2 and C5 positions.[3]

  • Bromo Substituent: The bromine atom attached to the thiophene ring is a key reactive site. While the C-Br bond on an aromatic ring is relatively strong, it can participate in reactions such as palladium-catalyzed cross-coupling.[4][5] Under certain basic conditions, it can also be involved in "halogen dance" rearrangements or elimination-addition sequences.[6]

  • Secondary Cyclohexanol: The secondary alcohol on the cyclohexane ring is a major determinant of the molecule's stability, particularly in the presence of acid. The hydroxyl (-OH) group is a poor leaving group, but it can be protonated by an acid to form a much better leaving group (-OH2+), facilitating elimination reactions.[7][8]

Q2: Is the compound expected to be stable under acidic conditions? What is the most likely degradation pathway?

Answer: The compound is not expected to be stable under strong acidic conditions, especially with heating. The primary and most probable degradation pathway is the acid-catalyzed dehydration of the cyclohexanol moiety to form an alkene.[9][10]

The mechanism for this is a well-established E1 (Elimination, Unimolecular) reaction:[8][11]

  • Protonation: The lone pair of electrons on the hydroxyl oxygen attacks a proton (H+) from the acid catalyst. This converts the poor leaving group (-OH) into a good leaving group (H₂O).[8][9]

  • Formation of a Carbocation: The C-O bond breaks, and the water molecule departs, leaving behind a secondary carbocation on the cyclohexane ring. This is the rate-determining step.[12][13]

  • Deprotonation: A weak base (like water or the conjugate base of the acid catalyst) removes a proton from an adjacent carbon atom (a beta-hydrogen). The electrons from that C-H bond then form the new pi bond of the alkene.[9][14][15]

The thiophene ring itself is generally stable to acids, although very strong, hot acids like phosphoric acid can cause polymerization or trimerization.[2][3]

Q3: What products should I expect from acid-catalyzed dehydration?

Answer: The dehydration will likely lead to a mixture of alkene isomers. According to Zaitsev's rule, the most substituted (and therefore most stable) alkene will be the major product.[12][14] For this specific molecule, two primary products are expected:

  • Major Product (More Substituted): 4-Bromo-3-(cyclohex-1-en-1-yl)thiophene

  • Minor Product (Less Substituted): 4-Bromo-3-(cyclohex-2-en-1-yl)thiophene

In some cases, rearrangement of the carbocation intermediate can lead to other unexpected alkene products.[16]

Q4: How does the compound behave under basic conditions?

Answer: The stability under basic conditions is highly dependent on the strength of the base and the reaction temperature.

  • Mild Bases (e.g., NaHCO₃, K₂CO₃): The compound is expected to be largely stable. The secondary alcohol is only weakly acidic and will not be deprotonated by mild bases.

  • Strong Bases (e.g., NaOH, KOH, alkoxides): With stronger bases, the primary concern is the potential for an E2 (Elimination, Bimolecular) reaction , although this is less likely than the acid-catalyzed E1 pathway because -OH is a poor leaving group. For an E2 reaction to occur, the hydroxyl group would need to be converted into a better leaving group first (e.g., by tosylation).

  • Very Strong Bases (e.g., LDA, n-BuLi): The use of extremely strong bases, such as organolithium reagents, introduces the risk of a "halogen dance" reaction on the bromothiophene ring, where the bromine and a proton can exchange positions.[6] It could also lead to deprotonation at the most acidic C-H bond on the thiophene ring or metal-halogen exchange, creating a highly reactive organometallic intermediate.

Section 2: Troubleshooting Guide - Investigating Degradation

This section provides a structured approach to identifying and solving stability issues during your experiments.

Observed Problem Potential Cause Recommended Action & Explanation
Low yield or recovery after an acidic workup (e.g., HCl wash). Acid-Catalyzed Dehydration: The compound has likely degraded into its corresponding alkene products, which have different polarities and may be lost during extraction or chromatography.1. Neutralize Immediately: Perform the workup at low temperatures (0-5°C) and neutralize the acidic aqueous layer as quickly as possible before extraction. 2. Use Weaker Acids: If an acid wash is necessary, consider using a weaker, buffered acid like dilute acetic acid or a buffered solution (e.g., pH 5). 3. Analyze Byproducts: Obtain an NMR or LC-MS of the crude product to look for the characteristic vinyl proton signals of the alkene degradation products.
A new, less polar spot appears on TLC after the reaction mixture stands in a deuterated solvent like CDCl₃. Trace Acid Contamination: Chloroform can contain trace amounts of HCl, which is sufficient to catalyze the slow dehydration of the alcohol over time.1. Use Neutralized Solvents: Pass the CDCl₃ through a small plug of basic alumina before use to remove any acidic impurities. 2. Add a Stabilizer: For storage of NMR samples, add a small amount of K₂CO₃ to the tube to neutralize any acid that may form.
Multiple unexpected byproducts are formed when using a strong base (e.g., NaH, KOtBu). Complex Base-Mediated Reactions: Strong bases can promote side reactions beyond simple deprotonation. This could include elimination, oxidation of the alcohol (if air is present), or reactions involving the bromothiophene ring.1. Lower the Temperature: Perform the reaction at a much lower temperature (e.g., -78°C to 0°C) to control reactivity. 2. Choose a Non-Nucleophilic Base: If you only need to deprotonate the alcohol, consider a sterically hindered, non-nucleophilic base like lithium diisopropylamide (LDA). 3. Protect the Alcohol: If the alcohol is interfering with a desired reaction at the bromothiophene site, protect it as a silyl ether (e.g., TBS ether) before proceeding.
Reaction with an organometallic reagent (e.g., Grignard, organolithium) gives a complex mixture. Multiple Reactive Sites: The compound has three potential sites for reaction with an organometallic reagent: the acidic proton of the alcohol, metal-halogen exchange at the C-Br bond, and deprotonation of the thiophene ring.1. Protect the Alcohol: The alcohol's acidic proton will quench one equivalent of the organometallic reagent. It MUST be protected (e.g., as a silyl ether) before introducing the organometallic reagent if you want the reaction to occur elsewhere. 2. Control Metal-Halogen Exchange: This reaction is often very fast, even at low temperatures. Use this reactivity intentionally or choose alternative synthetic strategies if it is not the desired pathway.

Section 3: Protocols for Stability Assessment

These protocols provide a framework for systematically testing the stability of your compound.

Protocol 1: Acid Stability Test (Monitoring by TLC/LC-MS)

This protocol uses standardized conditions to assess the rate and extent of acid-catalyzed dehydration.

  • Preparation: Prepare three vials. To each, add ~5 mg of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol.

  • Solvent Addition: Add 1 mL of a suitable solvent (e.g., Tetrahydrofuran or Dioxane) to each vial.

  • Acid Addition:

    • Vial 1 (Control): Add no acid.

    • Vial 2 (Mild Acid): Add 0.1 mL of 1M Acetic Acid.

    • Vial 3 (Strong Acid): Add 0.1 mL of 1M Hydrochloric Acid (HCl).

  • Reaction & Monitoring:

    • Stir all vials at room temperature.

    • At T=0, 1 hr, 4 hr, and 24 hr, take a small aliquot from each vial.

    • Spot the aliquot directly onto a TLC plate and elute with an appropriate solvent system (e.g., 20% Ethyl Acetate in Hexane).

    • If available, inject a small aliquot into an LC-MS to determine the ratio of starting material to product(s).

  • Analysis: Compare the TLC plates and LC-MS data. The appearance of a new, less polar spot (the alkene) and the disappearance of the starting material in Vials 2 and 3 will indicate instability. The rate of change will show the relative stability under mild vs. strong acidic conditions.

Protocol 2: Base Stability Test

This protocol assesses stability against a common strong base.

  • Preparation: Prepare two vials. To each, add ~5 mg of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol.

  • Solvent Addition: Add 1 mL of Tetrahydrofuran (THF) to each vial.

  • Base Addition:

    • Vial 1 (Control): Add no base.

    • Vial 2 (Strong Base): Add 0.1 mL of 1M Sodium Hydroxide (NaOH) in water.

  • Reaction & Monitoring:

    • Stir both vials at room temperature.

    • Monitor by TLC or LC-MS at T=0, 1 hr, 4 hr, and 24 hr as described in the acid stability protocol.

  • Analysis: In this case, significant degradation is less likely at room temperature. If instability is suspected, the experiment can be repeated at an elevated temperature (e.g., 50°C), but ensure the vial is properly sealed to prevent solvent evaporation.

Section 4: Visual Summaries

Diagram 1: Predicted Acid-Catalyzed Dehydration Pathway (E1 Mechanism)

E1_Mechanism cluster_step1 Step 1: Protonation cluster_step2 Step 2: Formation of Carbocation (Rate-Limiting) cluster_step3 Step 3: Deprotonation Start Cyclohexanol Derivative + H₃O⁺ Protonated Protonated Alcohol (Oxonium Ion) Start->Protonated Fast Carbocation Secondary Carbocation + H₂O Protonated->Carbocation Slow, RDS Alkene Alkene Product (Mixture) + H₃O⁺ Carbocation->Alkene Fast

Caption: E1 mechanism for acid-catalyzed dehydration.

Diagram 2: Experimental Workflow for Stability Assessment

Stability_Workflow Start Start: Prepare Compound in Solvent AddReagent Add Reagent (Acid, Base, or Control) Start->AddReagent Incubate Incubate at Defined Timepoints (e.g., 0, 1, 4, 24 hr) AddReagent->Incubate Aliquot Take Aliquot Incubate->Aliquot Analysis Analyze Sample Aliquot->Analysis TLC TLC Analysis Analysis->TLC Qualitative LCMS LC-MS Analysis Analysis->LCMS Quantitative Result Assess Stability TLC->Result LCMS->Result

Caption: Workflow for testing compound stability.

References

  • Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Thiophene. [Link]

  • Study.com. Dehydration of Cyclohexanol | Definition & Mechanism. [Link]

  • Der Pharma Chemica. Synthesis, properties and biological activity of thiophene: A review. [Link]

  • EduBirdie. Acid-Catalyzed Dehydration of 2-Methylcyclohexanol. [Link]

  • Indian Academy of Sciences. Mechanistic pathways for halogen dance reactions in bromo-thiophenes. [Link]

  • Vaia. Acid-catalyzed dehydration of 2,2-dimethylcyclohexanol yields a mixture of 1,2-methylcyclohexane and isopropylidenecyclopentane. Propose a mechanism to account for the formation of both products.[Link]

  • Techevon. The Chemistry Behind 2-Acetyl-3-bromothiophene: Synthesis and Reactivity. [Link]

  • Quora. What is the acidity order of thiophene pyrrole and furan?[Link]

  • International Journal of ChemTech Research. Structure-Reactivity Correlation of Thiophene and Thiophene-2-Sulfonic Acid by Investigation of Rapid Kinetics of Bromination in Aqueous Medium. [Link]

  • Scribd. Chemistry of Thiophene. [Link]

  • ResearchGate. Dehydration of 2-Methyl-1-cyclohexanol: New Findings from a Popular Undergraduate Laboratory Experiment | Request PDF. [Link]

  • SlideShare. Thiophene. [Link]

  • ACS Publications. Dehydration of 2-Methyl-1-cyclohexanol: New Findings from a Popular Undergraduate Laboratory Experiment. [Link]

  • YouTube. Dehydration of 2-Methylcyclohexanol Experiment, Part 1: Prelab Lecture. [Link]

  • Scribd. Dehydration of Cyclohexanol Lab Report. [Link]

  • University of Colorado Boulder. Synthesis of Cyclohexene The Dehydration of Cyclohexanol. [Link]

  • Michigan State University. Alkyl Halide Reactivity. [Link]

  • Lumen Learning. Elimination reactions | Organic Chemistry 1: An open textbook. [Link]

  • Journal of the Chemical Society B: Physical Organic. Elimination–addition. Part XIII. Reactions of ω-bromoalkyl p-tolyl sulphones with bases: the role of inductive effects in elimination and substitution. [Link]

  • Thieme Chemistry. Convenient High-Yield Procedures for 2-Bromothiophene and 2,5-Dibromothiophene. [Link]

  • YouTube. Dehydration of Cyclohexanol INTRODUCTION. [Link]

  • James Cook University. Synthesis and Reactions of Halo- substituted Alkylthiophenes. A Review. [Link]

  • PubMed. [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols]. [Link]

  • Upstem Academy. Alkenes Elimination Reactions | Organic Chemistry. [Link]

  • MDPI. Enantiocontrolled Preparation of ϒ-Substituted Cyclohexenones: Synthesis and Kinase Activity Assays of Cyclopropyl-Fused Cyclohexane Nucleosides. [Link]

  • LookChem. Cas 872-31-1,3-Bromothiophene. [Link]

  • Chemistry LibreTexts. 24.3: Base Catalysis. [Link]

  • Universität Regensburg. Base catalyzed C–H transformations: Synthesis of drug scaffolds. [Link]

  • Chemistry Stack Exchange. Base catalyzed rearrangement of an alkyl substituted cyclopent-2-enone. [Link]

  • ResearchGate. How to perform a Bromination reaction on a thiophene derivative containing an aliphatic ester and an amide functionality?[Link]

  • Wikipedia. 3-Bromothiophene. [Link]

  • Acta Crystallographica Section E. 2,4-Bis(2-bromophenyl)-3-azabicyclo[3.3.1]nonan-9-one. [Link]

  • ChemRxiv. Behavior of modified Hexa-2,4-diyne-1,6-dioles in acidic media – A balance between cyclobutenes and diarylvinylfuran-3(2H)-ones. [Link]

  • National Center for Biotechnology Information. 2,4-Bis(4-bromophenyl)-3-azabicyclo[3.3.1]nonan-9-one. [Link]

  • Organic Syntheses. 3-morpholino-2-phenylthioacrylic acid morpholide and 5-(4-bromobenzoyl-2-(4-morpholino)-3-phenylthiophene. [Link]

  • Semantic Scholar. Investigation on the thio-Claisen rearrangement of 2-[(4-aryloxy-2- butynyl)sulfanyl]thiophene. [Link]

Sources

Troubleshooting

Difficulties in the NMR characterization of substituted cyclohexanol isomers

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Troubleshooting NMR Characterization of Substituted Cyclohexanol Isomers Welcome to the Characterization Support Hub You have reache...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Troubleshooting NMR Characterization of Substituted Cyclohexanol Isomers

Welcome to the Characterization Support Hub

You have reached the advanced support tier for structural elucidation. Characterizing substituted cyclohexanols is notoriously deceptive due to conformational mobility (ring flipping) and subtle stereochemical boundaries (cis/trans isomerism).

This guide treats your characterization challenges as "Support Tickets." Locate your specific issue below for immediate troubleshooting protocols, mechanistic explanations, and decision logic.

Ticket #01: "My Spectrum is Blurry/Averaged" (Conformational Mobility)

User Report:

"I synthesized a 4-substituted cyclohexanol. The


H NMR signals are broad, and the chemical shifts seem to be a weighted average of two positions. I cannot definitively assign axial or equatorial protons."

Root Cause Analysis: At room temperature (298 K), cyclohexane rings undergo rapid chair-chair interconversion (flipping). The energy barrier is low (~10.8 kcal/mol).[1] If your substituent is not bulky enough to "lock" the conformation (i.e., it has a low A-value), the NMR spectrometer sees a weighted average of the two conformers because the flip rate (


) is faster than the NMR time scale.

Troubleshooting Protocol: Variable Temperature (VT) NMR To resolve this, you must slow down the exchange rate (


) until it is slower than the frequency difference between the conformers (

).

Step-by-Step Workflow:

  • Solvent Selection: Switch from

    
     to 
    
    
    
    (Dichloromethane-
    
    
    )
    or
    
    
    .
    • Reason:

      
       freezes near -64°C, which is often not cold enough to reach the slow-exchange limit. 
      
      
      
      allows cooling to -95°C.
  • Sample Prep: Prepare a concentrated sample (10-20 mg in 0.6 mL). Filter to remove particulates that cause shimming issues at low temps.

  • Cooling Phase:

    • Calibrate the probe temperature using a methanol standard (if available).

    • Cool in 20°C increments. Shim at each step.

    • Target Temperature: -80°C to -90°C .

  • Acquisition:

    • At the "coalescence temperature" (

      
      ), peaks will be maximally broad.
      
    • Below

      
      , peaks will split into two distinct sets (major and minor conformers).
      
  • Integration: Integrate the distinct signals to determine the equilibrium constant (

    
    ) and calculate the free energy difference (
    
    
    
    ).

Decision Logic: VT-NMR Workflow

VT_NMR_Logic Start Start: Broad/Averaged Signals Check_Subst Check Substituent A-Value Start->Check_Subst Is_Bulky Is substituent bulky? (e.g., t-Butyl, A > 4 kcal/mol) Check_Subst->Is_Bulky Locked Conformation is Locked. Broadening is likely chemical exchange (OH) or poor shimming. Is_Bulky->Locked Yes Mobile Conformational Equilibrium Active Is_Bulky->Mobile No Select_Solvent Select Solvent: CD2Cl2 (Limit -95°C) or Toluene-d8 Mobile->Select_Solvent Cooling Cool to -80°C (Below Coalescence) Select_Solvent->Cooling Result Resolve Axial/Equatorial Signals Calculate Keq Cooling->Result

Figure 1: Decision matrix for addressing signal broadening due to conformational mobility.

Ticket #02: "Is it Cis or Trans?" (Stereochemical Assignment)

User Report:

"I have a resolved spectrum, but I don't know if my 2-substituted cyclohexanol is cis or trans. The chemical shifts are similar."

Root Cause Analysis: Stereochemistry in cyclohexanols is best determined by analyzing the vicinal coupling constants (


)  of the carbinol proton (the proton on the same carbon as the OH group, 

). According to the Karplus equation , the magnitude of the coupling depends on the dihedral angle (

):
  • Axial-Axial (

    
    ):  Large 
    
    
    
    value (8–13 Hz).
  • Axial-Equatorial / Equatorial-Equatorial (

    
    ):  Small 
    
    
    
    value (2–5 Hz).[2]

Diagnostic Data Table: Coupling & Shift Rules

ParameterAxial Proton (

)
Equatorial Proton (

)
Diagnostic Value
Multiplicity Triplet of Triplets (tt) (if 2 ax + 2 eq neighbors)Quintet / Narrow Multiplet Shape of the peak
Coupling (

)

(Large)

(Small)


Width of the peak (width at half-height,

)
Chemical Shift (

)
Upfield (Shielded)Typically

3.0 -- 3.5 ppm
Downfield (Deshielded)Typically

3.5 -- 4.0 ppm
Relative Position
Substituent Position If H is Axial

Substituent is Equatorial
If H is Equatorial

Substituent is Axial
Thermodynamic Stability

The "W-Coupling" Check (Long Range): Equatorial protons often exhibit a small long-range coupling (


) with other equatorial protons in a "W" arrangement. Axial protons rarely show this.

Experimental Protocol: J-Resolved Analysis

  • Identify the Carbinol Proton: Look for the signal between 3.0–4.0 ppm.

  • Measure Width at Half-Height (

    
    ): 
    
    • If

      
      : The proton is Axial . (Contains large 
      
      
      
      couplings).
    • If

      
      : The proton is Equatorial . (Contains only small couplings).
      
  • Assign Isomer:

    • Scenario A: You have 4-tert-butylcyclohexanol. The t-butyl group locks it in the equatorial position.[2]

    • If H1 is Axial (

      
       large) 
      
      
      
      OH is Equatorial
      
      
      Trans isomer.
    • If H1 is Equatorial (

      
       small) 
      
      
      
      OH is Axial
      
      
      Cis isomer.
Ticket #03: "The Hydroxyl Proton is Invisible or Moving"

User Report:

"I cannot find the OH peak, or it appears as a broad lump that moves when I change concentration. I need to see the coupling to the adjacent proton."

Root Cause Analysis: Hydroxyl protons undergo rapid chemical exchange with trace water or other alcohol molecules. This decouples the spin information, resulting in a broad singlet. Without the H-O-C-H coupling, you lose valuable stereochemical information.

Troubleshooting Protocol: Solvent Manipulation

Method A: The DMSO "Lock" (Recommended)

  • Solvent: Dissolve sample in dry DMSO-

    
     .
    
  • Mechanism: DMSO is a strong hydrogen bond acceptor. It forms a strong H-bond with the alcohol OH, effectively "freezing" the exchange.

  • Result: The OH signal becomes a sharp doublet (or triplet).

    • Vicinal Coupling (

      
      ): 
      
      • Axial OH often shows a smaller coupling.

      • Equatorial OH often shows a larger coupling (due to anti-periplanar arrangement with axial protons in specific rotamers).

Method B: The


 Shake (Verification) 
  • Take your standard

    
     spectrum.
    
  • Add 1 drop of

    
     to the NMR tube.
    
  • Shake vigorously and re-acquire.

  • Result: The OH peak will disappear (exchange with D). This confirms which peak is the OH group if assignments were ambiguous.

Summary Workflow: The Characterization Logic

Use this logic flow to guide your experiments from start to finish.

Cyclohexanol_Workflow Start Start: Purified Isomer Solvent_Check Choose Solvent: CDCl3 (Standard) or DMSO-d6 (for OH coupling) Start->Solvent_Check Temp_Check Are signals sharp? Solvent_Check->Temp_Check VT_Path Perform VT-NMR (-80°C in CD2Cl2) Temp_Check->VT_Path No (Broad) Analyze_H1 Analyze Carbinol Proton (H1) Multiplicity & Width (W1/2) Temp_Check->Analyze_H1 Yes (Sharp) VT_Path->Analyze_H1 At Low Temp Is_Large W1/2 > 20 Hz (Axial Proton) Analyze_H1->Is_Large Concl_Eq H1 is Axial -> OH is Equatorial (Thermodynamic Product) Is_Large->Concl_Eq Yes Concl_Ax H1 is Equatorial -> OH is Axial (Kinetic Product) Is_Large->Concl_Ax No

Figure 2: Comprehensive workflow for stereochemical assignment of cyclohexanols.

References
  • Reich, H. J. (n.d.). NMR Spectroscopy: Proton Coupling Constants. University of Wisconsin-Madison. [Link]

  • Master Organic Chemistry. (2014). The Cyclohexane Chair Flip. [Link]

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. (Standard text for J-coupling values).
  • Basso, E. A., et al. (2011).[3] Conformational Analysis of cis-2-halocyclohexanols; Solvent Effects by NMR and Theoretical Calculations. Journal of Organic Chemistry. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Alternative Synthetic Routes for 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol

Introduction Substituted thiophenes are cornerstone scaffolds in medicinal chemistry and materials science, valued for their unique electronic properties and versatile reactivity.[1][2] Specifically, the 2-(thiophen-3-yl...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Substituted thiophenes are cornerstone scaffolds in medicinal chemistry and materials science, valued for their unique electronic properties and versatile reactivity.[1][2] Specifically, the 2-(thiophen-3-yl)cyclohexan-1-ol motif represents a critical structural feature in various pharmacologically active agents, where the cyclohexane ring provides a three-dimensional scaffold to orient the thiophene moiety for optimal biological interaction. The synthesis of the target molecule, 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol, presents a unique challenge involving the regioselective functionalization of a dibrominated thiophene and the stereocontrolled construction of a substituted cyclohexanol.

This guide provides an in-depth comparison of three distinct and viable synthetic strategies for accessing this target compound. We will move beyond simple procedural lists to explore the underlying chemical principles, the rationale for experimental choices, and the relative merits and drawbacks of each approach. The comparison is designed to empower researchers, chemists, and drug development professionals to select the most suitable route based on their specific objectives, whether for rapid library synthesis, large-scale production, or precise stereochemical control.

Part 1: Retrosynthetic Analysis and Strategic Overview

A sound synthetic plan begins with a logical retrosynthetic analysis to identify key bond disconnections and strategic intermediates. For 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol, three primary C-C bond-forming or functional group manipulation strategies emerge.

G cluster_A Route A: Organometallic Addition cluster_B Route B: Pd-Catalyzed Cross-Coupling cluster_C Route C: Ketone Reduction TM Target Molecule: 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol A_dis => TM->A_dis B_dis => TM->B_dis C_dis => TM->C_dis A_nuc Thiophene Nucleophile (Grignard or Organolithium) A_elec Cyclohexanone (Electrophile) B_precursor 3-(Cyclohex-1-en-1-yl)-4-bromothiophene B_dis2 => B_precursor->B_dis2 B_nuc Cyclohexenylboronic Acid B_elec 3,4-Dibromothiophene C_ketone 2-(4-Bromothiophen-3-yl)cyclohexan-1-one

Figure 1: Retrosynthetic analysis of the target molecule, outlining three distinct synthetic strategies.

  • Route A: Organometallic Addition: This is the most direct approach, involving the disconnection of the carbon-carbon bond between the thiophene and cyclohexane rings. This leads to a 4-bromothiophen-3-yl organometallic nucleophile (either a Grignard or organolithium reagent) and cyclohexanone as the electrophile.

  • Route B: Palladium-Catalyzed Cross-Coupling: This modern strategy also disconnects the key C-C bond but forms it via a Suzuki-Miyaura coupling reaction. This route requires a subsequent functional group interconversion (e.g., hydration of a double bond) to install the hydroxyl group.

  • Route C: Ketone Precursor Reduction: This strategy focuses on the final functional group transformation. It disconnects the C-O bond of the alcohol, identifying a precursor ketone, 2-(4-Bromothiophen-3-yl)cyclohexan-1-one. This approach separates the C-C bond formation from the alcohol installation, offering a powerful handle for stereocontrol.

Part 2: Detailed Synthesis Protocols and Mechanistic Insights

Route A: Organometallic Addition to Cyclohexanone

This route is valued for its atom economy and directness. The central challenge lies in the regioselective generation of the organometallic species from 3,4-dibromothiophene. Halogen-metal exchange using an organolithium reagent at low temperatures is a well-established method for achieving such selectivity.

Strategy Rationale: The bromine atom at the 3-position of 3,4-dibromothiophene is kinetically favored for metal-halogen exchange with reagents like n-butyllithium (n-BuLi) at very low temperatures (e.g., -78 °C). This selectivity arises from a combination of steric and electronic factors. Upon formation, the highly nucleophilic thienyllithium intermediate can readily attack the electrophilic carbonyl carbon of cyclohexanone. The reaction must be performed under strictly anhydrous and inert conditions, as organolithium reagents are extremely strong bases and will be quenched by water or protic solvents.[3][4]

G Start 3,4-Dibromothiophene in dry THF Intermediate 4-Bromo-3-thienyllithium (in situ) Start->Intermediate Halogen-Metal Exchange Reagent1 n-BuLi, -78 °C Intermediate2 Lithium Alkoxide Intermediate Intermediate->Intermediate2 Nucleophilic Addition Reagent2 Cyclohexanone Product 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol Intermediate2->Product Protonation Reagent3 Aqueous Workup (e.g., NH4Cl(aq))

Figure 2: Workflow for the organometallic addition route.

Experimental Protocol:

  • Apparatus Setup: A flame-dried, three-necked round-bottom flask is equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a rubber septum.

  • Reagent Preparation: The flask is charged with 3,4-dibromothiophene (1.0 eq)[5][6] and anhydrous tetrahydrofuran (THF). The solution is cooled to -78 °C using a dry ice/acetone bath.

  • Lithiation: n-Butyllithium (1.05 eq, 2.5 M in hexanes) is added dropwise via syringe over 20 minutes, ensuring the internal temperature does not exceed -70 °C. The mixture is stirred at -78 °C for 1 hour.

  • Addition: Cyclohexanone (1.1 eq), freshly distilled, is added dropwise to the solution. The reaction is stirred for an additional 2 hours at -78 °C.

  • Quenching: The reaction is slowly warmed to 0 °C and quenched by the careful addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extraction and Purification: The mixture is transferred to a separatory funnel, and the aqueous layer is extracted three times with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate (MgSO₄), filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

Route B: Palladium-Catalyzed Suzuki Cross-Coupling

The Suzuki-Miyaura cross-coupling is a robust and versatile method for C-C bond formation, known for its high functional group tolerance.[7][8] This route involves an initial coupling to form a cyclohexenylthiophene intermediate, followed by a stereoselective hydroboration-oxidation to install the alcohol.

Strategy Rationale: This two-step approach offers strategic advantages. The regioselectivity of the initial Suzuki coupling on 3,4-dibromothiophene can be controlled. While both bromines are at β-positions, subtle electronic differences can favor coupling at the C3 position under specific catalytic conditions.[9] The subsequent hydroboration-oxidation of the resulting alkene is a classic transformation that reliably proceeds with syn-addition, providing the alcohol with a predictable trans relationship to the thiophene substituent (anti-Markovnikov addition).

G Start 3,4-Dibromothiophene + Cyclohex-1-en-1-ylboronic acid Intermediate 3-(Cyclohex-1-en-1-yl)-4-bromothiophene Start->Intermediate Suzuki Coupling Reagent1 Pd(PPh₃)₄, K₂CO₃ Dioxane/H₂O, 90 °C Product 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol (trans-diastereomer) Intermediate->Product Hydroboration- Oxidation Reagent2 1. BH₃·THF 2. H₂O₂, NaOH

Figure 3: Workflow for the Suzuki coupling and hydroboration route.

Experimental Protocol:

  • Suzuki Coupling:

    • To a degassed solution of dioxane and water (6:1 v/v), add 3,4-dibromothiophene (1.0 eq), cyclohex-1-en-1-ylboronic acid (1.1 eq), potassium carbonate (K₂CO₃, 2.0 eq), and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq).[7][10]

    • Heat the mixture to 90 °C under a nitrogen atmosphere and stir for 12 hours.

    • After cooling, partition the mixture between diethyl ether and water. The organic layer is separated, dried over MgSO₄, and concentrated.

    • Purify the crude product via column chromatography to yield 3-(cyclohex-1-en-1-yl)-4-bromothiophene.

  • Hydroboration-Oxidation:

    • Dissolve the purified alkene from the previous step in anhydrous THF under nitrogen and cool to 0 °C.

    • Add borane-tetrahydrofuran complex (BH₃·THF, 1.0 M solution, 1.1 eq) dropwise. Allow the reaction to warm to room temperature and stir for 4 hours.

    • Cool the mixture back to 0 °C and slowly add water to quench excess borane, followed by 3 M aqueous sodium hydroxide (NaOH) and 30% hydrogen peroxide (H₂O₂).

    • Stir the mixture at room temperature for 2 hours, then extract with ethyl acetate. The combined organic layers are washed, dried, and concentrated.

    • Purify by column chromatography to afford the target alcohol, predominantly as the trans diastereomer.

Route C: Diastereoselective Reduction of a Ketone Precursor

This route offers the highest potential for stereochemical control by separating the C-C bond formation from the creation of the chiral alcohol center. The synthesis of the precursor, 2-(4-Bromothiophen-3-yl)cyclohexan-1-one, can be accomplished via methods analogous to Route A (e.g., organometallic addition to cyclohexene oxide followed by oxidation) or through annulation strategies.[11][12] The key step is the diastereoselective reduction of this ketone.

Strategy Rationale: The reduction of a 2-substituted cyclohexanone is a well-studied transformation. The stereochemical outcome is dictated by the steric bulk of the reducing agent and the substituent at the C2 position. Small, unhindered reducing agents like sodium borohydride (NaBH₄) typically favor axial attack on the carbonyl, leading to the equatorial alcohol (the trans product), which is often the thermodynamically more stable isomer. Conversely, bulky reducing agents like Lithium tri-sec-butylborohydride (L-Selectride®) favor equatorial attack, yielding the axial alcohol (the cis product). This allows for selective access to either diastereomer.

G cluster_trans Pathway to trans-isomer cluster_cis Pathway to cis-isomer Start 2-(4-Bromothiophen-3-yl) cyclohexan-1-one Product1 trans-2-(4-Bromothiophen-3-yl) cyclohexan-1-ol Start->Product1 Axial Attack (Less Hindered Face) Product2 cis-2-(4-Bromothiophen-3-yl) cyclohexan-1-ol Start->Product2 Equatorial Attack (More Hindered Face) Reagent1 NaBH₄, MeOH 0 °C Reagent2 L-Selectride®, THF -78 °C

Figure 4: Diastereoselective reduction pathways for the ketone precursor.

Experimental Protocol (for trans isomer):

  • Setup: Dissolve 2-(4-Bromothiophen-3-yl)cyclohexan-1-one (1.0 eq) in methanol (MeOH) in a round-bottom flask and cool the solution to 0 °C in an ice bath.

  • Reduction: Add sodium borohydride (NaBH₄, 1.5 eq) portion-wise over 15 minutes.

  • Monitoring: Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-2 hours).

  • Quenching and Workup: Slowly add acetone to quench excess NaBH₄. Remove the solvent under reduced pressure. Add water and extract the product with ethyl acetate.

  • Purification: The combined organic layers are washed with brine, dried over MgSO₄, and concentrated. The crude product is purified by column chromatography to yield the trans-alcohol.

Part 3: Comparative Performance Analysis

The choice of an optimal synthetic route depends on a balance of factors including yield, cost, safety, scalability, and desired stereochemical outcome.

Parameter Route A: Organometallic Addition Route B: Suzuki Cross-Coupling Route C: Ketone Reduction
Number of Steps 1 (from 3,4-dibromothiophene)2 (from 3,4-dibromothiophene)2+ (synthesis of ketone + reduction)
Plausible Overall Yield Moderate (60-75%)Moderate to Good (50-70%)Good (70-85% for reduction step)
Stereocontrol Poor (yields mixture of diastereomers)Good (predictable trans product)Excellent (tunable to cis or trans)
Reagent Cost Low (n-BuLi is inexpensive)High (Pd catalyst, boronic acids)Variable (depends on ketone synthesis)
Safety & Handling High (Pyrophoric n-BuLi, cryogenic temps)Moderate (Toxic Pd catalyst)Moderate (Standard lab procedures)
Scalability Challenging (exotherm, low temps)Good (well-behaved chemistry)Excellent (robust and scalable reduction)

Discussion:

  • Route A (Organometallic Addition) is the most direct and quickest path to the target scaffold, making it ideal for initial discovery chemistry where rapid access to material is prioritized over stereochemical purity. However, its requirements for strictly anhydrous conditions and the handling of pyrophoric reagents make it less suitable for large-scale synthesis.[4]

  • Route B (Suzuki Cross-Coupling) represents a reliable and robust method that offers good control over the formation of the trans diastereomer. While it involves more steps and utilizes expensive palladium catalysts, the reactions are generally high-yielding and tolerant of various functional groups, making this a strong choice for medicinal chemistry programs.[7][13]

  • Route C (Ketone Reduction) provides unparalleled control over the final product's stereochemistry. By choosing the appropriate reducing agent, one can selectively generate either the cis or trans diastereomer. This makes it the superior route for structure-activity relationship (SAR) studies and for the synthesis of a specific, biologically active isomer. While it requires the prior synthesis of the ketone intermediate, the reduction step itself is typically high-yielding, clean, and highly scalable.

Conclusion

There is no single "best" route for the synthesis of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol; the optimal choice is context-dependent.

  • For rapid, small-scale synthesis where stereochemistry is not a primary concern, the Organometallic Addition (Route A) is the most efficient.

  • For a reliable synthesis of the trans-diastereomer with good functional group tolerance, the Suzuki Cross-Coupling (Route B) is a powerful and modern approach.

  • For applications requiring absolute stereochemical control and access to both diastereomers for biological evaluation, the Ketone Reduction (Route C) is unquestionably the most strategic and versatile pathway.

This comparative guide provides the foundational knowledge for researchers to make an informed decision, aligning their synthetic strategy with their ultimate research and development goals.

References

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  • Cremasco, F., et al. (2021). Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. Molecules, 26(24), 7663. [Link]

  • Rasool, N., et al. (2015). Palladium (0) catalyzed Suzuki cross-coupling reactions of 2,4-dibromothiophene: selectivity, characterization and biological evaluation. Journal of Sulfur Chemistry, 36(3), 240-252. [Link]

  • Saeed, S., et al. (2021). Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features. Molecules, 26(18), 5602. [Link]

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  • Kumar, A., et al. (2024). Diastereoselective synthesis of highly substituted cyclohexanones and tetrahydrochromene-4-ones via conjugate addition of curcumins to arylidenemalonates. Beilstein Journal of Organic Chemistry, 20, 177-186. [Link]

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  • Loewe, R. S., et al. (2001). Regioregular, Head-to-Tail Coupled Poly(3-alkylthiophenes) Made Easy by the GRIM Method: Investigation of the Reaction and the Origin of Regioselectivity. Macromolecules, 34(13), 4324–4333. [Link]

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Comparative

A Comparative Guide to the Biological Activity of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol and Analogous Compounds

For Researchers, Scientists, and Drug Development Professionals Introduction The confluence of a thiophene ring and a cyclohexanol moiety in a single molecular entity presents a compelling scaffold for medicinal chemistr...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

The confluence of a thiophene ring and a cyclohexanol moiety in a single molecular entity presents a compelling scaffold for medicinal chemistry. Thiophene derivatives are known to exhibit a wide spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[1][2] The cyclohexanol ring, a versatile and conformationally flexible structure, is also a key component in many biologically active compounds. The specific compound of interest, 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol, combines these two pharmacophores, with the addition of a bromine atom, a halogen known to often enhance biological activity.[3] This guide will explore the biological potential of this molecule by examining the activities of its structural relatives.

Antimicrobial Activity: A Promising Arena

Comparative Analysis of Analogous Compounds

A study on 3-halobenzo[b]thiophenes bearing a cyclohexanol substituent has demonstrated significant antimicrobial activity.[4] The presence of both the cyclohexanol group and a halogen (chloro or bromo) at the 3-position of the benzo[b]thiophene ring was found to be crucial for the observed effects. This provides a strong rationale for investigating the antimicrobial properties of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol.

CompoundOrganismMinimum Inhibitory Concentration (MIC) in µg/mL
2-(3-Chlorobenzo[b]thiophen-2-yl)cyclohexan-1-ol Bacillus cereus16
Staphylococcus aureus16
Enterococcus faecalis16
Candida albicans16
2-(3-Bromobenzo[b]thiophen-2-yl)cyclohexan-1-ol Bacillus cereus16
Staphylococcus aureus16
Enterococcus faecalis16
Candida albicans16

Table 1: Antimicrobial Activity of Cyclohexanol-Substituted Benzo[b]thiophenes [4]

The data clearly indicates that the bromo- and chloro-substituted cyclohexanol benzo[b]thiophene derivatives exhibit potent activity against Gram-positive bacteria and the fungus C. albicans.[4] The similarity in the core structure suggests that 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol could exhibit a comparable antimicrobial profile. Further research is warranted to confirm this hypothesis and to determine the MIC values for the target compound against a panel of clinically relevant pathogens.

Experimental Protocol: Broth Microdilution Susceptibility Method

The antimicrobial activity of the compounds listed in Table 1 was determined using the broth microdilution susceptibility method, a standard protocol for assessing the minimum inhibitory concentration (MIC) of antimicrobial agents.

Broth_Microdilution_Workflow cluster_prep Preparation cluster_incubation Incubation cluster_analysis Analysis start Prepare bacterial/fungal inoculum inoculate Inoculate wells with microbial suspension start->inoculate compound Prepare serial dilutions of test compound compound->inoculate media Dispense broth media into 96-well plate media->inoculate incubate Incubate at 37°C for 24 hours inoculate->incubate read Read absorbance to determine microbial growth incubate->read mic Determine MIC (lowest concentration with no visible growth) read->mic

Caption: Workflow for MIC determination using broth microdilution.

Anti-inflammatory Potential: Insights from Aryl-Cyclohexanones

The aryl-cyclohexanol scaffold is a privileged structure in the design of anti-inflammatory agents. While our target compound is a cyclohexanol, related studies on aryl-cyclohexanones provide valuable insights into the potential anti-inflammatory mechanisms.

Mechanistic Insights from Analogous Compounds

Research on aryl-cyclohexanone derivatives has shown significant anti-inflammatory activity, primarily through the modulation of macrophage polarization.[5] Specifically, certain compounds have been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β, while promoting the release of the anti-inflammatory cytokine IL-10.[6] This suggests that 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol may exert anti-inflammatory effects by influencing key signaling pathways in immune cells.

A study on a series of cyclohexanone derivatives demonstrated that these compounds can reduce the production of nitric oxide in macrophages and decrease the secretion of several pro-inflammatory cytokines.[5] This activity is linked to the inhibition of the NF-κB signaling pathway.

Experimental Protocol: In Vitro Anti-inflammatory Assay (Macrophage-based)

The following protocol outlines a typical in vitro assay to evaluate the anti-inflammatory activity of a test compound on macrophages.

Anti_Inflammatory_Assay cluster_cell_culture Cell Culture & Treatment cluster_analysis Analysis of Inflammatory Markers culture Culture RAW 264.7 macrophages treat Treat cells with test compound culture->treat stimulate Stimulate with LPS (lipopolysaccharide) treat->stimulate nitrite Measure nitric oxide production (Griess assay) stimulate->nitrite cytokine Measure cytokine levels (ELISA) stimulate->cytokine nfkb Analyze NF-κB activation (Western blot) stimulate->nfkb

Caption: Workflow for in vitro anti-inflammatory activity assessment.

Cytotoxic Activity: A Potential for Anticancer Applications

Thiophene derivatives have been extensively studied for their cytotoxic effects against various cancer cell lines. The incorporation of a bromothiophene moiety into a cyclohexanol scaffold could lead to compounds with interesting anticancer properties.

Structure-Activity Relationship Insights

Studies on 2,6-bis(arylidene)cyclohexanones have shown that these compounds exhibit cytotoxic activity against various cancer cell lines, including leukemia and colon cancer cells.[7] The potency of these compounds was found to be correlated with the electronic properties of the substituents on the aryl rings. This highlights the importance of the electronic nature of the 4-bromothiophen-3-yl group in our target molecule for its potential cytotoxic effects.

While direct data is lacking, the known cytotoxicity of thiophene-containing compounds warrants the investigation of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol for its potential as an anticancer agent.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxicity of potential medicinal agents.

MTT_Assay_Workflow cluster_cell_prep Cell Preparation & Treatment cluster_assay MTT Assay cluster_readout Data Analysis seed Seed cancer cells in a 96-well plate treat Treat with serial dilutions of test compound seed->treat incubate_cells Incubate for 48-72 hours treat->incubate_cells add_mtt Add MTT solution to each well incubate_cells->add_mtt incubate_mtt Incubate for 2-4 hours add_mtt->incubate_mtt add_solvent Add solubilizing agent (e.g., DMSO) incubate_mtt->add_solvent read_abs Read absorbance at 570 nm add_solvent->read_abs calc_ic50 Calculate IC50 value read_abs->calc_ic50

Caption: Workflow for determining cytotoxicity using the MTT assay.

Conclusion and Future Directions

Based on the analysis of structurally analogous compounds, 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol emerges as a promising candidate for further investigation, particularly in the areas of antimicrobial and anti-inflammatory research. The presence of the bromothiophene and cyclohexanol moieties suggests a high probability of biological activity.

Future research should focus on the following:

  • Synthesis and Characterization: The first crucial step is the chemical synthesis and thorough characterization of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol.

  • In Vitro Biological Screening: The synthesized compound should be subjected to a battery of in vitro assays to determine its antimicrobial (MIC against a panel of bacteria and fungi), anti-inflammatory (inhibition of inflammatory mediators), and cytotoxic (IC50 against various cancer cell lines) activities.

  • Structure-Activity Relationship Studies: A series of analogs should be synthesized to systematically explore the structure-activity relationships. This would involve modifying the substitution pattern on the thiophene ring, changing the halogen, and altering the stereochemistry of the cyclohexanol ring.

  • In Vivo Studies: Promising candidates from in vitro studies should be advanced to in vivo models to assess their efficacy and safety profiles.

This guide provides a foundational framework for initiating research into the biological activities of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol. The presented data and protocols offer a solid starting point for researchers aiming to explore the therapeutic potential of this novel chemical entity.

References

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Validation

A Researcher's Guide to Differentiating Cis and Trans Isomers of 2-Substituted Cyclohexanols

For professionals in chemical synthesis, drug development, and materials science, the precise determination of molecular stereochemistry is not merely an academic exercise—it is a critical determinant of a compound's fun...

Author: BenchChem Technical Support Team. Date: February 2026

For professionals in chemical synthesis, drug development, and materials science, the precise determination of molecular stereochemistry is not merely an academic exercise—it is a critical determinant of a compound's function, efficacy, and safety. The subtle difference between a cis and trans arrangement in a cyclic system like 2-substituted cyclohexanol can lead to profound changes in physical properties and biological activity. This guide provides an in-depth, objective comparison of these isomers, grounded in the fundamental principles and practical application of key spectroscopic techniques: Infrared (IR), ¹H Nuclear Magnetic Resonance (NMR), and ¹³C NMR spectroscopy.

The Conformational Basis of Spectroscopic Distinction

Before delving into the spectra, it is crucial to understand the three-dimensional structures that give rise to their differences. Substituted cyclohexanes are not planar; they predominantly adopt a low-energy "chair" conformation to minimize steric and torsional strain.[1][2][3] In this conformation, substituents can occupy two distinct positions: axial (perpendicular to the ring's general plane) or equatorial (in the plane of the ring).[4]

The stereochemical relationship between the hydroxyl group at C1 and the substituent at C2 dictates the most stable conformation:

  • trans-Isomer : The two substituents are on opposite sides of the ring. This allows for a highly stable diequatorial (e,e) conformation, where both bulky groups avoid sterically demanding axial positions. The alternative diaxial (a,a) conformation is energetically very unfavorable.[2]

  • cis-Isomer : The substituents are on the same side of the ring, forcing one to be axial and the other equatorial (a,e). The ring can flip to an alternative (e,a) chair conformation. These two conformers are in a dynamic equilibrium, with the equilibrium favoring the conformation where the larger of the two groups occupies the more stable equatorial position.[2][5][6]

These distinct conformational preferences are the direct cause of the unique spectroscopic "fingerprints" for each isomer.

cluster_trans trans-Isomer cluster_cis cis-Isomer T_ee Diequatorial (e,e) (More Stable) T_aa Diaxial (a,a) (Less Stable) T_ee->T_aa Ring Flip C_ae Axial-Equatorial (a,e) C_ea Equatorial-Axial (e,a) C_ae->C_ea Ring Flip Equilibrium

Caption: Conformational equilibrium in trans and cis isomers.

Infrared (IR) Spectroscopy: Probing Hydrogen Bonding

IR spectroscopy provides a rapid and effective method for differentiation by detecting the vibrational modes of functional groups, particularly the hydroxyl (O-H) group. The key distinction lies in the type of hydrogen bonding each isomer can form.[7]

Causality Behind the Spectra:

  • The cis-Isomer : The axial-equatorial arrangement places the hydroxyl group and the C2 substituent in close proximity (a 1,2-diaxial or 1,2-equatorial-axial relationship). This geometry facilitates intramolecular hydrogen bonding , where the hydroxyl proton interacts with the substituent (if it possesses a lone pair, e.g., a halogen or another oxygen). This internal interaction weakens the O-H bond, causing its stretching frequency to appear as a relatively sharp, concentration-independent band at a lower wavenumber (typically 3500–3600 cm⁻¹).[8]

  • The trans-Isomer : In its stable diequatorial conformation, the hydroxyl group and the substituent are positioned far apart, making intramolecular hydrogen bonding impossible. Consequently, these molecules engage primarily in intermolecular hydrogen bonding with each other. This results in a characteristic broad, concentration-dependent absorption band at a significantly lower wavenumber (typically 3200–3400 cm⁻¹).[8][9] At very high dilution in a non-polar solvent, a sharp "free" O-H stretch may become visible around 3600-3640 cm⁻¹.

cis cis-Isomer O-H and Substituent are Proximal intra Intramolecular H-Bond cis->intra trans trans-Isomer O-H and Substituent are Distal inter Intermolecular H-Bond trans->inter sharp_peak Sharp Peak (~3550 cm⁻¹) intra->sharp_peak broad_peak Broad Peak (~3300 cm⁻¹) inter->broad_peak

Caption: Hydrogen bonding differences leading to distinct IR peaks.

Summary of IR Data

IsomerPredominant H-BondingO-H Stretch AppearanceTypical Wavenumber (cm⁻¹)Concentration Dependence
cis IntramolecularSharp and narrow~3500 - 3600Minimal
trans IntermolecularBroad~3200 - 3400Significant
Experimental Protocol: FT-IR Analysis
  • Sample Preparation :

    • Neat Liquid : If the sample is a liquid, place one drop between two polished sodium chloride (NaCl) or potassium bromide (KBr) salt plates. Gently press the plates together to form a thin film.

    • Solution : Dissolve ~5-10 mg of the sample in 0.5 mL of a dry, IR-transparent solvent (e.g., carbon tetrachloride, CCl₄, or chloroform, CHCl₃). Transfer the solution to a liquid IR cell. To test for concentration dependence, prepare a second, more dilute sample.

  • Instrument Setup : Ensure the spectrometer's sample chamber is clean and dry. Record a background spectrum of the salt plates or the solvent-filled cell.

  • Data Acquisition : Place the prepared sample in the spectrometer and acquire the spectrum, typically by co-adding 16 or 32 scans for a good signal-to-noise ratio over a range of 4000–600 cm⁻¹.

  • Analysis : Process the spectrum by subtracting the background. Identify the position, shape, and width of the O-H stretching band in the 3200–3700 cm⁻¹ region.

¹H NMR Spectroscopy: The Power of Coupling Constants

¹H NMR spectroscopy is arguably the most definitive technique for assigning the stereochemistry of cyclohexanol isomers. The key lies in analyzing the signal for the proton attached to the carbon bearing the hydroxyl group (H1). The splitting pattern (multiplicity) and, more importantly, the magnitude of the coupling constants (J-values) of this proton reveal its spatial relationship with neighboring protons.[10][11]

Causality Behind the Spectra:

The foundation for this analysis is the Karplus relationship , which correlates the three-bond coupling constant (³J) to the dihedral angle (θ) between the coupled protons.[10][12][13]

  • A large coupling constant (³J ≈ 10–13 Hz ) corresponds to a dihedral angle of ~180° (anti-periplanar), which occurs between two axial protons on adjacent carbons (ax-ax ).[14]

  • A small coupling constant (³J ≈ 2–5 Hz ) corresponds to a dihedral angle of ~60° (gauche), which occurs between an axial and an equatorial proton (ax-eq ) or two equatorial protons (eq-eq ).[10][14]

Applying this to our isomers:

  • The trans-Isomer (diequatorial substituents) : In the stable (e,e) conformation, the H1 proton is necessarily axial . It is adjacent to the H2 proton (also axial) and the axial proton on C6. The resulting signal for H1 will be split by two large diaxial couplings, appearing as a triplet or a triplet of doublets with a large width at half-height and a characteristic coupling constant of 10-13 Hz .

  • The cis-Isomer (axial/equatorial substituents) : In the more stable conformation (e.g., equatorial OH, axial substituent), the H1 proton is equatorial . It is adjacent to the H2 proton (equatorial) and the protons on C6 (one axial, one equatorial). All of these couplings (eq-eq and eq-ax) are small (2-5 Hz). This results in a signal for H1 that is a narrow multiplet, often appearing as a broad singlet , with no large coupling constants observable.

Additionally, axial protons are typically more shielded (resonate at a lower chemical shift) than their equatorial counterparts due to anisotropic effects from C-C single bonds. Thus, the H1 signal for the trans isomer (axial H1) is often found slightly upfield compared to the H1 signal of the cis isomer (equatorial H1).[15]

cluster_trans trans-Isomer (H1 is Axial) cluster_cis cis-Isomer (H1 is Equatorial) T_H1 Axial H1 Proton T_coupling Couples to Axial H2 & H6 T_H1->T_coupling T_angle Dihedral Angle ≈ 180° T_coupling->T_angle T_J Large ³J_ax-ax Coupling (10-13 Hz) T_angle->T_J T_signal Broad multiplet (triplet of doublets) T_J->T_signal C_H1 Equatorial H1 Proton C_coupling Couples to eq H2, ax/eq H6 C_H1->C_coupling C_angle Dihedral Angle ≈ 60° C_coupling->C_angle C_J Small ³J_ax-eq & ³J_eq-eq (2-5 Hz) C_angle->C_J C_signal Narrow multiplet (or broad singlet) C_J->C_signal

Caption: ¹H NMR coupling relationships for cis and trans isomers.

Summary of ¹H NMR Data for the H1 Proton

IsomerH1 PositionKey CouplingCoupling Constant (³J)Signal Appearance
trans Axialax-ax10 - 13 HzBroad multiplet / Triplet of doublets
cis Equatorialax-eq, eq-eq2 - 5 HzNarrow multiplet / Broad singlet
Experimental Protocol: ¹H NMR Analysis
  • Sample Preparation : Dissolve 5–10 mg of the purified isomer in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. Ensure the sample is fully dissolved and free of particulate matter.[10]

  • Instrument Setup : The experiment is typically run on a 300 MHz or higher field spectrometer. The instrument should be properly locked on the deuterium signal of the solvent and shimmed to achieve optimal resolution.[16]

  • Data Acquisition : Acquire a standard one-dimensional proton spectrum. A sufficient number of scans (e.g., 8 to 16) should be averaged to obtain a good signal-to-noise ratio.

  • Data Processing : Apply a Fourier transform to the free induction decay (FID), followed by phase and baseline correction.

  • Analysis : Integrate the signals to determine proton ratios. Identify the signal corresponding to H1 (typically between δ 3.5-4.5 ppm). Carefully measure the coupling constants (in Hz) from the splitting pattern. The magnitude of the largest coupling constant is the primary diagnostic tool.

¹³C NMR Spectroscopy: Detecting Steric Compression

¹³C NMR spectroscopy provides complementary data for stereochemical assignment by revealing the electronic environment of each carbon atom. The key diagnostic feature is the gamma-gauche effect , a shielding phenomenon that shifts carbon signals upfield (to a lower ppm value).

Causality Behind the Spectra:

The gamma-gauche effect occurs when a substituent is in an axial position. This axial group is sterically hindered by the axial hydrogens or other groups at the gamma positions (C3 and C5 relative to the substituent). This steric compression leads to a polarization of the C-H bonds and results in an upfield shift of ~2-5 ppm for the gamma carbons.[17][18]

  • The trans-Isomer (diequatorial substituents) : With both groups in the equatorial position, there are no significant gamma-gauche interactions. The ¹³C chemical shifts serve as a baseline reference.

  • The cis-Isomer (axial/equatorial substituents) : One substituent is necessarily axial. This axial group will induce a gamma-gauche effect, causing the signals for the C3 and C5 carbons to be shielded (shifted upfield) relative to their positions in the trans isomer. The carbon bearing the axial substituent (C2) and the hydroxyl-bearing carbon (C1) will also exhibit distinct chemical shifts compared to the trans isomer due to their different orientations.

Summary of ¹³C NMR Data

IsomerConformationKey Spectroscopic FeatureAffected CarbonsExpected Shift
trans Diequatorial (e,e)Reference spectrum (no shielding)--
cis Axial/Equatorial (a,e)Gamma-gauche effectC3, C5Upfield (~2-5 ppm)
Experimental Protocol: ¹³C NMR Analysis
  • Sample Preparation : A more concentrated sample is required for ¹³C NMR. Dissolve 20–50 mg of the isomer in ~0.6 mL of a deuterated solvent in a 5 mm NMR tube.[10]

  • Instrument Setup : The experiment is run on a spectrometer equipped with a broadband probe.

  • Data Acquisition : Acquire a proton-decoupled ¹³C spectrum. A larger number of scans is necessary due to the low natural abundance of ¹³C. To aid in signal assignment, it is highly recommended to also run a DEPT (Distortionless Enhancement by Polarization Transfer) experiment, which can distinguish between CH, CH₂, and CH₃ carbons.[19]

  • Analysis : Compare the chemical shifts of the ring carbons in the two isomers. Look for the characteristic upfield shifts of the C3 and C5 carbons in one of the isomers—this is the definitive signature of the cis isomer.

Integrated Analysis: A Unified Conclusion

While each spectroscopic technique provides powerful evidence, the most trustworthy and authoritative assignment comes from an integrated analysis. By combining the observation of a sharp O-H band in the IR, a narrow H1 multiplet with small coupling constants in the ¹H NMR, and upfield-shifted C3/C5 signals in the ¹³C NMR, one can unambiguously identify the cis isomer. Conversely, the trans isomer is confirmed by a broad O-H band, a wide H1 multiplet with a large coupling constant, and the absence of significant gamma-gauche shielding effects. This multi-faceted approach forms a self-validating system, ensuring the highest degree of confidence in stereochemical assignment.

References

  • M. P. Freitas, C. F. Tormena, R. Rittner, & R. J. Abraham (2002). Conformational analysis of trans-2-halocyclohexanols and their methyl ethers: a 1H NMR, theoretical and solvation approach. Journal of Physical Organic Chemistry. [Link]

  • Starkey, L. S. NMR Spectroscopy: Spin-Spin Coupling. Chemistry Connected, Cal Poly Pomona. [Link]

  • Coupling constant. PowerPoint Presentation. [Link]

  • CONFORMATIONAL ANALYSIS OF CYCLOHEXANOLS. Chem.ucla.edu. [Link]

  • NMR Spectroscopy – 13C NMR Coupling Constants. Organic Chemistry Data & Info. [Link]

  • Oxidation of Cyclohexanol with PCC. Scribd. [Link]

  • Lemieux, R. U., et al. (1963). NUCLEAR MAGNETIC RESONANCE SPECTRA OF SOME DERIVATIVES OF THE STEREOISOMERIC 3-AMINO-1,2-CYCLOHEXANEDIOLS. Canadian Journal of Chemistry. [Link]

  • 1H NMR spectra are shown below for a single diastereomer of 2-phenyl-1-cyclohexanol. Scribd. [Link]

  • IR Spectroscopy. e-PG Pathshala. [Link]

  • Lippmaa, E., et al. (1976). Carbon-13 chemical shifts and conformations of dimethylcyclohexanols. Organic Magnetic Resonance. [Link]

  • INFRARED SPECTROSCOPY PURDUE UNIVERSITY INSTRUMENT VAN PROJECT TEACHERS' GUIDE. Purdue University. [Link]

  • Identifying Alcohols Using NMR Spectroscopy. AZoM. [Link]

  • Describe how H-1 NMR spectroscopy can be used to differentiate cis- from trans-4-tert-butylcyclohexanol. Homework.Study.com. [Link]

  • Basso, E. A., et al. (2011). Conformational Analysis of cis-2-Halocyclohexanols; Solvent Effects by NMR and Theoretical Calculations. The Journal of Organic Chemistry. [Link]

  • IR Spectroscopy of Hydrocarbons. University of Babylon. [Link]

  • Kleinpeter, E., et al. (2000). The identification of vicinally substituted cyclohexane isomers in their mixtures by 1H and 13C NMR spectroscopy. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. [Link]

  • León, I., et al. (2013). IR mass-resolved spectroscopy of complexes without chromophore: Cyclohexanol·(H2O)n, n = 1–3 and cyclohexanol dimer. The Journal of Chemical Physics. [Link]

  • Experiment 11 — Infrared Spectroscopy. Swarthmore College. [Link]

  • Ashenhurst, J. (2025). 1,2-Disubstitued cyclohexanes. Chemistry LibreTexts. [Link]

  • Basso, E. A., et al. (2011). Conformational Analysis of cis-2-Halocyclohexanols; Solvent Effects by NMR and Theoretical Calculations. Academia.edu. [Link]

  • 4.4 Substituted Cyclohexanes. KPU Pressbooks. [Link]

  • Lippmaa, E., et al. (1976). Carbon-13 chemical shifts and conformations of dimethylcyclohexanols. Semantic Scholar. [Link]

  • Conformational Analysis. OpenOChem Learn. [https://openochem.org/ conformational-analysis/]([Link] conformational-analysis/)

  • Basso, E. A., et al. (2011). Conformational Analysis of cis-2-halocyclohexanols; Solvent Effects by NMR and Theoretical Calculations. PubMed. [Link]

  • Protocol to perform fragment screening using NMR spectroscopy. National Institutes of Health. [Link]

Sources

Comparative

Technical Guide: Stereochemical Confirmation of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol via Single Crystal X-Ray Diffraction

Executive Summary In drug development, the precise three-dimensional arrangement of atoms—stereochemistry—dictates pharmacological activity. For the molecule 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol , researchers face a c...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In drug development, the precise three-dimensional arrangement of atoms—stereochemistry—dictates pharmacological activity. For the molecule 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol , researchers face a challenge: the cyclohexane ring introduces two chiral centers (C1 and C2), resulting in four potential stereoisomers (two enantiomeric pairs of diastereomers).

While NMR spectroscopy can elucidate relative stereochemistry (cis vs. trans), it often struggles with absolute configuration (


 vs. 

) without complex derivatization. Single Crystal X-ray Diffraction (SC-XRD) stands as the superior alternative for this specific molecule.[1] The presence of the Bromine (Br) atom is the critical differentiator; its significant anomalous scattering power allows for an unambiguous assignment of absolute configuration using the Flack parameter, often eliminating the need for chiral reference standards.

The Stereochemical Challenge

The target molecule contains two contiguous chiral centers on the cyclohexane ring. The synthetic route typically yields a mixture that must be separated and identified.

ConfigurationRelationshipChallenge
(

) & (

)
Trans-EnantiomersIndistinguishable by standard NMR/HPLC without chiral selectors.
(

) & (

)
Cis-EnantiomersIndistinguishable by standard NMR/HPLC without chiral selectors.
Cis vs. Trans DiastereomersDistinguishable by NMR (

-coupling), but absolute config remains unknown.

Comparative Analysis: SC-XRD vs. Alternatives

The following table objectively compares the primary methods for assigning stereochemistry to this brominated alcohol.

FeatureSC-XRD (Recommended) NMR (NOESY/COSY) Chiral HPLC/SFC
Primary Output 3D Atomic Map (Absolute Config)Relative Connectivity & Spatial ProximityRetention Time Comparison
Absolute Config? Yes (via Anomalous Dispersion)No (requires Mosher's ester derivatization)No (requires known standard)
Sample State Single Crystal (Solid)SolutionSolution
Br Atom Utility High (Strong anomalous scatterer)Low (No magnetic spin, minimal effect)Neutral
Destructive? No (Crystal can be reused)NoNo
Confidence Level >99% (Gold Standard)~80-90% (Inference based)Dependent on separation factor (

)

Experimental Protocol: The Self-Validating Workflow

To ensure scientific integrity, this protocol relies on the Heavy Atom Effect . The Bromine atom (


) interacts with X-rays (specifically Cu K

or Mo K

) to break Friedel's Law (

), enabling the determination of absolute structure.
Phase 1: Crystallization (The Critical Bottleneck)

Cyclohexanols are often oils or waxy solids. Obtaining a diffraction-quality crystal is the primary hurdle.

  • Method A: Vapor Diffusion (Preferred) [2]

    • Dissolve 5-10 mg of the product in a "good" solvent (e.g., Ethyl Acetate or THF).

    • Place in a small inner vial.

    • Place the inner vial into a larger jar containing a "bad" solvent (e.g., Pentane or Hexane).

    • Seal tight. As pentane diffuses into the solution, solubility drops, forcing crystallization.

  • Method B: Derivatization (Contingency)

    • If the alcohol remains an oil, esterify the -OH group with 3,5-dinitrobenzoyl chloride . The resulting ester adds rigidity and

      
      -stacking capability, drastically improving crystallization probability.
      
Phase 2: Data Collection Strategy
  • Source: Cu K

    
     (
    
    
    
    Å) is preferred over Mo K
    
    
    for this molecule. Although Br is heavy enough for Mo, Cu radiation maximizes the anomalous signal (
    
    
    ) for Br, yielding a more precise Flack parameter.
  • Redundancy: Collect data with high multiplicity (>4x). You must measure Friedel pairs (Bijvoet pairs) to detect the anomalous signal. Do not merge Friedel pairs during data reduction.

Phase 3: Structure Refinement
  • Software: SHELXL or OLEX2.

  • Refinement: Solve the structure using Intrinsic Phasing (SHELXT). Refine using Least Squares.

  • Absolute Structure: Use the BASF command in SHELXL to refine the Flack Parameter (

    
    ) .
    

Decision Logic & Workflow Visualization

The following diagram outlines the decision process for confirming stereochemistry, highlighting the specific path for our brominated target.

Stereochem_Workflow Start Start: Purified 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol State_Check Physical State Check Start->State_Check Is_Solid Solid / Crystalline? State_Check->Is_Solid Grow_Crystals Attempt Recrystallization (Vapor Diffusion: EtOAc/Pentane) Is_Solid->Grow_Crystals Yes/Maybe Derivatize Derivatize -OH Group (3,5-dinitrobenzoate) Is_Solid->Derivatize No (Oil) XRD_Collect SC-XRD Data Collection (Target: Friedel Pairs) Grow_Crystals->XRD_Collect Success Derivatize->Grow_Crystals Solve_Structure Structure Solution & Refinement (SHELXL) XRD_Collect->Solve_Structure Flack_Check Check Flack Parameter (x) Solve_Structure->Flack_Check Result_Correct x ≈ 0.0 (u < 0.05) Absolute Config CONFIRMED Flack_Check->Result_Correct x near 0 Result_Invert x ≈ 1.0 Invert Model -> Correct Flack_Check->Result_Invert x near 1 Result_Ambig x ≈ 0.5 Racemic Twin or Weak Data Flack_Check->Result_Ambig x near 0.5

Figure 1: Decision matrix for stereochemical assignment. Note the contingency for oily samples via derivatization.

Data Interpretation: The Flack Parameter

The most critical metric in your report will be the Flack Parameter (


). It quantifies the fit of the absolute structure to the anomalous scattering data.[3]
Flack Parameter (

)
Standard Uncertainty (

)
InterpretationAction
-0.1 to 0.1

Model is Correct. The stereochemistry in your viewer is the absolute configuration.Publish/File Report.
0.9 to 1.1

Model is Inverted. The crystal is the opposite enantiomer of your current model.Invert coordinates, refine, then Report.
~ 0.5 AnyAmbiguous. Likely a racemic twin (50:50 mixture) or insufficient anomalous signal.Check optical rotation; Recrystallize; Collect data on Cu source.

Why Bromine Matters: For light atom structures (C, H, O, N), the anomalous signal is weak, often leading to high uncertainty (


). However, for 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol , the Bromine atom provides a massive signal. You should expect a standard uncertainty (

) extremely low (e.g.,

), providing definitive proof.

Stereochemical Visualization

Understanding the spatial arrangement is vital.[4] The diagram below illustrates the refinement logic specifically for the (


) isomer example.

Flack_Logic Input Diffraction Data (Intensities I_hkl) Compare Compare I_obs vs F_calc (Anomalous Differences) Input->Compare Model_R Model A: (1R, 2R) Calculated F_calc Model_R->Compare Flack_Calc Calculate Flack (x) Compare->Flack_Calc Conclusion Conclusion Flack_Calc->Conclusion If x=0: It is (1R, 2R) Flack_Calc->Conclusion If x=1: It is (1S, 2S)

Figure 2: The logic flow of using the Flack parameter to distinguish between enantiomers based on intensity differences of Friedel pairs.

References

  • Flack, H. D. (1983).[5] On enantiomorph-polarity estimation. Acta Crystallographica Section A, 39(6), 876-881. Link

  • Sheldrick, G. M. (2008). A short history of SHELX. Acta Crystallographica Section A, 64(1), 112-122. Link

  • Parsons, S., Flack, H. D., & Wagner, T. (2013). Use of intensity quotients and differences in absolute structure refinement.[6] Acta Crystallographica Section B, 69(2), 249-259. Link

  • Thompson, A. L., & Watkin, D. J. (2009). X-ray crystallography and chirality: understanding the limitations. Tetrahedron: Asymmetry, 20(6), 712-717. Link

Sources

Validation

Comparative Efficacy of Thiophene-Based Organic Semiconductors: From P3HT to DPP-DTT

Executive Summary This guide evaluates the efficacy of three distinct generations of thiophene-based organic semiconductors (OSCs): P3HT (Poly(3-hexylthiophene)), PBTTT (Poly[2,5-bis(3-tetradecylthiophen-2-yl)thieno[3,2-...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide evaluates the efficacy of three distinct generations of thiophene-based organic semiconductors (OSCs): P3HT (Poly(3-hexylthiophene)), PBTTT (Poly[2,5-bis(3-tetradecylthiophen-2-yl)thieno[3,2-b]thiophene]), and DPP-DTT (Diketopyrrolopyrrole-dithienylthieno[3,2-b]thiophene).

The Verdict:

  • For High-Speed Logic: DPP-DTT is the superior choice, offering mobilities (

    
    ) exceeding 1–5 cm²/Vs due to its Donor-Acceptor (D-A) planar architecture.
    
  • For Fundamental Crystallinity Studies: PBTTT serves as the gold standard for studying side-chain interdigitation and liquid-crystalline behavior.

  • For Bioelectronics (OECTs): P3HT remains relevant due to its biocompatibility, volumetric capacitance, and commercial availability, despite lower field-effect mobilities (~0.1 cm²/Vs).

Structural Evolution & Electronic Properties[1][2]

The transition from homopolymers to fused-ring copolymers represents a shift from controlling regioregularity to engineering the frontier molecular orbitals (FMOs).

Chemical Architecture Comparison
FeatureP3HT (Gen 1)PBTTT-C14 (Gen 2)DPP-DTT (Gen 3)
Class HomopolymerFused-Ring CopolymerDonor-Acceptor Copolymer
Backbone Single thiophene ringsThiophene + ThienothiopheneDPP (Acceptor) + Thienothiophene (Donor)
Planarity Torsion limited by steric hindranceHigh (Fused rings reduce torsion)Very High (D-A hybridization locks conformation)
Packing Edge-on (Lamellar)Terraced (Liquid Crystalline)Edge-on / Face-on mixed
Side Chains Hexyl (C6)Tetradecyl (C14)Branched (2-octyldodecyl, etc.)
Mechanism of Charge Transport Evolution

The following diagram illustrates the causal link between chemical modification and charge transport efficiency.

structure_property Chemical Chemical Design P3HT P3HT (Homopolymer) Chemical->P3HT PBTTT PBTTT (Fused Rings) Chemical->PBTTT DPP DPP-DTT (D-A Copolymer) Chemical->DPP Packing Packing Motif P3HT->Packing Steric Twist Interdigitation Side-Chain Interdigitation PBTTT->Interdigitation C14 Chains Hybridization Orbital Hybridization DPP->Hybridization Push-Pull Mobility Charge Mobility (µ) Packing->Mobility π-overlap Interdigitation->Packing Terraced Layers Hybridization->Packing Planar Backbone

Figure 1: Causal pathway from chemical structure to charge carrier mobility. Fused rings and D-A interactions reduce backbone torsion, enhancing π-π stacking.

Device Performance Metrics

The data below synthesizes experimental results from optimized Organic Field-Effect Transistor (OFET) configurations (typically Bottom-Gate, Top-Contact).

Table 1: Efficacy Comparison Matrix
MetricP3HTPBTTT-C14DPP-DTT
Hole Mobility (

)
0.05 – 0.1 cm²/Vs0.2 – 0.6 cm²/Vs1.0 – 5.0+ cm²/Vs
On/Off Ratio (

)



Threshold Voltage (

)
Variable (-10V to 0V)Stable (near 0V)Stable (near 0V)
HOMO Level -4.9 eV-5.1 eV-5.2 eV
Bandgap (

)
~1.9 eV~1.8 eV~1.4 eV (Low Bandgap)
Thermal Stability Moderate (

C)
High (Liquid Crystal phase)Very High
Air Stability Poor (Oxidizes easily)ModerateExcellent (Deep HOMO)

Key Insight: DPP-DTT outperforms PBTTT and P3HT because its "Donor-Acceptor" nature lowers the bandgap and deepens the HOMO level, making it resistant to ambient oxidation (doping by oxygen) while facilitating efficient charge injection.

Experimental Protocols: Fabrication & Validation

To achieve the mobilities listed above, strict adherence to interface engineering is required. A "self-validating" protocol ensures that device failure is due to the material, not the fabrication.

The "Gold Standard" Fabrication Workflow (OTS-Treated SiO2)

Rationale: P3HT and PBTTT are sensitive to surface trap states on silicon dioxide (


). You must  passivate the surface with a Self-Assembled Monolayer (SAM) like Octadecyltrichlorosilane (OTS) to observe intrinsic mobility.
Step-by-Step Protocol:
  • Substrate Cleaning (Critical):

    • Sonicate

      
       wafers in Acetone (10 min) 
      
      
      
      IPA (10 min).
    • Validation: Blow dry with

      
      . Surface should be visually spotless.
      
    • UV-Ozone treat for 20 mins to generate surface

      
       groups (essential for SAM binding).
      
  • SAM Deposition (The Interface Layer):

    • Immerse substrate in a 10 mM solution of OTS in Toluene or Hexadecane.

    • Incubate for 12–18 hours at room temperature (or 2 hours at 60°C).

    • Validation: Measure Water Contact Angle (WCA).

      • Pass: WCA > 95° (Hydrophobic).

      • Fail: WCA < 90° (Re-clean and repeat).

  • Active Layer Deposition:

    • P3HT: Dissolve in Chlorobenzene (10 mg/mL). Spin at 2000 rpm.

    • PBTTT: Dissolve in 1,2-Dichlorobenzene (5 mg/mL) at 80°C. Spin cast hot.

    • DPP-DTT: Dissolve in Chloroform/Chlorobenzene (3-5 mg/mL). Spin at 1500 rpm.

  • Thermal Annealing (Morphology Control):

    • P3HT: 100°C for 30 mins (removes solvent).

    • PBTTT (Crucial Step): Heat to 180°C (Mesophase transition) for 10 mins, then cool slowly. Without this, mobility drops by 10x.

    • DPP-DTT: 150°C for 20 mins (optimizes aggregation).

Fabrication Workflow Diagram

fabrication_flow Substrate 1. Si/SiO2 Cleaning (UV-Ozone) SAM 2. OTS Treatment (Passivation) Substrate->SAM Check Validation: Contact Angle > 95°? SAM->Check Check->Substrate No (Repeat) Deposition 3. Spin Coating (Hot solution for PBTTT) Check->Deposition Yes Anneal 4. Thermal Annealing (Access Mesophase) Deposition->Anneal Measure 5. Electrical Characterization (Vacuum/N2) Anneal->Measure

Figure 2: Fabrication workflow emphasizing the critical validation step (Contact Angle) to ensure trap-free interfaces.

Mechanistic Analysis: Why PBTTT and DPP-DTT Win

The "Zipper Effect" in PBTTT

PBTTT outperforms P3HT because of its side-chain density. The thienothiophene unit allows for less steric hindrance than the P3HT backbone. This enables the C14 side chains to interdigitate (like a zipper) between adjacent polymer chains.

  • Result: Formation of highly ordered, terraced 2D sheets.

  • Data Support: X-ray diffraction (XRD) shows sharp (h00) peaks up to the 4th order for PBTTT, whereas P3HT often shows broader peaks.

The Donor-Acceptor Planarity in DPP-DTT

DPP-DTT utilizes intramolecular Non-Covalent Interactions (NCIs), specifically S...O interactions between the thiophene sulfur and the DPP carbonyl oxygen.

  • Result: These interactions "lock" the backbone into a coplanar conformation, minimizing energetic disorder and allowing charge carriers to delocalize over longer segments.

  • Data Support: Low Urbach energy (

    
     meV) compared to P3HT (
    
    
    
    meV), indicating lower energetic disorder.

References

  • Comparison of the mobility and crystallinity for P3HT and PBTTT. (2015). ResearchGate.[1][2] Retrieved from [Link]

  • High Carrier Mobility Polythiophene Thin Films: Structure Determination. (2007). NIST. Retrieved from [Link]

  • Boosting the Performance of Organic Phototransistors Utilizing Oriented Thin‐Films of Liquid Crystalline Conjugated Polymer PBTTT C‐14. (2025). ResearchGate.[1][2] Retrieved from [Link]

  • High-mobility, trap-free charge transport in conjugated polymer diodes. (2019). PubMed Central. Retrieved from [Link]

Sources

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